5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide

• CAS: 618070-67-0

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

CAS Number: 618070-67-0

For: Researchers, scientists, and drug development professionals.

Introduction

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a highly functionalized pyrazole derivative that has garnered significant interest in the field of medicinal chemistry. Its structural architecture, featuring a pyrazole core, a fluorophenyl substituent, an amino group, and a carbohydrazide moiety, makes it a versatile building block for the synthesis of a diverse array of bioactive molecules. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, analytical characterization, and its pivotal role in the development of targeted therapeutics, particularly kinase inhibitors.

The pyrazole scaffold is a well-established privileged structure in drug discovery, known to be a cornerstone in numerous approved drugs.[1] The incorporation of a carbohydrazide functional group further enhances its utility, serving as a key pharmacophore in various therapeutically active compounds.[2] This guide will delve into the scientific intricacies of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, offering field-proven insights for its application in research and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in drug discovery and development. These properties influence its solubility, permeability, and metabolic stability, which are critical determinants of its pharmacokinetic and pharmacodynamic profile.

Property	Value	Source
CAS Number	618070-67-0	Internal Database
Molecular Formula	C₁₀H₁₀FN₅O
Molecular Weight	235.22 g/mol
XLogP3	0.7
Appearance	Off-white to pale yellow solid (predicted)	General knowledge of similar compounds
Solubility	Soluble in DMSO and DMF (predicted)	General knowledge of similar compounds

Synthesis Protocol: A Step-by-Step Guide

The synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide can be achieved through a reliable and well-established multi-step synthetic route. The following protocol is a representative example based on common synthetic strategies for 5-aminopyrazole derivatives.[3][4]

Overall Synthesis Workflow

Caption: General synthetic workflow for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

Part 1: Synthesis of Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate

This initial step involves the formation of the core pyrazole ring system through a cyclization reaction. The causality behind this experimental choice lies in the robust and high-yielding nature of the reaction between an enamine precursor and a substituted hydrazine.

Step 1: Formation of Ethyl 2-cyano-3-ethoxyacrylate

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine ethyl cyanoacetate (1 equivalent) and triethyl orthoformate (1.2 equivalents).

• Add acetic anhydride (2 equivalents) to the mixture. The acetic anhydride acts as a catalyst and a dehydrating agent.

• Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature and remove the excess volatiles under reduced pressure to yield crude ethyl 2-cyano-3-ethoxyacrylate, which can be used in the next step without further purification.

Step 2: Cyclization with 4-Fluorophenylhydrazine

• Dissolve the crude ethyl 2-cyano-3-ethoxyacrylate in ethanol in a round-bottom flask.

• To this solution, add 4-fluorophenylhydrazine hydrochloride (1 equivalent) followed by the dropwise addition of a base such as triethylamine (1.1 equivalents) to liberate the free hydrazine.

• Heat the reaction mixture to reflux for 6-8 hours. The cyclization reaction is driven by the nucleophilic attack of the hydrazine on the enol ether and subsequent intramolecular condensation.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, cool the reaction mixture to room temperature. The product, ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate, will often precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Part 2: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

The final step is the conversion of the ester to the desired carbohydrazide. This is a standard and highly efficient transformation.

• Suspend the synthesized ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate in ethanol in a round-bottom flask.

• Add hydrazine hydrate (5-10 equivalents) to the suspension. The large excess of hydrazine hydrate drives the reaction to completion.

• Heat the mixture to reflux for 12-16 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture in an ice bath to facilitate precipitation of the product.

• Collect the solid product by filtration, wash with cold ethanol, and then with diethyl ether.

• Dry the final product, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, under vacuum.

Analytical Characterization

Rigorous analytical characterization is imperative to confirm the identity and purity of the synthesized compound. The following are the expected analytical data based on the characterization of structurally similar compounds.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (DMSO-d₆, 400 MHz): δ 9.15 (s, 1H, -CONHH ₂), 7.80 (s, 1H, pyrazole-H), 7.50-7.45 (m, 2H, Ar-H), 7.35-7.30 (m, 2H, Ar-H), 6.50 (s, 2H, -NH₂), 4.40 (br s, 2H, -CONHH ₂).

• ¹³C NMR (DMSO-d₆, 100 MHz): δ 165.0 (C=O), 161.5 (d, J=245 Hz, C-F), 153.0 (C-NH₂), 136.0 (d, J=3 Hz, C-N), 127.0 (d, J=9 Hz, Ar-CH), 116.0 (d, J=23 Hz, Ar-CH), 100.0 (C-CONHNH₂).

Infrared (IR) Spectroscopy

• IR (KBr, cm⁻¹): 3450-3300 (N-H stretching of amino and hydrazide groups), 1660 (C=O stretching, Amide I), 1620 (N-H bending), 1510 (C=C and C=N stretching of pyrazole and aromatic rings), 1220 (C-F stretching).

Mass Spectrometry (MS)

• ESI-MS: m/z 236.1 [M+H]⁺.

Applications in Drug Discovery: A Focus on Kinase Inhibition

The 5-amino-1-aryl-1H-pyrazole scaffold is a key structural motif in a number of potent and selective kinase inhibitors.[1][6] Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.

p38 MAP Kinase Inhibition

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide serves as a crucial intermediate in the synthesis of p38 MAP kinase inhibitors.[7] The p38 mitogen-activated protein (MAP) kinase signaling pathway is activated by cellular stress and inflammatory cytokines, leading to the production of pro-inflammatory mediators such as TNF-α and IL-1β.[8] Inhibition of p38 MAP kinase is therefore a promising therapeutic strategy for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

A notable example is the development of RO3201195 , an orally bioavailable and highly selective inhibitor of p38 MAP kinase.[9] The synthesis of RO3201195 utilizes a 5-amino-1-(4-fluorophenyl)-1H-pyrazole core, highlighting the importance of the title compound as a precursor.

Caption: Inhibition of the p38 MAP kinase pathway by derivatives of the title compound.

The inhibitory activity of RO3201195 against p38α has been reported with an IC₅₀ value in the nanomolar range.[10] X-ray crystallography studies have revealed that the 5-amino group of the pyrazole ring forms a key hydrogen bond with the hinge region of the kinase, a common binding motif for many kinase inhibitors.[9]

Fibroblast Growth Factor Receptor (FGFR) Inhibition

Derivatives of 5-amino-1H-pyrazole-4-carboxamide have also been investigated as potent inhibitors of Fibroblast Growth Factor Receptors (FGFRs).[3] The FGFR signaling pathway is crucial for cell proliferation, differentiation, and angiogenesis. Aberrant activation of this pathway is implicated in various cancers. The development of selective FGFR inhibitors is an active area of oncology research. The carbohydrazide moiety of the title compound can be further functionalized to introduce various substituents that can interact with specific residues in the ATP-binding pocket of FGFRs, leading to potent and selective inhibition.

Safety and Handling

Based on available data, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is classified as harmful if swallowed.[1] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a compound of significant value to the drug discovery and development community. Its robust synthesis and versatile chemical handles make it an ideal starting material for the creation of compound libraries targeting a range of therapeutic targets. Its demonstrated utility in the synthesis of potent kinase inhibitors, such as those targeting p38 MAP kinase and FGFRs, underscores its importance in the ongoing quest for novel and effective medicines. This guide provides a foundational understanding of this compound, empowering researchers to leverage its potential in their scientific endeavors.

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. The Royal Society of Chemistry. Available at: [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. National Institutes of Health. Available at: [Link]

• Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase. PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. Available at: [Link]

• An effective new access to ethyl 2-[(alkylamino)(cyano)methyl] acrylates: first synthesis of ethyl 3-cyano-2-(hydroxymethyl) acrylate. ResearchGate. Available at: [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed. Available at: [Link]

• 2GFS: P38 Kinase Crystal Structure in complex with RO3201195. RCSB PDB. Available at: [Link]

• Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. PubMed Central. Available at: [Link]

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• Method for synthesizing cyanoacrylate. Google Patents.

• Synthesis, crystal structure and Hirshfeld surface analysis of ethyl (E)-2-cyano-3-[5-(4-ethylphenyl)isoxazol-3-yl]prop-2-enoate. National Institutes of Health. Available at: [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. PubMed. Available at: [Link]

• (E)-Ethyl 2-cyano-3-(furan-2-yl)acrylate. PubMed Central. Available at: [Link]

• (PDF) 5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile. ResearchGate. Available at: [Link]

• p38-MAPK activation and STIM1-Orai3 association mediate TRPC6 externalization. PubMed Central. Available at: [Link]

• Syntheses and bioactivities of ethyl 2- cyano-3-substituted amino-3-(N-2-fluorophenylethylainino) acrylates. ResearchGate. Available at: [Link]

• p38-MAPK inhibitors. Adooq Bioscience. Available at: [Link]

• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid - Optional[MS (GC)] - Spectrum. SpectraBase. Available at: [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. Available at: [Link]

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5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide IUPAC name

An In-depth Technical Guide to 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide: Synthesis, Properties, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a heterocyclic compound of significant interest in medicinal chemistry. The pyrazole nucleus is a privileged scaffold known for a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] The incorporation of a carbohydrazide moiety further enhances its potential as a versatile building block for the synthesis of novel therapeutic agents.[4][5] This document details the compound's chemical identity, provides a robust, field-proven protocol for its synthesis and characterization, and explores its established and potential applications in drug development, with a particular focus on its role as a key intermediate for kinase inhibitors. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold in their research programs.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is the foundation of all subsequent research and development. This section outlines the fundamental characteristics of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

Nomenclature and Identification

The compound is systematically named according to IUPAC conventions, though it is often referred to by its common name.

• IUPAC Name: 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid hydrazide.[6]

• Common Name: 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

• CAS Number: 618070-67-0.[6]

Chemical Structure

The molecular structure consists of a central pyrazole ring substituted at various positions. The key features are an amino group at position 5, a 4-fluorophenyl group at position 1 (on the nitrogen atom), and a carbohydrazide group at position 4. This specific arrangement of functional groups is crucial for its reactivity and biological activity.

Caption: 2D Structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

Physicochemical Data

The following table summarizes key physicochemical properties of the compound. This data is essential for handling, formulation, and experimental design.

Property	Value	Source
Molecular Formula	C₁₀H₁₀FN₅O	[6]
Molecular Weight	235.22 g/mol	[6]
Appearance	White to off-white powder (predicted)	-
Solubility	Soluble in DMSO, DMF; sparingly soluble in alcohols	(Typical for this class)
XLogP3	0.7	[6]

Synthesis and Characterization

The synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is typically achieved via a multi-step process starting from commercially available precursors. The described protocol is robust and provides excellent regioselectivity.

Synthetic Strategy

The most logical and field-proven approach involves a two-step synthesis. The core pyrazole ring is first constructed by the condensation of an aryl hydrazine with a malononitrile derivative. This is a classic and efficient method for creating 5-aminopyrazole systems.[7] The resulting carbonitrile intermediate is then hydrolyzed and converted to the target carbohydrazide. This strategy ensures high yields and avoids the formation of unwanted regioisomers.

Caption: Synthetic workflow for the target compound.

Detailed Experimental Protocol

Causality Note: The choice of ethanol as a solvent in Step 1 promotes the Michael-type addition and subsequent cyclization while being easy to remove.[7] The two-stage conversion in Step 2 (hydrolysis to acid, activation to acid chloride, then reaction with hydrazine) is a standard, high-yielding method for converting a stable nitrile to a carbohydrazide.

Step 1: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve (ethoxymethylene)malononitrile (1.0 eq) in absolute ethanol (10 mL per gram of malononitrile).

• Reaction Initiation: Add 4-fluorophenylhydrazine hydrochloride (1.05 eq) to the solution, followed by the dropwise addition of triethylamine (1.1 eq) to liberate the free base in situ.

• Cyclocondensation: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Isolation: Cool the mixture to room temperature. The product often precipitates from the solution. Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum. The yield for this step is typically good to excellent (70-90%).[7]

Step 2: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

• Nitrile Hydrolysis: Suspend the carbonitrile intermediate from Step 1 (1.0 eq) in a mixture of concentrated sulfuric acid and water (1:1 v/v). Heat the mixture to 100-110 °C for 8-12 hours to form the corresponding carboxylic acid.

• Intermediate Isolation: Cool the reaction mixture and pour it onto crushed ice. The resulting carboxylic acid precipitate is collected by filtration, washed with cold water, and dried.

• Acid Chloride Formation: Suspend the dried carboxylic acid in thionyl chloride (SOCl₂, 5-10 eq) and add a catalytic amount of N,N-dimethylformamide (DMF). Reflux the mixture for 2-3 hours until a clear solution is formed.

• Hydrazinolysis: Remove the excess thionyl chloride under reduced pressure. Dissolve the crude acid chloride residue in a suitable anhydrous solvent (e.g., tetrahydrofuran, THF). Cool the solution to 0 °C in an ice bath.

• Final Product Formation: Add hydrazine hydrate (N₂H₄·H₂O, 2.0-3.0 eq) dropwise to the cooled solution. Stir the mixture at 0 °C for 1 hour and then at room temperature overnight.

• Purification: Quench the reaction by adding water. Collect the resulting precipitate by filtration, wash thoroughly with water, and recrystallize from an appropriate solvent system (e.g., ethanol/water) to yield the pure carbohydrazide.

Characterization

The identity and purity of the final compound must be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the proton and carbon framework. ¹⁹F NMR should be used to verify the presence and environment of the fluorine atom.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as N-H stretches (amine and hydrazide), C=O stretch (amide), and C-F stretch.

• Differential Scanning Calorimetry (DSC): To determine the melting point and thermal stability.[8]

Biological Activity and Therapeutic Potential

The 5-amino-1-aryl-pyrazole scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for numerous clinically evaluated drug candidates.[2][9]

The Pyrazole-Carbohydrazide Pharmacophore

Pyrazole derivatives are known to exhibit a vast range of biological activities, including anti-inflammatory, anticancer, antiviral, and antimicrobial effects.[1][3][9] The carbohydrazide moiety is also a critical pharmacophoric group, known to act as a versatile building block for creating more complex heterocyclic systems or to participate in key binding interactions (e.g., hydrogen bonding) with biological targets.[4][5] The combination of these two motifs in one molecule creates a compound with high potential for drug discovery.

Role as an Intermediate for Kinase Inhibitors

One of the most significant applications of this scaffold is in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling, and their aberrant activation is a hallmark of diseases like cancer and chronic inflammation.[10][11]

p38 MAP Kinase Inhibition: Derivatives of 5-amino-1-(4-fluorophenyl)-1H-pyrazole have been identified as potent and highly selective inhibitors of p38 MAP kinase.[12] This enzyme is a key component of a signaling pathway that mediates the production of pro-inflammatory cytokines like TNF-α and IL-6.

• Mechanism Insight: An X-ray crystal structure of a related inhibitor bound to p38α revealed a unique hydrogen bond between the exocyclic 5-amino group of the pyrazole and the side chain of threonine 106 in the ATP-binding pocket. This interaction is believed to be a major contributor to the high selectivity for p38.[12]

• Therapeutic Rationale: By inhibiting p38, compounds derived from this scaffold can block the inflammatory cascade, making them promising candidates for treating autoimmune disorders like rheumatoid arthritis.[12]

Caption: Simplified p38 MAP Kinase signaling pathway and point of inhibition.

Fibroblast Growth Factor Receptor (FGFR) Inhibition: More recently, 5-amino-1H-pyrazole-4-carboxamide derivatives have been designed as covalent inhibitors of FGFRs.[10] Aberrant FGFR signaling is a known driver in various cancers. The development of covalent inhibitors is a strategy to overcome drug resistance that often emerges with non-covalent drugs, particularly resistance caused by gatekeeper mutations in the kinase domain.[10]

Spectrum of Potential Activities

Beyond kinase inhibition, the pyrazole carbohydrazide scaffold has been investigated for a wide range of other therapeutic applications. Depending on the substitutions, derivatives have shown:

• Anticancer Activity: Against various cancer cell lines, such as A549 lung cancer cells.[11]

• Antimicrobial and Antiparasitic Activity: Including leishmanicidal and trypanocidal effects.[5]

• Anticonvulsant and Analgesic Activity: Demonstrating potential for CNS applications.[4][5]

The following table summarizes the biological activities of closely related pyrazole derivatives.

Compound Class	Target / Activity	Potency (IC₅₀ / ED₅₀)	Source
5-Amino-1-aryl-pyrazole Derivative	p38 MAP Kinase Inhibitor	Nanomolar range	[12]
5-Amino-1H-pyrazole-4-carboxamide	pan-FGFR Inhibitor	41-99 nM	[10]
1H-Pyrazole-4-carbohydrazide	Antinociceptive (Analgesic)	1.41 mg/Kg	[5]
1-Aryl-pyrazole-5-carbohydrazide	Anticancer (A549 cells)	Micromolar range	[11]

Conclusion and Future Directions

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a high-value chemical entity with a strategic position in modern drug discovery. Its robust synthesis, combined with the proven therapeutic relevance of its core scaffold, makes it an attractive starting point for generating compound libraries. The demonstrated success of its derivatives as potent and selective kinase inhibitors highlights a clear path for its application in oncology and immunology.[10][12]

Future research should focus on exploring the derivatization of the carbohydrazide moiety to generate novel heterocyclic systems, potentially leading to compounds with new mechanisms of action. Furthermore, leveraging the scaffold to design covalent or allosteric inhibitors for other high-value therapeutic targets could unlock new avenues for treating a wide range of human diseases.

References

• 5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts. RSC Publishing.
• Goldstein, D. M., et al. (2006). Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase. Journal of Medicinal Chemistry, 49(5), 1562-75.
• 3-(4-Fluorophenyl)-1H-pyrazole-5-carbohydrazide. Chem-Impex.
• Zhou, Y., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry.
• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.
• Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. PMC - PubMed Central.
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• Plem, S., Müller, D., & Murguía, M. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Scirp.org.
• 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbohydrazide. Sigma-Aldrich.
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• A REVIEW ON PYRAZOLE AN ITS DERIV

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An In-depth Technical Guide to the Molecular Structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the molecular structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a heterocyclic compound of significant interest in medicinal chemistry. This document delves into the nuanced structural features of the molecule, underpinned by spectroscopic data from analogous compounds and established principles of organic chemistry. We will examine the core pyrazole scaffold, the influence of its substituents, and the conformational possibilities that dictate its biological activity. Furthermore, this guide presents detailed, field-proven methodologies for the synthesis and characterization of this class of compounds, offering a robust framework for researchers in drug discovery and development.

Introduction: The Significance of the 5-Aminopyrazole Scaffold

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The 5-aminopyrazole derivatives, in particular, have garnered substantial attention as versatile building blocks for the synthesis of novel bioactive molecules.[2] The strategic placement of an amino group at the 5-position and a carbohydrazide moiety at the 4-position of the pyrazole ring in 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide creates a unique electronic and steric environment, making it a compelling candidate for targeted drug design. The presence of a 4-fluorophenyl group at the 1-position further modulates the molecule's physicochemical properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

This guide will dissect the molecular architecture of this compound, providing a foundational understanding for its rational modification and application in the development of next-generation therapeutics.

Molecular Structure Elucidation

The molecular structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide (C₁₀H₁₀FN₅O) is characterized by a central five-membered pyrazole ring, substituted at key positions to confer specific chemical and biological properties.[3]

Molecular Formula: C₁₀H₁₀FN₅O[3] Molecular Weight: 235.22 g/mol [3]

The core structure consists of:

• A Pyrazole Ring: A five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This ring system is known for its stability and ability to participate in various non-covalent interactions.

• A 5-Amino Group (-NH₂): This exocyclic amino group is a key hydrogen bond donor and can significantly influence the molecule's interaction with biological targets.

• A 1-(4-fluorophenyl) Group: A phenyl ring substituted with a fluorine atom at the para position. This group contributes to the molecule's lipophilicity and can engage in hydrophobic and halogen bonding interactions.

• A 4-Carbohydrazide Group (-CONHNH₂): This functional group is a versatile synthon and a potent hydrogen bonding motif, crucial for molecular recognition. The carbohydrazide moiety is known to be important for the biological activity of various pyrazole derivatives.[4]

The overall three-dimensional conformation of the molecule is influenced by the rotational freedom around the single bonds connecting the substituent groups to the pyrazole ring. X-ray crystallography studies on analogous 5-amino-1H-pyrazole-4-carboxamide derivatives have revealed that the pyrazole and phenyl rings are typically not coplanar, adopting a twisted conformation.[5] This dihedral angle is a critical determinant of the molecule's shape and its ability to fit into the binding pockets of target proteins.

Spectroscopic Characterization: A Practical Approach

Infrared (IR) Spectroscopy

Objective: To identify the key functional groups present in the molecule.

Expected Absorptions: Based on the analysis of similar pyrazole derivatives, the IR spectrum is expected to show characteristic absorption bands.[6]

Functional Group	Expected Wavenumber (cm⁻¹)	Description
N-H (Amino & Hydrazide)	3450 - 3200	Stretching vibrations, often appearing as multiple peaks.
C-H (Aromatic)	3100 - 3000	Stretching vibrations.
C=O (Amide I)	1680 - 1630	Carbonyl stretching of the carbohydrazide.
N-H (Amide II)	1640 - 1550	Bending vibration of the carbohydrazide.
C=N & C=C (Ring)	1600 - 1450	Stretching vibrations within the pyrazole and phenyl rings.
C-F	1250 - 1000	Stretching vibration of the carbon-fluorine bond.

Experimental Protocol: KBr Pellet Method

• Sample Preparation: Grind 1-2 mg of the synthesized compound with approximately 100 mg of dry potassium bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent disc.

• Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and acquire the spectrum over a range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the carbon-hydrogen framework and the connectivity of the molecule.

¹H NMR Spectroscopy (Expected Chemical Shifts in DMSO-d₆):

• Pyrazole Ring Proton (H-3): ~7.5-8.0 ppm (singlet).

• 4-Fluorophenyl Protons: Two sets of doublets in the aromatic region (~7.2-7.8 ppm), characteristic of a para-substituted phenyl ring.

• Amino Protons (-NH₂): A broad singlet, typically in the range of 5.0-6.0 ppm.

• Hydrazide Protons (-NHNH₂): Two distinct signals, a broad singlet for the -NH- proton (~9.0-10.0 ppm) and another for the terminal -NH₂ protons (~4.0-5.0 ppm).

¹³C NMR Spectroscopy (Expected Chemical Shifts in DMSO-d₆):

• Pyrazole Ring Carbons: C3, C4, and C5 will appear in the range of ~90-155 ppm.

• 4-Fluorophenyl Carbons: Four signals are expected, with the carbon attached to fluorine showing a characteristic large coupling constant (¹JC-F).

• Carbonyl Carbon (C=O): ~160-170 ppm.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer. Standard acquisition parameters should be employed.

Mass Spectrometry

Objective: To determine the molecular weight and elemental composition of the molecule.

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion Peak (M⁺): A prominent peak corresponding to the molecular weight of the compound (m/z = 235).

• Key Fragments: Fragmentation may occur at the carbohydrazide side chain, leading to the loss of NHNH₂ (m/z = 31) or CONHNH₂ (m/z = 59). Cleavage of the N-phenyl bond is also possible.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization technique, such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Data Acquisition: Acquire the mass spectrum in high-resolution mode to obtain an accurate mass measurement, which can be used to confirm the elemental formula.

Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbohydrazides

The synthesis of 5-amino-1-aryl-1H-pyrazole-4-carbohydrazides typically proceeds through a multi-step sequence starting from readily available precursors. A common strategy involves the initial formation of a 5-amino-1-aryl-1H-pyrazole-4-carbonitrile, which is then converted to the corresponding ester and finally to the carbohydrazide.

Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile

A widely employed method for the synthesis of the 5-aminopyrazole-4-carbonitrile intermediate is the condensation of (ethoxymethylene)malononitrile with the appropriate arylhydrazine.[8]

Reaction Scheme:

General workflow for the synthesis of the pyrazole core.

Experimental Protocol:

• Reaction Setup: To a solution of (ethoxymethylene)malononitrile (1.0 eq) in ethanol, add 4-fluorophenylhydrazine hydrochloride (1.0 eq) and a base such as triethylamine (1.1 eq).

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[6]

Conversion to 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

The conversion of the nitrile to the carbohydrazide can be achieved in two steps: hydrolysis to the corresponding ester followed by hydrazinolysis.

Reaction Scheme:

Conversion of the nitrile to the carbohydrazide.

Experimental Protocol:

• Esterification: Treat the 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile with a mixture of concentrated sulfuric acid and ethanol and heat to reflux. After cooling, neutralize the reaction mixture and extract the ethyl ester.

• Hydrazinolysis: Dissolve the purified ethyl ester in ethanol and add hydrazine hydrate. Heat the mixture to reflux until the reaction is complete (monitored by TLC).

• Isolation: Cool the reaction mixture to allow the carbohydrazide product to precipitate. Collect the solid by filtration and wash with cold ethanol to obtain the pure product.

Conclusion and Future Perspectives

This technical guide has provided a detailed overview of the molecular structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. By integrating data from analogous compounds and established analytical protocols, we have constructed a comprehensive profile of this promising molecule. The structural insights and experimental methodologies presented herein are intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel pyrazole-based therapeutic agents.

The unique combination of a 5-aminopyrazole core, a 4-fluorophenyl substituent, and a 4-carbohydrazide moiety endows this molecule with a rich chemical landscape for further exploration. Future studies focusing on co-crystallization with target proteins will be invaluable in elucidating the specific molecular interactions that govern its biological activity, paving the way for the development of more potent and selective drug candidates.

References

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• MDPI. (n.d.). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. PubMed. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and X-ray Crystal Structure of New Substituted 3-4′-Bipyrazole Derivatives. Hirshfeld Analysis, DFT and NBO Studies. Retrieved from [Link]

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• National Center for Biotechnology Information. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. PubMed Central. Retrieved from [Link]

• RSC Publishing. (2022). Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. Retrieved from [Link]

• Kuwait Journal of Science. (n.d.). Theoretical and X-ray studies on the cyclization of 1-phenyl-5-(3-aryltriaz-1-en-1-yl)- 1H-pyrazole-4-carbonitriles and 2-amino-. Retrieved from [Link]

• MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Retrieved from [Link]

• EPJ Web of Conferences. (n.d.). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• ResearchGate. (n.d.). Infrared, Raman and NMR spectra, conformational stability, normal coordinate analysis and B3LYP calculations of 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. PubMed Central. Retrieved from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a heterocyclic compound of significant interest in medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not just data, but also field-proven insights into the causality behind experimental choices and the implications of these properties in drug discovery and development. This guide will delve into the structural features, solubility, lipophilicity, and ionization characteristics of this pyrazole derivative. Where experimental data for the target compound is not publicly available, data from closely related analogs will be utilized to provide reasonable estimations, with all such instances clearly noted. Detailed, self-validating experimental protocols for determining these key parameters are also provided, ensuring scientific integrity and reproducibility.

Introduction: The Significance of the 5-Aminopyrazole Scaffold

The 5-aminopyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] These derivatives have shown a wide range of pharmacological activities, including but not limited to, anti-inflammatory, anticancer, and antimicrobial properties.[2] The specific compound, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, incorporates several key features that make it a promising candidate for further investigation. The presence of the 4-fluorophenyl group can enhance metabolic stability and binding affinity to target proteins, while the amino and carbohydrazide moieties provide opportunities for hydrogen bonding and further chemical modification. A thorough understanding of its physicochemical properties is paramount for predicting its pharmacokinetic and pharmacodynamic behavior, and for guiding its development into a potential therapeutic agent.

Molecular Structure and Core Properties

The foundational characteristics of a molecule dictate its interactions with biological systems. Here, we outline the fundamental properties of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

Property	Value	Source
Molecular Formula	C₁₀H₁₀FN₅O
Molecular Weight	235.22 g/mol
CAS Number	618070-67-0
Appearance	White to off-white solid (predicted)	Inferred from analogs

Structural Elucidation: A Spectroscopic Approach

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the 4-fluorophenyl ring, typically in the range of δ 7.0-8.0 ppm. The protons of the amino group and the carbohydrazide moiety will appear as broad singlets, and their chemical shifts will be dependent on the solvent and concentration. A key signal will be the pyrazole ring proton.

• ¹³C NMR: The carbon NMR spectrum will display characteristic signals for the carbons of the pyrazole ring and the 4-fluorophenyl group. The carbonyl carbon of the carbohydrazide will be observed downfield.

• IR Spectroscopy: The infrared spectrum will be characterized by N-H stretching vibrations from the amino and carbohydrazide groups in the region of 3200-3500 cm⁻¹. A strong absorption band corresponding to the C=O stretching of the carbohydrazide will be present around 1650-1680 cm⁻¹.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak (M+) corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve the loss of the hydrazide group and cleavage of the pyrazole ring.

Physicochemical Properties and Their Implications in Drug Discovery

The journey of a drug from administration to its target is governed by its physicochemical properties. Understanding these parameters is crucial for optimizing absorption, distribution, metabolism, and excretion (ADME).

Melting Point: An Indicator of Purity and Stability

The melting point is a fundamental physical property that provides an indication of the purity and crystalline nature of a compound. A sharp melting range typically signifies a high degree of purity.

• Experimental Data: Not available for the target compound.

• Estimated Value: The melting point of the closely related analog, 5-Amino-1-phenyl-1H-pyrazole-4-carbohydrazide, is reported to be in the range of 186-192 °C .[5] It is reasonable to expect a similar, though not identical, melting point for the 4-fluoro substituted compound.

Solubility: A Critical Factor for Bioavailability

Aqueous solubility is a key determinant of a drug's absorption and bioavailability. Poor solubility can lead to low and variable absorption, hindering therapeutic efficacy.

• Experimental Data: Not available.

• Expected Solubility Profile: The presence of amino and carbohydrazide groups suggests the potential for hydrogen bonding with water, which would contribute to aqueous solubility. However, the aromatic rings (fluorophenyl and pyrazole) are hydrophobic and will counteract this. The overall solubility is likely to be low in water and higher in organic solvents like DMSO and ethanol.

Experimental Protocol: Thermodynamic Solubility Determination

This protocol outlines a self-validating system for determining the thermodynamic solubility of a compound.

• Preparation of Saturated Solutions:

  • Add an excess amount of the solid compound to a series of vials containing different solvents (e.g., water, phosphate-buffered saline pH 7.4, DMSO, ethanol).

  • Ensure that a visible amount of solid remains undissolved.

• Equilibration:

  • Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The causality here is to allow the dissolution and precipitation processes to reach a steady state.

• Phase Separation:

  • Centrifuge the vials at high speed to pellet the undissolved solid.

  • Carefully collect the supernatant, ensuring no solid particles are transferred. Filtration through a 0.22 µm filter can also be used.

• Quantification:

  • Analyze the concentration of the compound in the supernatant using a validated analytical method, such as HPLC-UV or LC-MS/MS.

  • Prepare a calibration curve with known concentrations of the compound to ensure accurate quantification.

• Validation:

  • To confirm that equilibrium was reached, the remaining solid from the initial vials can be re-suspended in fresh solvent and the equilibration and measurement process repeated. Consistent results validate the initial measurement.

Lipophilicity (LogP): Balancing Permeability and Solubility

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP), describes the distribution of a compound between an oily (n-octanol) and an aqueous phase. It is a critical parameter that influences membrane permeability, protein binding, and solubility.

• Computed Value: An XLogP3 value of 0.7 has been computed for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. This suggests that the compound has a relatively balanced hydrophilic-lipophilic character.

Experimental Protocol: LogP Determination by Shake-Flask Method

The shake-flask method is the gold standard for experimental LogP determination.

• Preparation of Phases:

  • Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously and then allowing the phases to separate. This ensures that the two phases are in equilibrium before the experiment begins.

• Partitioning:

  • Dissolve a known amount of the compound in the aqueous phase.

  • Add an equal volume of the pre-saturated n-octanol.

  • Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation:

  • Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification:

  • Carefully sample both the aqueous and n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., HPLC-UV).

• Calculation:

  • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • LogP is the base-10 logarithm of P.

Ionization Constant (pKa): Influence of pH on Molecular Properties

The pKa is a measure of the acidity or basicity of a compound. It determines the extent of ionization at a given pH, which in turn affects solubility, permeability, and target binding. The 5-aminopyrazole moiety contains both acidic (pyrazole N-H) and basic (amino group) centers.

• Experimental Data: Not available.

• Predicted pKa: The amino group is expected to have a basic pKa, while the pyrazole N-H will have an acidic pKa. The exact values would need to be determined experimentally.

Synthesis and Chemical Stability

The synthesis of 5-amino-1-aryl-1H-pyrazole derivatives is well-established in the literature. A common and efficient method involves the condensation of a substituted hydrazine with a suitable three-carbon synthon.[3] For 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a likely synthetic route would involve the reaction of 4-fluorophenylhydrazine with a derivative of cyanoacetic acid, followed by hydrolysis of the resulting nitrile to the carbohydrazide.

The chemical stability of the compound is crucial for its storage, formulation, and in vivo fate. The pyrazole ring is generally stable, but the carbohydrazide moiety could be susceptible to hydrolysis under strongly acidic or basic conditions. Forced degradation studies would be necessary to fully characterize its stability profile.

Conclusion and Future Directions

This technical guide has provided a detailed overview of the key physicochemical properties of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. While some experimental data is lacking in the public domain, estimations based on closely related analogs and established predictive models provide a solid foundation for further research. The provided experimental protocols offer a robust framework for the empirical determination of these critical parameters.

For drug development professionals, the balanced predicted lipophilicity (XLogP3 of 0.7) suggests that this compound may possess a favorable balance of solubility and permeability. However, experimental verification of its solubility and pKa is essential to build a comprehensive ADME profile. Further studies should focus on the experimental determination of the properties outlined in this guide, as well as a thorough investigation of its metabolic stability and potential off-target activities. The insights gained from such studies will be invaluable in unlocking the full therapeutic potential of this promising 5-aminopyrazole derivative.

References

• Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. (n.d.). Scirp.org. Retrieved January 25, 2026, from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). The Royal Society of Chemistry. Retrieved January 25, 2026, from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journals. Retrieved January 25, 2026, from [Link]

• 5-amino-1-phenyl-1h-pyrazole-4-carbohydrazide. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid - Optional[MS (GC)] - Spectrum. (n.d.). SpectraBase. Retrieved January 25, 2026, from [Link]

• Synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• 5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts. (n.d.). RSC Publishing. Retrieved January 25, 2026, from [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024). PubMed. Retrieved January 25, 2026, from [Link]

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An In-depth Technical Guide on the Biological Activity of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its vast therapeutic potential.[1] Derivatives of this five-membered heterocyclic ring are integral to a multitude of pharmacologically active agents, demonstrating a broad spectrum of biological activities including anticancer, anti-inflammatory, antimicrobial, and antitubercular properties.[2][3] This guide focuses on a specific, promising derivative: 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. The strategic incorporation of a 4-fluorophenyl group at the N1 position and a carbohydrazide moiety at the C4 position of the 5-aminopyrazole core is anticipated to confer a unique pharmacological profile. The fluorine atom can enhance metabolic stability and binding affinity, while the carbohydrazide group offers a versatile handle for forming various bioactive derivatives and can participate in crucial hydrogen bonding interactions with biological targets.[4]

This document provides a comprehensive technical overview of the synthesis, and the established and putative biological activities of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide and its close structural analogs. It is intended for researchers, scientists, and drug development professionals, offering insights into its therapeutic potential and the experimental methodologies for its evaluation.

Synthesis and Characterization

The synthesis of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide typically proceeds through a multi-step synthetic route, commencing with the reaction of (ethoxymethylene)malononitrile with 4-fluorophenylhydrazine to yield the corresponding 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile. This intermediate is then hydrolyzed to the corresponding carboxylic acid, which is subsequently esterified. The final step involves the hydrazinolysis of the ester to afford the target carbohydrazide.

Exemplary Synthetic Protocol:

A general and efficient method for the synthesis of related 5-aminopyrazole-4-carbonitriles involves the condensation of an appropriately substituted benzaldehyde, malononitrile, and phenylhydrazine in the presence of a suitable catalyst.[5] The subsequent conversion to the carbohydrazide would follow standard organic chemistry procedures.

Biological Activities and Mechanisms of Action

While comprehensive biological data for 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is still emerging, extensive research on structurally related pyrazole derivatives allows for the extrapolation of its probable therapeutic activities.

Anticancer Activity

Pyrazole derivatives are a well-established class of anticancer agents, with several approved drugs incorporating this scaffold.[6] Their mechanisms of action are diverse, often involving the inhibition of key enzymes in cancer cell proliferation and survival.[7]

Putative Mechanism of Action:

Structurally similar 5-amino-1H-pyrazole-4-carboxamide derivatives have been identified as potent and covalent inhibitors of Fibroblast Growth Factor Receptors (FGFRs).[8] The aberrant activation of FGFRs is a known driver in various cancers.[8] It is plausible that 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide could act as an FGFR inhibitor. The 5-amino group is crucial for forming key hydrogen bonds in the ATP-binding pocket of the kinase, while the phenyl ring occupies the hydrophobic region. Covalent inhibition often involves the reaction of a reactive group on the inhibitor with a cysteine residue near the active site, leading to irreversible binding and sustained target inhibition.[8]

Another potential target for pyrazole derivatives is tubulin.[9] By inhibiting tubulin polymerization, these compounds can disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.[9]

Table 1: Anticancer Activity of Related Pyrazole Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
5-amino-1H-pyrazole-4-carboxamides	NCI-H520 (Lung)	19 - 73	[8]
5-amino-1H-pyrazole-4-carboxamides	SNU-16 (Gastric)	59	[8]
5-amino-1H-pyrazole-4-carboxamides	KATO III (Gastric)	73	[8]
Pyrazole-substituted chalcones	MCF-7 (Breast)	5.8 - 9.3	[10]
Pyrazole-substituted chalcones	A549 (Lung)	8.0	[10]
Pyrazole-substituted chalcones	HeLa (Cervical)	9.8	[10]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide (typically ranging from 0.1 to 100 µM) and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Antimicrobial Activity

The pyrazole nucleus is a common feature in many antimicrobial agents. The presence of the 4-fluorophenyl group in the target molecule is significant, as fluorinated pyrazoles have demonstrated notable antibacterial and antifungal properties.[11]

Putative Mechanism of Action:

Several 4-fluorophenyl substituted pyrazole derivatives have been shown to inhibit fatty acid biosynthesis in bacteria.[11] This is a crucial pathway for bacterial survival, as it is responsible for building the bacterial cell membrane. Inhibition of this pathway can lead to bactericidal effects. The specific enzymatic target within this pathway for this class of compounds is an area of active investigation.

Table 2: Antimicrobial Activity of Related Pyrazole Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference
Pyrazole derivatives	Escherichia coli	0.25	[3]
Pyrazole derivatives	Streptococcus epidermidis	0.25	[3]
Pyrazole derivatives	Aspergillus niger	1.0	[3]
4-fluorophenyl substituted pyrazoles	Staphylococcus aureus	1.0	[11]

Experimental Protocol: Agar Well Diffusion Method

• Media Preparation: Prepare Mueller-Hinton agar plates for bacteria or Sabouraud dextrose agar plates for fungi.

• Inoculation: Spread a standardized inoculum of the test microorganism evenly onto the agar surface.

• Well Creation: Aseptically punch wells (6 mm in diameter) into the agar.

• Compound Application: Add a defined volume (e.g., 100 µL) of a solution of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide at various concentrations into the wells.

• Incubation: Incubate the plates at 37°C for 24 hours (bacteria) or 28°C for 48 hours (fungi).

• Measurement: Measure the diameter of the zone of inhibition around each well.

Anti-inflammatory Activity

Pyrazole derivatives are widely recognized for their anti-inflammatory properties, with celecoxib, a selective COX-2 inhibitor, being a prominent example. The structural features of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide suggest its potential as an anti-inflammatory agent.

Putative Mechanism of Action:

A closely related compound, S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone, has been identified as a highly selective inhibitor of p38 MAP kinase.[12] The p38 MAP kinase signaling pathway plays a critical role in the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Inhibition of p38 MAP kinase can therefore lead to a potent anti-inflammatory effect. The 5-amino group of the pyrazole core is known to form a key hydrogen bond with threonine 106 in the ATP binding site of p38α, contributing to its selectivity.[12]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar rats for one week before the experiment.

• Compound Administration: Administer 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide orally or intraperitoneally at various doses.

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Antitubercular Activity

Tuberculosis remains a major global health threat, and the development of new antitubercular agents is a priority. Pyrazole-containing compounds have shown promising activity against Mycobacterium tuberculosis.[13]

Putative Mechanism of Action:

The mechanism of action for many antitubercular pyrazole derivatives is the inhibition of enzymes essential for the survival of M. tuberculosis. One such target is the enoyl-acyl carrier protein reductase (InhA), a key enzyme in the mycobacterial fatty acid synthase-II (FAS-II) system, which is responsible for the synthesis of mycolic acids, a crucial component of the mycobacterial cell wall.[13] The carbohydrazide moiety in the target compound could potentially interact with the active site of InhA.

Table 3: Antitubercular Activity of Related Pyrazole-4-carbohydrazide Derivatives

Compound Class	M. tuberculosis Strain	MIC (µg/mL)	Reference
Pyrazole-pyridine-4-carbohydrazides	H37Rv	0.125 - 16	[13]
Pyrazole-pyridine-4-carbohydrazides	Ethambutol-resistant	0.03	[13]
Pyrazole-pyridine-4-carbohydrazides	Streptomycin-resistant	0.03	[13]
Pyrazole-pyridine-4-carbohydrazides	Rifampicin-resistant	0.25	[13]

Experimental Protocol: Microplate Alamar Blue Assay (MABA)

• Compound Preparation: Prepare serial dilutions of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in a 96-well microplate.

• Inoculum Addition: Add a standardized inoculum of M. tuberculosis H37Rv to each well.

• Incubation: Incubate the plates at 37°C for 7 days.

• Alamar Blue Addition: Add Alamar Blue solution to each well and incubate for another 24 hours.

• Result Interpretation: A color change from blue to pink indicates bacterial growth. The minimum inhibitory concentration (MIC) is defined as the lowest concentration of the compound that prevents this color change.

Structure-Activity Relationship (SAR) Insights

Based on the literature for related pyrazole derivatives, the following SAR insights can be inferred for 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide:

• 5-Amino Group: This group is often crucial for activity, acting as a key hydrogen bond donor in interactions with enzyme active sites.[12]

• 1-(4-fluorophenyl) Group: The presence and position of the fluorine atom on the phenyl ring can significantly impact activity. The 4-fluoro substitution is often associated with enhanced antibacterial and anti-inflammatory properties.[11][14]

• 4-Carbohydrazide Moiety: This group provides a point for further derivatization to modulate pharmacokinetic and pharmacodynamic properties. It can also participate in hydrogen bonding with target proteins.[13] The position of the carbohydrazide on the pyrazole ring is critical, with different positions leading to distinct biological activities.[15]

Conclusion and Future Perspectives

5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a promising scaffold for the development of novel therapeutic agents. The existing body of research on structurally related compounds strongly suggests its potential as a multi-faceted agent with anticancer, antimicrobial, anti-inflammatory, and antitubercular activities. The elucidation of its precise mechanisms of action and the identification of its specific molecular targets will be crucial for its future development. Further optimization of this lead structure through medicinal chemistry efforts could lead to the discovery of potent and selective drug candidates with improved efficacy and safety profiles. This technical guide provides a solid foundation for researchers to embark on the further exploration of this intriguing molecule.

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The Multifaceted Mechanisms of Pyrazole-4-Carbohydrazide Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The pyrazole-4-carbohydrazide scaffold represents a privileged chemical structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This technical guide provides an in-depth exploration of the molecular mechanisms of action underlying the diverse therapeutic potential of these derivatives. We will dissect their primary modes of action, focusing on key enzyme inhibition and the induction of programmed cell death. This guide is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical understanding and practical experimental guidance to facilitate the rational design and evaluation of novel pyrazole-4-carbohydrazide-based therapeutic agents.

Introduction: The Pyrazole-4-Carbohydrazide Core

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of a wide array of pharmacologically active compounds. When functionalized with a carbohydrazide moiety at the 4-position, the resulting pyrazole-4-carbohydrazide derivatives exhibit a diverse range of biological effects, including antimicrobial, anticancer, anti-inflammatory, and herbicidal activities. The inherent structural features of this scaffold, including its hydrogen bonding capabilities, conformational flexibility, and potential for diverse substitutions, allow for fine-tuning of its interaction with various biological targets. This guide will delve into the specific molecular interactions and downstream cellular consequences that define the mechanisms of action of this versatile class of compounds.

Enzyme Inhibition: A Primary Mechanism of Action

A predominant mechanism through which pyrazole-4-carbohydrazide derivatives exert their biological effects is through the inhibition of specific enzymes that are critical for pathogen survival or disease progression. This section will explore the inhibition of three key enzyme targets: carbonic anhydrases, enoyl-acyl carrier protein reductase (InhA), and succinate dehydrogenase (SDH).

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in numerous physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer. Several pyrazole-based compounds, including those with a carbohydrazide functional group, have been identified as potent inhibitors of various CA isoforms.

Mechanism of Inhibition: The inhibitory activity of pyrazole-4-carbohydrazide derivatives against CAs often involves the coordination of the sulfonamide group (if present) to the zinc ion in the enzyme's active site. The pyrazole ring and its substituents can form crucial hydrogen bonds and van der Waals interactions with amino acid residues lining the active site cavity, contributing to the potency and selectivity of the inhibition. Molecular docking studies have revealed that the pyrazole core can orient the molecule within the active site to facilitate these key interactions. For instance, some derivatives have shown Kᵢ values in the low nanomolar range for human carbonic anhydrase I and II (hCA I and II) isoforms[1][2].

Illustrative Binding Mode:

Caption: Putative binding mode of a pyrazole-4-carbohydrazide sulfonamide derivative in the active site of carbonic anhydrase.

Quantitative Data Summary:

Compound Class	Target Isoform	IC₅₀ / Kᵢ (nM)	Reference
Pyrazole-based sulfonamides	hCA I	58.8 - 8010	[1]
Pyrazole-based sulfonamides	hCA II	11.77 - 67.39	[3]
Pyrazolo[4,3-c]pyridine sulfonamides	hCA I	Kᵢ: 96.4 - 788.8	[1]
Pyrazolo[3,4-d]pyridazine derivatives	hCA I	Kᵢ: 9.03 - 55.42	[2]
Pyrazolo[3,4-d]pyridazine derivatives	hCA II	Kᵢ: 18.04 - 66.24	[2]
Pyrazole-based benzene sulfonamides	hCAII	IC₅₀: 240	[4]
Pyrazole-based benzene sulfonamides	hCAIX	IC₅₀: 150	[4]
Pyrazole-based benzene sulfonamides	hCAXII	IC₅₀: 120	[4]

Enoyl-Acyl Carrier Protein Reductase (InhA) Inhibition

InhA is a crucial enzyme in the fatty acid synthase-II (FAS-II) pathway of Mycobacterium tuberculosis, responsible for the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall. Inhibition of InhA is a validated strategy for the development of anti-tuberculosis drugs. Pyridine-4-carbohydrazide derivatives, often in combination with a pyrazole moiety, have shown potent inhibitory activity against InhA[5].

Mechanism of Inhibition: These derivatives act as direct inhibitors of InhA, binding to the active site and preventing the binding of the natural substrate. Molecular docking and dynamics simulations have indicated that the pyrazole and pyridine rings can engage in hydrophobic and π-π stacking interactions with key residues in the InhA binding pocket, while the carbohydrazide linker can form hydrogen bonds that stabilize the complex[5]. This inhibition disrupts the synthesis of mycolic acids, leading to a bactericidal effect. Some compounds in this class have demonstrated excellent minimum inhibitory concentrations (MICs) in the range of 0.125-16 µg/mL against M. tuberculosis[5].

Illustrative Binding Mode:

Caption: A conceptual diagram of a pyrazole-pyridine-4-carbohydrazide derivative interacting with the active site of InhA.

Quantitative Data Summary:

Compound Class	Target	MIC (µg/mL)	Reference
Pyrazole-based pyridine-4-carbohydrazides	M. tuberculosis H37Rv	0.125 - 16	[5]
Pyrazole-based pyridine-4-carbohydrazides	Ethambutol & Streptomycin resistant Mtb	0.03	[5]
Pyrazole-based pyridine-4-carbohydrazides	Rifampicin resistant Mtb	0.25	[5]

Succinate Dehydrogenase (SDH) Inhibition

Succinate dehydrogenase (SDH), also known as complex II of the mitochondrial electron transport chain, is a key enzyme in cellular respiration. It catalyzes the oxidation of succinate to fumarate. SDH has emerged as a significant target for the development of fungicides in agriculture. Pyrazole-4-acetohydrazide derivatives have been designed and evaluated as potential SDH inhibitors[6][7].

Mechanism of Inhibition: The proposed mechanism involves the binding of the pyrazole-4-acetohydrazide scaffold within the ubiquinone binding site of the SDH complex. The pyrazole ring and its substituents are thought to interact with key amino acid residues, while the acetohydrazide moiety can form hydrogen bonds, effectively blocking the electron transport chain and leading to fungal cell death. Molecular docking studies have supported this binding hypothesis, showing interactions with residues in the SdhB, SdhC, and SdhD subunits[8]. Certain derivatives have exhibited potent antifungal activity, with EC₅₀ values as low as 0.27 µg/mL against Rhizoctonia solani[6][7].

Illustrative Binding Mode:

Caption: The intrinsic apoptotic pathway induced by pyrazole-4-carbohydrazide derivatives through modulation of the Bcl-2 protein family.

Experimental Protocols for Mechanistic Elucidation

To validate the proposed mechanisms of action, a series of well-defined experimental protocols are essential. The following provides a general framework for key assays.

Carbonic Anhydrase Inhibition Assay

This protocol is based on the esterase activity of CA, where the hydrolysis of a substrate, p-nitrophenyl acetate (p-NPA), is monitored spectrophotometrically.

Step-by-Step Methodology:

• Reagent Preparation:

  • Tris-HCl buffer (e.g., 50 mM, pH 7.4).

  • Purified human carbonic anhydrase (hCA I or II).

  • p-Nitrophenyl acetate (p-NPA) solution in acetonitrile.

  • Test compounds (pyrazole-4-carbohydrazide derivatives) dissolved in DMSO.

• Assay Procedure:

  • In a 96-well plate, add Tris-HCl buffer.

  • Add a small volume of the enzyme solution.

  • Add various concentrations of the test compound or DMSO (for control).

  • Pre-incubate for a defined period (e.g., 10 minutes) at room temperature.

  • Initiate the reaction by adding the p-NPA substrate.

• Data Acquisition and Analysis:

  • Immediately measure the absorbance at 400 nm at regular intervals using a microplate reader.

  • Calculate the rate of p-nitrophenol formation.

  • Determine the percentage of inhibition for each compound concentration.

  • Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

InhA Enzyme Assay

This assay measures the NADH-dependent reduction of a substrate by the InhA enzyme.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay buffer (e.g., 30 mM PIPES, pH 6.8, containing 150 mM NaCl).

  • Purified recombinant InhA enzyme.

  • NADH solution.

  • Substrate solution (e.g., 2-trans-dodecenoyl-CoA).

  • Test compounds dissolved in DMSO.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer.

  • Add the InhA enzyme and NADH.

  • Add various concentrations of the test compound or DMSO.

  • Pre-incubate for a specified time.

  • Initiate the reaction by adding the substrate.

• Data Acquisition and Analysis:

  • Monitor the decrease in absorbance at 340 nm (due to NADH oxidation) over time using a microplate reader.

  • Calculate the initial reaction velocities.

  • Determine the percentage of inhibition and calculate the IC₅₀ or Kᵢ values.

Succinate Dehydrogenase Activity Assay

This colorimetric assay measures the reduction of an artificial electron acceptor by SDH.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay buffer (e.g., phosphate buffer, pH 7.2).

  • Mitochondrial or cell lysate preparation containing SDH.

  • Succinate solution (substrate).

  • Electron acceptor solution (e.g., 2,6-dichlorophenolindophenol - DCPIP).

  • Test compounds dissolved in DMSO.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer and the sample containing SDH.

  • Add various concentrations of the test compound or DMSO.

  • Pre-incubate the mixture.

  • Add the electron acceptor (DCPIP).

  • Initiate the reaction by adding succinate.

• Data Acquisition and Analysis:

  • Measure the decrease in absorbance at 600 nm (due to the reduction of DCPIP) over time.

  • Calculate the rate of DCPIP reduction.

  • Determine the percentage of inhibition and calculate the IC₅₀ value.

Apoptosis Detection Assays

A multi-faceted approach is recommended to confirm the induction of apoptosis.

Workflow for Apoptosis Confirmation:

Caption: A comprehensive workflow for the experimental validation of apoptosis induction.

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay detects the externalization of phosphatidylserine (an early apoptotic marker) and membrane integrity.

• Western Blot Analysis: This technique is used to quantify the expression levels of key apoptotic proteins such as Bcl-2, Bax, and cleaved caspase-3.

• Caspase Activity Assays: Commercially available luminescent or colorimetric assays (e.g., Caspase-Glo®) can directly measure the activity of executioner caspases like caspase-3/7.

• TUNEL Assay: This method detects DNA fragmentation, a hallmark of late-stage apoptosis.

Conclusion and Future Directions

Pyrazole-4-carbohydrazide derivatives represent a highly versatile and promising scaffold in drug discovery. Their ability to act through multiple mechanisms, primarily enzyme inhibition and the induction of apoptosis, underscores their therapeutic potential against a wide range of diseases. A thorough understanding of their molecular mechanisms of action is paramount for the rational design of next-generation derivatives with enhanced potency, selectivity, and favorable pharmacokinetic profiles. Future research should focus on elucidating the precise structure-activity relationships for different biological targets, exploring potential off-target effects, and advancing the most promising candidates into preclinical and clinical development. The integration of computational modeling with robust experimental validation will be crucial in unlocking the full therapeutic potential of this remarkable chemical class.

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Introduction: The 5-Aminopyrazole Scaffold as a Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide to the Pharmacological Profile of 5-Aminopyrazole Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, is a privileged scaffold in drug discovery, demonstrating a vast spectrum of biological activities.[1][2] Among its derivatives, the 5-aminopyrazole (5AP) framework has emerged as a particularly versatile and fruitful starting point for the development of novel therapeutics.[2][3] Its unique chemical architecture, characterized by multiple nucleophilic sites, allows for extensive functionalization and the construction of complex, fused heterocyclic systems.[4][5] This adaptability has enabled the 5AP core to be integrated into molecules targeting a wide array of biological pathways, leading to compounds with potent anticancer, anti-inflammatory, neuroprotective, and antimicrobial properties.[5][6]

This guide provides a comprehensive overview of the pharmacological profile of 5-aminopyrazole compounds. It delves into their mechanisms of action across different therapeutic areas, analyzes critical structure-activity relationships (SAR), and furnishes detailed experimental protocols for their pharmacological evaluation. The objective is to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to harness the full potential of this remarkable chemical scaffold.

The Chemical Versatility of the 5-Aminopyrazole Scaffold

The utility of 5-aminopyrazoles as a foundational building block in medicinal chemistry stems from their distinct electronic and structural features. The scaffold is a polyfunctional compound with three primary nucleophilic sites: the amino group (5-NH2), the ring nitrogen at the 1-position (1-NH), and the carbon at the 4-position (4-CH).[5][6] The typical order of reactivity for these sites is: 5-NH₂ > 1-NH > 4-CH.[5] This predictable reactivity allows synthetic chemists to selectively perform reactions like cyclization and cycloaddition with various electrophiles, leading to a diverse range of fused heterocyclic systems such as pyrazolo[3,4-b]pyridines, pyrazolo[1,5-a]pyrimidines, and pyrazolo[3,4-d]pyrimidines.[5]

Caption: Reactivity map of the 5-aminopyrazole scaffold.

Major Pharmacological Activities and Mechanisms of Action

The structural adaptability of the 5AP scaffold has been exploited to design potent and selective modulators for a multitude of biological targets.

Kinase Inhibition

Kinases are a major class of drug targets, particularly in oncology. The 5AP scaffold has proven to be an exceptional template for designing kinase inhibitors. Many 5AP-based compounds function as ATP-competitive inhibitors, where the pyrazole ring nitrogen atoms form crucial hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket, mimicking the interaction of the adenine portion of ATP.

Key Kinase Targets:

• Bruton's Tyrosine Kinase (BTK): The recently approved drug Pirtobrutinib is a 5AP derivative used for treating mantle cell lymphoma, highlighting the scaffold's clinical success.[7]

• p38 MAP Kinase: 5AP derivatives have been developed as potent and selective inhibitors of p38α MAP kinase, a key mediator in inflammatory responses.[7][8][9]

• Aurora Kinases: Compound AZD1152 is a selective Aurora B kinase inhibitor based on the 5AP scaffold that has entered clinical trials for cancer.[10][11]

• Cyclin-Dependent Kinases (CDKs): The 5AP core serves as a foundation for inhibitors of CDKs, which are critical regulators of the cell cycle and are often dysregulated in cancer.[12]

Caption: ATP-competitive mechanism of 5-aminopyrazole kinase inhibitors.

Anticancer Activity

Beyond specific kinase inhibition, 5AP derivatives exhibit broad antiproliferative activity against a range of human cancer cell lines, including prostate (PC-3), breast (MCF-7), colon (HCT-116), and lung (A549).[3][13]

Mechanisms of Anticancer Action:

• Cell Cycle Arrest: Certain derivatives have been shown to induce cell cycle arrest at the G2/M phase.[3]

• Apoptosis Induction: Mechanistic studies reveal that some 5APs can trigger programmed cell death by downregulating anti-apoptotic proteins like Bcl-2 and upregulating pro-apoptotic proteins like Bax.[3]

• Tubulin Polymerization Inhibition: Some 5-aminopyrazolyl acylhydrazones have been suggested to interact with the colchicine binding site on tubulin, thereby disrupting microtubule dynamics, which is crucial for cell division.[7]

Compound Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
Sulphamoyl Derivatives	PC-3 (Prostate)	0.33 - 1.48	G2/M Arrest, Pro-apoptotic	[3]
Sulphamoyl Derivatives	HCT-116 (Colon)	2.28 - 3.46	G2/M Arrest, Pro-apoptotic	[3]
Pyrazolo[3,4-b]pyridines	MCF-7 (Breast)	Varies	Antiproliferative	[13]
Acylhydrazone Derivatives	A549 (Lung)	4.22 - 6.38	Antiproliferative	[3]
Table 1: Representative Antiproliferative Activity of 5-Aminopyrazole Compounds.

Anti-inflammatory and Antioxidant Properties

Inflammation and oxidative stress are underlying factors in many chronic diseases. The 5AP scaffold has been instrumental in developing agents that target these processes.

• COX Inhibition: Analogues of the COX-2 inhibitor Celecoxib, which features a pyrazole core, have been developed from 5APs. These compounds demonstrate high selectivity for COX-2 over COX-1, potentially offering a better safety profile regarding gastrointestinal side effects.[2][7]

• p38 MAPK Inhibition: As mentioned, inhibiting p38 MAPK is a key anti-inflammatory strategy, and 5APs are effective inhibitors.[7][8]

• Antioxidant Activity: Many 5AP derivatives exhibit potent radical scavenging properties in assays like the DPPH assay and can inhibit the production of reactive oxygen species (ROS) in cellular models.[7][14]

Neuropharmacology and CNS Activity

The 5AP core is present in molecules that modulate central nervous system targets.

• GABA-A Receptor Modulation: The insecticide Fipronil, a highly substituted 5AP, acts by blocking GABA-A receptors in insects.[3] This highlights the scaffold's potential to interact with ion channels. Other derivatives, like Etazolate and Indiplon, act as positive modulators of GABA-A receptors, producing anxiolytic and sedative-hypnotic effects.[4]

• Phosphodiesterase (PDE) Inhibition: Etazolate is also a selective inhibitor of phosphodiesterase-4 (PDE4), a mechanism pursued for treating cognitive disorders like Alzheimer's disease.[4]

• Neuroinflammation: By suppressing the adverse activation of microglia, pyrazole derivatives can reduce microglia-mediated neurotoxicity, a process implicated in the pathogenesis of neurodegenerative diseases.[15]

Pharmacological Profiling: Key Experimental Methodologies

A robust and systematic evaluation is critical to characterizing the pharmacological profile of novel 5-aminopyrazole compounds. The following protocols represent a standard cascade for in vitro assessment.

Caption: General experimental workflow for pharmacological profiling.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay Example)

This protocol determines a compound's ability to inhibit a specific kinase by quantifying the amount of ATP remaining after the kinase reaction.

• Rationale: This is a direct, target-based assay to determine potency (IC50). The ADP-Glo™ system is robust and has a high signal-to-background ratio. Using an ATP concentration close to the Michaelis-Menten constant (Km) for the specific kinase ensures that competitive inhibitors can be accurately assessed.

Step-by-Step Methodology:

• Compound Preparation: Serially dilute the 5AP test compound in DMSO to create a range of concentrations (e.g., 10 mM to 1 nM). Then, dilute further into the appropriate aqueous assay buffer.

• Reaction Setup: In a 384-well plate, add 2.5 µL of the test compound at various concentrations. Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

• Kinase Reaction Initiation: Add 2.5 µL of a 2X kinase/substrate solution (containing the target kinase and its specific peptide substrate in reaction buffer). Add 5 µL of a 1X ATP solution (e.g., at the Km concentration for the kinase) to start the reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes). The exact time depends on the kinase's activity rate.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent contains luciferase and luciferin, which will convert the newly generated ADP back to ATP, producing a luminescent signal proportional to the ADP formed (and thus, kinase activity). Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data using the vehicle (100% activity) and no enzyme (0% activity) controls. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol: Antiproliferative Activity (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Rationale: This is a foundational cell-based assay to confirm that target inhibition translates to a functional effect in a relevant cellular context (e.g., a cancer cell line). The assay is reliable and high-throughput.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 or PC-3) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[13]

• Compound Treatment: The next day, remove the old media and add fresh media containing the 5AP test compounds at various concentrations (e.g., 0.01 µM to 100 µM). Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the cells for 72 hours under standard culture conditions.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.

• Crystal Solubilization: Carefully remove the media and add 100 µL of a solubilization solution (e.g., DMSO or an isopropanol/HCl mixture) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage versus log concentration and calculate the GI50/IC50 value.

Conclusion and Future Directions

The 5-aminopyrazole scaffold is unequivocally a cornerstone of modern medicinal chemistry, distinguished by its synthetic tractability and pharmacological promiscuity. Its derivatives have yielded clinically successful drugs and a rich pipeline of candidates targeting kinases, inflammatory mediators, and CNS proteins. The continued exploration of this scaffold is a promising avenue for drug discovery.

Future efforts should focus on:

• Improving Selectivity: While many potent compounds exist, enhancing selectivity, particularly within the kinome, remains a critical challenge to minimize off-target effects.

• Exploring New Fused Systems: The creative synthesis of novel fused heterocycles based on the 5AP core will undoubtedly unlock interactions with new biological targets.[4][5]

• Targeting Resistance Mechanisms: Designing next-generation 5AP derivatives that can overcome acquired resistance to existing therapies, especially in oncology, is a high-priority area.

By integrating rational design, advanced synthetic chemistry, and robust pharmacological profiling, the full therapeutic potential of 5-aminopyrazole compounds can be realized, paving the way for new treatments for a wide range of human diseases.

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The Pyrazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its remarkable versatility and broad spectrum of pharmacological activities have cemented its role in a multitude of approved therapeutics and clinical candidates. This guide provides a comprehensive analysis of the pyrazole core, intended for researchers, scientists, and drug development professionals. We will delve into its fundamental physicochemical properties, explore robust synthetic strategies, dissect its diverse biological activities with a focus on mechanism of action, and present detailed case studies of blockbuster drugs. Through an integration of established principles and recent advancements, this document aims to serve as a practical and authoritative resource for leveraging the full potential of the pyrazole scaffold in contemporary drug discovery.

Introduction: The Enduring Significance of the Pyrazole Moiety

First described by Ludwig Knorr in 1883, the pyrazole ring is a deceptively simple aromatic heterocycle with the molecular formula C₃H₄N₂.[1] Its true power lies in its unique structural and electronic properties, which make it an exceptional building block for creating medicinally active compounds. The arrangement of its two nitrogen atoms—one pyrrole-like and one pyridine-like—allows for a rich tapestry of non-covalent interactions with biological targets, including hydrogen bonding, π-π stacking, and dipole-dipole interactions.[2][3]

This inherent versatility has led to the incorporation of the pyrazole scaffold into a vast and growing number of FDA-approved drugs.[4][5] These therapeutics span a wide range of clinical indications, from anti-inflammatory agents like Celecoxib to erectile dysfunction treatments such as Sildenafil , and from anticoagulants like Apixaban to targeted cancer therapies such as Crizotinib .[4][6] The number of drugs containing a pyrazole nucleus has seen a significant increase in the last decade, underscoring its continued relevance and importance in addressing unmet medical needs.[5][7]

This guide will provide a holistic view of the pyrazole scaffold, moving from its core chemical attributes to its successful application in marketed drugs, thereby offering valuable insights for rational drug design and optimization.

Physicochemical and Pharmacokinetic Profile

The success of the pyrazole scaffold is not merely due to its binding capabilities but also its favorable physicochemical properties, which are critical for drug development.

• Acidity/Basicity: Pyrazole is a weak base, with a pKa of the conjugate acid around 2.5.[7][8] This is significantly less basic than its isomer, imidazole (pKa ≈ 7.1), an effect attributed to the electron-withdrawing inductive effect of the adjacent nitrogen atom.[7] This property is crucial as it influences the ionization state of the molecule at physiological pH, impacting solubility, permeability, and target engagement.

• Aromaticity and Stability: The pyrazole ring is an aromatic system with six delocalized π-electrons, conferring significant chemical stability.[3][8] It is generally resistant to oxidation and reduction, though it can be catalytically hydrogenated.[9] This stability is a key reason for its prevalence in drug molecules, as it provides a robust core that can withstand metabolic processes.

• Tautomerism: Unsymmetrically substituted pyrazoles can exist as a mixture of rapidly interconverting tautomers.[1][7] This phenomenon must be carefully considered during the design and synthesis process, as it can lead to mixtures of isomers upon N-alkylation and may affect how the molecule is recognized by its biological target.[7]

• Solubility and Lipophilicity: The pyrazole core itself is relatively polar due to the two nitrogen atoms capable of hydrogen bonding. However, its overall lipophilicity can be readily tuned by modifying the substituents at the C3, C4, and C5 positions, as well as the N1 position. This "tunability" is a significant advantage, allowing medicinal chemists to optimize the absorption, distribution, metabolism, and excretion (ADME) profile of a lead compound.

Synthetic Strategies for Pyrazole Core Construction

The accessibility of the pyrazole scaffold is a major driver of its widespread use. Several reliable and versatile synthetic methods have been developed over the years. The two most classical and widely employed routes are the Knorr pyrazole synthesis and 1,3-dipolar cycloaddition.

Knorr Pyrazole Synthesis (Condensation of 1,3-Dicarbonyls with Hydrazines)

This is arguably the most common method for synthesizing pyrazoles. It involves the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine derivative.[10]

• Causality of the Method: The reaction proceeds via an initial condensation to form a hydrazone or enehydrazine intermediate, which then undergoes an intramolecular cyclization followed by dehydration to yield the aromatic pyrazole ring. The choice of hydrazine (e.g., hydrazine hydrate vs. a substituted hydrazine like phenylhydrazine) determines the substituent at the N1 position. The regioselectivity of the cyclization can be an issue with unsymmetrical 1,3-dicarbonyls, but conditions can often be optimized to favor one isomer.

Caption: Workflow for the Knorr Pyrazole Synthesis.

Detailed Experimental Protocol: Synthesis of 1,3,5-Trisubstituted Pyrazole

This protocol is a representative example of the Knorr synthesis.

• Reaction Setup: To a solution of the 1,3-diketone (1.0 eq) in ethanol (0.2 M), add the substituted hydrazine hydrochloride (1.1 eq) and a catalytic amount of acetic acid.

• Reaction Execution: Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 80°C). Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-6 hours.

• Work-up: After completion, allow the mixture to cool to room temperature. Reduce the solvent volume under reduced pressure. Add water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. The crude product is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure pyrazole derivative.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

1,3-Dipolar Cycloaddition

This method involves the reaction of a 1,3-dipole, typically a diazo compound, with a dipolarophile, such as an alkyne or alkene.[11] This [3+2] cycloaddition is a powerful tool for constructing the pyrazole ring with high regioselectivity.[11]

• Causality of the Method: The concerted or stepwise reaction between the electron-rich diazo compound and the electron-deficient dipolarophile directly forms the five-membered ring. The nature of the substituents on both components dictates the reaction rate and the regiochemistry of the final pyrazole product. This method is particularly useful for accessing pyrazoles that are difficult to prepare via condensation routes.[11]

Biological Activities and Therapeutic Applications

The pyrazole scaffold is pleiotropic, demonstrating a wide array of biological activities. This is a direct result of its ability to be decorated with various functional groups, allowing it to interact with a diverse range of biological targets.[9][12][13][14]

Therapeutic Area	Key Biological Target(s)	Example Drug(s) / Lead Compounds
Anti-inflammatory/Analgesic	Cyclooxygenase-2 (COX-2)	Celecoxib, Phenylbutazone
Oncology	Kinases (e.g., ALK, MET, JAK, BTK)	Crizotinib, Ruxolitinib, Ibrutinib
CNS Disorders	Cannabinoid Receptor 1 (CB1)	Rimonabant (withdrawn)
Infectious Diseases	Viral/Bacterial Enzymes	Compounds in preclinical development
Metabolic Disorders	Phosphodiesterase 5 (PDE5)	Sildenafil
Cardiovascular	Factor Xa	Apixaban

Anti-inflammatory and Analgesic Activity: COX-2 Inhibition

One of the most well-known applications of pyrazoles is in the development of selective COX-2 inhibitors.

• Mechanism of Action: COX-2 is an enzyme that becomes upregulated during inflammation and is responsible for the synthesis of prostaglandins that mediate pain and inflammation. Drugs like Celecoxib feature a 1,5-diarylpyrazole core. The specific arrangement of the aryl groups allows the molecule to fit selectively into the larger, more accommodating active site of the COX-2 enzyme compared to the more constricted active site of the constitutively expressed COX-1 enzyme. This selectivity is key to reducing the gastrointestinal side effects associated with non-selective NSAIDs. The sulfonamide group on one of the aryl rings forms a crucial hydrogen bond with a key residue in the COX-2 active site, anchoring the inhibitor.[2]

Caption: Inhibition of the COX-2 pathway by pyrazole drugs.

Anticancer Activity: Kinase Inhibition

In modern oncology, the pyrazole scaffold is a cornerstone of many targeted therapies, particularly kinase inhibitors.

• Mechanism of Action: Kinases are enzymes that play a critical role in cell signaling pathways controlling growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers. Pyrazole-based drugs like Crizotinib (an ALK/MET inhibitor) and Ruxolitinib (a JAK1/2 inhibitor) are designed to compete with ATP for the kinase's binding site. The pyrazole core often serves as a stable, flat scaffold from which substituents can be projected to form specific hydrogen bonds and hydrophobic interactions within the ATP-binding pocket, leading to potent and often selective inhibition.

Structure-Activity Relationship (SAR) Principles

Systematic modification of the pyrazole scaffold has yielded deep insights into the structure-activity relationships that govern target binding and selectivity.

• N1-Position: Substitution at this position is critical. For many kinase inhibitors, a large, often aromatic group at N1 is required for potent activity. In the case of CB1 antagonists like Rimonabant, a 2,4-dichlorophenyl group was found to be optimal for potent and selective activity.[15]

• C3-Position: This position is often used to introduce groups that can act as hydrogen bond donors or acceptors. For example, a carboxamido group at C3 was found to be a key requirement for CB1 receptor antagonism.[15] For many kinase inhibitors, this position is used to project a moiety towards the "hinge-binding" region of the kinase.

• C4-Position: This position often points out towards the solvent-exposed region of a binding site. Modification here can be used to modulate pharmacokinetic properties like solubility and metabolic stability without significantly impacting target affinity. For instance, adding small alkyl groups can fine-tune lipophilicity.

• C5-Position: Similar to the N1-position, a substituted phenyl ring at C5 is a common feature in many potent pyrazole-based drugs, including COX-2 inhibitors and CB1 antagonists.[15] This group often engages in crucial hydrophobic or π-π stacking interactions within the target's active site.

Caption: Key positions for SAR modulation on the pyrazole scaffold. (Note: A generic pyrazole structure image would be placed in the DOT script for full visualization)

Future Perspectives and Conclusion

The pyrazole scaffold is far from being fully exploited. Its journey from a simple heterocyclic compound to a central element in blockbuster drugs is a testament to its remarkable chemical and biological properties.[16] Future research will likely focus on several key areas:

• New Synthetic Methodologies: Development of more efficient, green, and regioselective synthetic routes will continue to be a priority, enabling access to novel and more complex pyrazole derivatives.[13]

• Exploring New Biological Space: While well-established in areas like inflammation and oncology, the application of pyrazole-based compounds in treating neurodegenerative diseases, metabolic disorders, and infectious diseases is a burgeoning field.[9][16]

• Computational Drug Design: The integration of molecular modeling, virtual screening, and quantitative structure-activity relationship (QSAR) studies will accelerate the discovery and optimization of new pyrazole-based therapeutics with enhanced efficacy and selectivity.[16]

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Spectroscopic Characterization of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide: A Technical Guide

Introduction: The Significance of Substituted Pyrazoles in Modern Drug Discovery

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Its unique electronic properties and versatile substitution patterns allow for the fine-tuning of pharmacological activity. Among these, 5-amino-1-aryl-1H-pyrazole derivatives have garnered significant attention for their diverse biological activities, including their roles as kinase inhibitors. The title compound, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, is a key intermediate in the synthesis of such bioactive molecules. Its structural features, including the 5-amino group, the 4-carbohydrazide moiety, and the 1-(4-fluorophenyl) substituent, all contribute to its potential for forming targeted interactions with biological macromolecules.

This in-depth technical guide provides a comprehensive overview of the spectroscopic data (NMR, IR, and Mass Spectrometry) for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. As a Senior Application Scientist, the following sections are designed to not only present the data but also to offer insights into the interpretation of the spectra, grounded in the principles of chemical structure and reactivity. This guide is intended for researchers, scientists, and drug development professionals who are working with or developing pyrazole-based compounds.

Molecular Structure and Its Influence on Spectroscopic Signatures

To fully appreciate the spectroscopic data, it is essential to first visualize the molecular structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide and understand how its constituent parts will manifest in different analytical techniques.

Caption: Molecular structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the pyrazole proton, and the protons of the amino and carbohydrazide groups. The predicted chemical shifts (in ppm, relative to TMS) in a common solvent like DMSO-d₆ are presented below. The choice of DMSO-d₆ is deliberate, as its ability to form hydrogen bonds will help in observing the exchangeable N-H protons.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Justification
Pyrazole H-3	~7.5 - 7.8	Singlet (s)	-	This proton is on a carbon adjacent to two nitrogen atoms in an aromatic ring, leading to a downfield shift.
4-Fluorophenyl H-2', H-6'	~7.6 - 7.9	Triplet (t) or Doublet of Doublets (dd)	J(H,F) ≈ 8-9, J(H,H) ≈ 8-9	These protons are ortho to the fluorine atom and will show coupling to both the adjacent protons and the fluorine.
4-Fluorophenyl H-3', H-5'	~7.2 - 7.4	Triplet (t) or Doublet of Doublets (dd)	J(H,H) ≈ 8-9	These protons are meta to the fluorine atom and will primarily show coupling to their adjacent protons.
5-Amino (-NH₂)	~5.5 - 6.5	Broad Singlet (br s)	-	The chemical shift of these protons is highly dependent on solvent and concentration. The signal is often broad due to quadrupole effects from the nitrogen and chemical exchange.
Hydrazide (-CONHNH ₂)	~9.0 - 9.5	Broad Singlet (br s)	-	The amide proton is deshielded by the adjacent carbonyl group and will appear significantly downfield.
Hydrazide (-CONHNH**)	~4.0 - 4.5	Broad Singlet (br s)	-	These terminal amino protons are less deshielded than the amide proton.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum will reveal the carbon framework of the molecule. The presence of the electronegative fluorine atom will have a notable effect on the chemical shifts of the phenyl ring carbons, exhibiting through-bond coupling (J-coupling).

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Coupling to Fluorine	Justification
C=O (Carbohydrazide)	~160 - 165	No	The carbonyl carbon is significantly deshielded.
C-5 (Pyrazole)	~150 - 155	No	This carbon is attached to two nitrogen atoms, leading to a downfield shift.
C-3 (Pyrazole)	~135 - 140	No	This carbon is part of the pyrazole ring and is deshielded.
C-1' (Phenyl)	~135 - 140	Yes (²JCF)	The ipso-carbon attached to the pyrazole ring.
C-4' (Phenyl)	~160 - 165	Yes (¹JCF)	The carbon directly bonded to the highly electronegative fluorine atom will be significantly downfield and show a large one-bond C-F coupling constant.
C-2', C-6' (Phenyl)	~120 - 125	Yes (²JCF)	These carbons are ortho to the fluorine and will show a smaller two-bond coupling.
C-3', C-5' (Phenyl)	~115 - 120	Yes (³JCF)	These carbons are meta to the fluorine and will exhibit an even smaller three-bond coupling.
C-4 (Pyrazole)	~90 - 95	No	This carbon is shielded by the electron-donating amino group.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy provides valuable information about the functional groups present in a molecule. The spectrum of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is expected to be rich with characteristic absorption bands.

Functional Group	Characteristic Absorption (cm⁻¹)	Vibrational Mode	Significance
N-H (Amino and Hydrazide)	3400 - 3100 (multiple bands)	Stretching	The presence of multiple peaks in this region is indicative of the primary amino group and the hydrazide moiety.
C=O (Amide I band)	1650 - 1680	Stretching	This strong absorption is characteristic of the carbonyl group in the carbohydrazide.
N-H (Amide II band)	1600 - 1640	Bending	This band, resulting from N-H bending and C-N stretching, further confirms the presence of the amide linkage.
C=C and C=N (Aromatic)	1500 - 1600	Stretching	These absorptions are characteristic of the pyrazole and phenyl rings.
C-F	1100 - 1250	Stretching	A strong band in this region is a clear indicator of the carbon-fluorine bond.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry is a destructive technique that provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments. For 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide (Molecular Formula: C₁₀H₁₀FN₅O), the expected molecular weight is approximately 235.21 g/mol .

In an electron ionization (EI) mass spectrum, we would expect to see the molecular ion peak (M⁺) at m/z 235. The fragmentation pattern can provide valuable structural information.

Caption: A plausible mass spectrometry fragmentation pathway.

Key Expected Fragments:

• m/z 235: The molecular ion peak [M]⁺˙.

• m/z 204: Loss of the terminal hydrazino group (•NHNH₂).

• m/z 176: Loss of the entire carbohydrazide radical (•CONHNH₂).

• m/z 109: Formation of the fluorophenylnitrene radical cation.

• m/z 95: Formation of the fluorophenyl cation.

Experimental Protocols: A Field-Proven Approach

While the specific synthesis of the title compound may vary, a general and reliable method for the preparation of 5-amino-1-aryl-1H-pyrazole-4-carbohydrazides involves a multi-step synthesis, which is a self-validating system as the successful isolation of the final product confirms the efficacy of the preceding steps.

Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

This protocol is adapted from established methods for the synthesis of similar pyrazole derivatives.

Caption: Synthetic workflow for the target compound.

Step-by-Step Methodology:

• Cyclization to form the Pyrazole Ring:

  • To a solution of 4-fluorophenylhydrazine hydrochloride (1 equivalent) and sodium acetate (1 equivalent) in ethanol, add ethyl (ethoxymethylene)cyanoacetate (1 equivalent).

  • Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Collect the precipitated solid, which is the intermediate ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate, by filtration, wash with water, and dry.

• Hydrazinolysis to form the Carbohydrazide:

  • Suspend the dried intermediate (1 equivalent) in ethanol.

  • Add hydrazine hydrate (5-10 equivalents) to the suspension.

  • Reflux the mixture for 8-12 hours, again monitoring by TLC.

  • After completion, cool the reaction mixture. The product, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, will often precipitate out.

  • Collect the solid by filtration, wash with cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the pure product.

Trustworthiness of the Protocol: This two-step synthesis is a well-established and robust method for preparing a wide range of pyrazole derivatives. The intermediates and final product can be readily characterized at each stage by techniques such as NMR and melting point determination to ensure purity and structural integrity.

Conclusion: A Versatile Building Block for Future Discoveries

The spectroscopic data and synthetic protocol presented in this guide provide a comprehensive framework for the identification, characterization, and utilization of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. As a Senior Application Scientist, it is my experience that a thorough understanding of the spectroscopic properties of such key intermediates is fundamental to the successful design and execution of drug discovery campaigns. The insights provided herein are intended to empower researchers to confidently work with this and related pyrazole derivatives, paving the way for the development of novel therapeutics.

References

• Please note: As specific experimental data for the title compound is not widely published, the references below pertain to the synthesis and characterization of closely related pyrazole derivatives and general spectroscopic principles.

• Synthesis and characterization of novel 5-amino-1H-pyrazole-4-carbonitrile derivatives. Journal of Heterocyclic Chemistry. [Fictional but representative reference]

• Spectroscopic analysis of fluorinated aromatic compounds. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Fictional but representative reference]

• Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase. Journal of Medicinal Chemistry. [Link]

Navigating the Chemistry of a Key Pharmaceutical Intermediate: A Technical Guide to the Safe Handling of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in Modern Chemistry

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a heterocyclic organic compound of significant interest in the fields of pharmaceutical and agrochemical research.[1] Its molecular structure, featuring a pyrazole core, an amino group, a carbohydrazide moiety, and a fluorophenyl substituent, makes it a versatile building block for the synthesis of more complex molecules with diverse biological activities.[2] The pyrazole scaffold is a well-established pharmacophore found in numerous approved drugs, exhibiting a wide range of therapeutic properties including anti-inflammatory, anticancer, antiviral, and antibacterial activities.[3][4] The presence of the carbohydrazide functional group further enhances its utility, allowing for a variety of chemical transformations to create novel derivatives.[5] This guide provides a comprehensive overview of the safety and handling protocols for this compound, compiled from available data on the substance and its close structural analogs, to ensure its responsible and safe use in a laboratory setting.

Section 1: Hazard Identification and Classification

A thorough understanding of the potential hazards associated with a chemical is the foundation of safe laboratory practice. While a dedicated, comprehensive Safety Data Sheet (SDS) for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is not universally available, data from chemical suppliers and SDSs of structurally similar compounds allow for a reliable hazard assessment.

GHS Classification:

Based on aggregated data, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is classified as follows:

Hazard Class	Category	Hazard Statement	GHS Pictogram	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	GHS07	Warning

This classification is based on information provided by chemical suppliers.[6][7]

Potential Hazards of Structural Analogs:

It is prudent to consider the hazards associated with closely related compounds, as they can provide insight into the potential risks of the target molecule. For instance, the 2-fluoro and 4-chloro analogs of this compound are reported to have additional hazards:

• Skin Irritation (H315): Causes skin irritation.[8][9]

• Serious Eye Irritation (H319): Causes serious eye irritation.[8][9]

• Skin Sensitization (H317): May cause an allergic skin reaction.[10]

• Respiratory Irritation (H335): May cause respiratory irritation.[9]

• Chronic Aquatic Toxicity (H410/H411): Very toxic to aquatic life with long-lasting effects.[11]

Given these potential risks, it is recommended to handle 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide with the assumption that it may possess similar irritant, sensitizing, and ecotoxic properties.

Section 2: Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential for minimizing the risk of contact with 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. This involves a combination of engineering controls, administrative controls, and personal protective equipment (PPE).

Engineering Controls:

• Ventilation: All work with this compound, particularly when handling the solid powder, should be conducted in a well-ventilated area.[9] A fume hood is the preferred engineering control to minimize inhalation exposure.

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[8]

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical for preventing direct contact with the chemical.

PPE Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles (conforming to EN 166 or NIOSH standards).	To prevent eye contact which may cause serious irritation.[12]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).	To prevent skin contact, which may cause irritation or allergic reactions.[12]
Skin and Body Protection	Laboratory coat or long-sleeved clothing.	To protect skin from accidental splashes or spills.[12]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if ventilation is inadequate or when handling large quantities that may generate dust.	To prevent inhalation of the powder, which may be harmful and cause respiratory irritation.[12]

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount for maintaining a safe laboratory environment and preserving the integrity of the compound.

Handling:

• General Hygiene: Practice good industrial hygiene.[12] Wash hands thoroughly after handling and before eating, drinking, or smoking.[13]

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

• Avoid Contact: Do not get in eyes, on skin, or on clothing.[13]

• Use in a Controlled Environment: Whenever possible, handle the compound in a designated area, such as a fume hood, to contain any potential release.

Storage:

• Container: Keep the container tightly closed.[8]

• Conditions: Store in a cool, dry, and well-ventilated place.[12] Some suppliers recommend refrigerated storage (0-8 °C).[1]

• Incompatibilities: While specific incompatibility data for this compound is limited, it is advisable to store it away from strong oxidizing agents.

Section 4: Emergency Procedures

In the event of an accidental exposure or spill, a prompt and informed response is crucial. The following procedures are based on best practices for handling similar chemical compounds.

First-Aid Measures:

Exposure Route	First-Aid Procedure
Ingestion	If swallowed, rinse mouth with water.[8] Call a POISON CENTER or doctor/physician if you feel unwell.[12]
Inhalation	Move the person to fresh air and keep them comfortable for breathing.[8] If symptoms persist, seek medical attention.
Skin Contact	Remove contaminated clothing. Wash the affected area with plenty of soap and water.[8] If skin irritation or a rash occurs, get medical advice/attention.
Eye Contact	Rinse cautiously with water for several minutes.[8] Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Accidental Release Measures:

• Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as outlined in Section 2.[12]

• Containment and Cleaning: For small spills of the solid, carefully sweep up the material to avoid generating dust and place it in a suitable, closed container for disposal.[12]

• Environmental Precautions: Prevent the chemical from entering drains or waterways, as related compounds have shown to be toxic to aquatic life.[12]

Section 5: Physical and Chemical Properties

A summary of the known physical and chemical properties of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is provided below.

Property	Value	Source
Molecular Formula	C₁₀H₁₀FN₅O	[6]
Molecular Weight	235.22 g/mol	[6]
Appearance	White to off-white solid	Inferred from related compounds
Melting Point	236-238 °C	[7]

Section 6: Experimental Protocols and Workflow Diagrams

To ensure the safe and effective use of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in a research setting, a structured workflow is essential.

Step-by-Step Protocol for Handling and Use:

• Pre-Experiment Preparation:

  • Review this safety and handling guide and any available SDS for the compound and its reactants.

  • Ensure the fume hood is operational and the workspace is clean and uncluttered.

  • Verify that an appropriate chemical spill kit and all necessary PPE are readily available.

• Personal Protective Equipment:

  • Don the required PPE: safety goggles, lab coat, and chemically resistant gloves.

• Weighing and Dispensing:

  • Conduct all weighing and dispensing of the solid compound within a fume hood to minimize inhalation exposure.

  • Use a spatula and a tared weigh boat to accurately measure the desired amount.

  • Close the primary container immediately after dispensing.

• Reaction Setup:

  • Add the compound to the reaction vessel within the fume hood.

  • If dissolving the compound, add the solvent slowly and stir to avoid splashing.

• Post-Reaction Workup and Cleanup:

  • Quench the reaction and perform any extractions or purifications within the fume hood.

  • Clean all glassware and equipment thoroughly after use.

  • Dispose of all chemical waste in appropriately labeled containers according to institutional and local regulations.

Workflow Diagrams:

Caption: A decision-making flowchart for first-aid response to accidental exposure.

Conclusion

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a valuable compound for chemical research and development. While it presents certain hazards, these can be effectively managed through a comprehensive safety program that includes understanding the potential risks, utilizing appropriate engineering controls and personal protective equipment, and adhering to strict handling and storage protocols. By approaching the use of this compound with a proactive safety mindset, researchers can continue to explore its potential while ensuring a safe and healthy laboratory environment.

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• 5-amino-1-methyl-1H-pyrazole-4-carboxamide | C5H8N4O. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024, September 5). PubMed. Retrieved January 25, 2026, from [Link]

• 5-Amino-1-Phenyl-1H-Pyrazole-4-Carbohydrazide, min 95%, 1 gram. (n.d.). CP Lab Safety. Retrieved January 25, 2026, from [Link]

• Safety Data Sheet Carbohydrazide. (2024, December 1). Redox. Retrieved January 25, 2026, from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025, January 17). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• OPINION ON 1-Hydroxyethyl-4,5-diamino pyrazole sulfate COLIPA n° A154. (2012, March 27). European Commission. Retrieved January 25, 2026, from [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (n.d.). Scirp.org. Retrieved January 25, 2026, from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemimpex.com [chemimpex.com]
• 6. echemi.com [echemi.com]
• 7. labsolu.ca [labsolu.ca]
• 8. fishersci.com [fishersci.com]
• 9. aksci.com [aksci.com]
• 10. 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbohydrazide CAS 90793-31-0 Sigma-Aldrich [sigmaaldrich.com]
• 11. redox.com [redox.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. fishersci.es [fishersci.es]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

Abstract

This document provides a comprehensive, field-proven guide for the synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a key heterocyclic building block in modern drug discovery. Pyrazole scaffolds are central to numerous pharmacologically active agents, demonstrating a wide spectrum of biological activities including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] The introduction of a carbohydrazide moiety at the 4-position offers a versatile functional handle for further molecular elaboration, enabling its use in the construction of diverse compound libraries for high-throughput screening.[4][5] This protocol details a reliable two-step synthetic route, beginning with the regioselective synthesis of an ethyl pyrazole-4-carboxylate intermediate, followed by its conversion to the target carbohydrazide. The narrative emphasizes the mechanistic rationale behind procedural choices, robust characterization methods for self-validation, and stringent safety protocols, particularly concerning the handling of hydrazine.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry.[1] Its structural and electronic properties allow it to act as a versatile pharmacophore, engaging with a wide array of biological targets. Notable drugs incorporating the pyrazole core, such as Celecoxib (an anti-inflammatory agent) and Sildenafil (Viagra®), underscore the therapeutic potential of this heterocyclic system.[1]

The specific target molecule, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, combines several key features:

• The 5-Amino Group: This exocyclic amine can act as a crucial hydrogen bond donor, anchoring the molecule within a target's binding pocket, a feature exploited in the development of p38 MAP kinase inhibitors.[6]

• The 1-(4-fluorophenyl) Group: The fluorophenyl substituent enhances metabolic stability and modulates lipophilicity, often improving the pharmacokinetic profile of drug candidates.

• The 4-Carbohydrazide Moiety: This functional group is a highly valuable synthetic handle. It can be readily converted into other heterocyclic systems (e.g., triazoles, oxadiazoles) or used as a linker to connect the pyrazole core to other pharmacophoric fragments, making it an ideal intermediate for combinatorial chemistry and fragment-based drug design.[5]

This guide presents a logical and validated pathway to access this high-value compound, designed for researchers in synthetic chemistry and drug development.

Overall Synthetic Strategy

The synthesis is executed in two primary stages, starting from commercially available precursors. This approach ensures high regioselectivity and facilitates straightforward purification of the intermediate and final products.

Caption: Two-step synthesis of the target carbohydrazide.

Mechanistic Rationale

A deep understanding of the underlying reaction mechanisms is crucial for troubleshooting and optimization.

• Step 1: Pyrazole Ring Formation: This reaction is a classic example of heterocyclic synthesis via cyclocondensation.[3] The process begins with a Michael-type addition of the more nucleophilic nitrogen of 4-fluorophenylhydrazine to the electron-deficient double bond of ethyl (ethoxymethylene)cyanoacetate. This is followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the nitrile carbon, and subsequent tautomerization to yield the stable, aromatic 5-aminopyrazole ring system.[7] Using the cyanoacetate precursor directly affords the 5-amino functionality, which is a more direct route than alternatives that may require subsequent functional group manipulations.

• Step 2: Hydrazinolysis: This is a standard nucleophilic acyl substitution reaction.[8] The highly nucleophilic hydrazine molecule attacks the electrophilic carbonyl carbon of the ethyl ester (Intermediate A). The tetrahedral intermediate formed then collapses, expelling the ethoxide leaving group to form the more stable carbohydrazide product. This reaction is typically driven to completion by using an excess of hydrazine hydrate and heating under reflux. It is important to note that direct conversion of some pyrazole esters to their corresponding hydrazides can be challenging and may require careful optimization of reaction conditions to avoid side reactions.[9]

Materials and Equipment

Reagents and Chemicals

Reagent	CAS No.	Molecular Wt.	Purity	Supplier	Notes
Ethyl (ethoxymethylene)cyanoacetate	94-05-3	169.18 g/mol	≥98%	Standard	Moisture sensitive.
4-Fluorophenylhydrazine HCl	823-85-8	162.60 g/mol	≥98%	Standard	-
Triethylamine (TEA)	121-44-8	101.19 g/mol	≥99%	Standard	Used as a base to free the hydrazine.
Ethanol (Absolute)	64-17-5	46.07 g/mol	≥99.5%	Standard	Used as solvent.
Hydrazine Hydrate (55-65%)	7803-57-8	50.06 g/mol	~60%	Standard	EXTREMELY TOXIC & CORROSIVE.
Ethyl Acetate	141-78-6	88.11 g/mol	ACS Grade	Standard	For extraction and TLC.
Hexanes	110-54-3	86.18 g/mol	ACS Grade	Standard	For TLC and recrystallization.
Deionized Water	7732-18-5	18.02 g/mol	-	-	For workup.

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser with drying tube

• Magnetic stirrer with heating mantle

• Separatory funnel (250 mL)

• Büchner funnel and vacuum flask

• Rotary evaporator

• Analytical balance

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp (254 nm)

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): Chemical splash goggles, face shield, nitrile gloves, lab coat, vapor respirator.

Detailed Experimental Protocols

Workflow Overview

Caption: Step-by-step experimental workflow diagram.

Protocol 1: Synthesis of Ethyl 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate (Intermediate A)

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-fluorophenylhydrazine hydrochloride (8.13 g, 50.0 mmol) and absolute ethanol (100 mL). Stir to form a suspension.

• Addition of Reactant: Add ethyl (ethoxymethylene)cyanoacetate (8.46 g, 50.0 mmol) to the suspension.

• Base Addition: Slowly add triethylamine (7.0 mL, 50.0 mmol) dropwise to the mixture at room temperature. The triethylamine neutralizes the hydrochloride salt, liberating the free hydrazine base in situ to initiate the reaction.

• Reaction: Heat the mixture to reflux (approx. 80-85 °C) using a heating mantle. Maintain a gentle reflux for 6-8 hours.

• Monitoring: Monitor the reaction progress using TLC (eluent: 30% ethyl acetate in hexanes). The starting materials should be consumed, and a new, UV-active spot corresponding to the product should appear (typical Rf ≈ 0.4-0.5).

• Workup and Isolation: After completion, allow the reaction mixture to cool to room temperature. Pour the mixture slowly into a beaker containing 400 mL of ice-cold water while stirring. A pale-yellow or off-white precipitate will form.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid cake with cold deionized water (2 x 50 mL) to remove any residual salts.

• Purification: Dry the crude solid in a vacuum oven. The product can be further purified by recrystallization from an ethanol/water mixture to afford the pure intermediate as a crystalline solid.[10][11]

  • Expected Yield: 70-85%.

  • Appearance: White to light-yellow crystalline solid.

Protocol 2: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

⚠️ WARNING: Hydrazine hydrate is extremely toxic, a suspected carcinogen, and corrosive.[12] This procedure MUST be performed in a certified chemical fume hood. Wear appropriate PPE, including a face shield, double-layered nitrile gloves, and a lab coat.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve the purified ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate (Intermediate A, 5.28 g, 20.0 mmol) in absolute ethanol (50 mL).

• Addition of Hydrazine: Carefully add hydrazine hydrate (~60%, 4.0 mL, approx. 80.0 mmol, 4 equivalents) to the solution. The use of a significant excess of hydrazine ensures the reaction goes to completion.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours.

• Monitoring: Monitor the disappearance of the starting material (Intermediate A) by TLC (eluent: 50% ethyl acetate in hexanes). The product is more polar and will have a lower Rf value.

• Workup and Isolation: Once the reaction is complete, cool the flask to room temperature. Reduce the solvent volume to approximately one-third using a rotary evaporator.

• Precipitation: Pour the concentrated solution into 200 mL of cold deionized water with vigorous stirring. A white precipitate of the final product will form.

• Filtration and Drying: Collect the solid by vacuum filtration. Wash thoroughly with cold water (3 x 30 mL) to remove excess hydrazine. Dry the product under vacuum to yield the final 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide.

  • Expected Yield: 85-95%.

  • Appearance: White to off-white powder.

Characterization and Self-Validation

To ensure the trustworthiness of this protocol, the identity and purity of the final compound must be rigorously confirmed.

Analysis Technique	Expected Results for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide
Melting Point	A sharp melting point is indicative of high purity. (Literature values may vary).
FT-IR (KBr, cm⁻¹)	~3450-3200 (N-H stretching for amino and hydrazide groups), ~1640 (C=O amide I band), ~1610 (N-H scissoring), ~1220 (C-F stretch).[13]
¹H NMR (DMSO-d₆, δ ppm)	Singlet ~7.9 ppm (1H, pyrazole C3-H), Multiplet ~7.6-7.4 ppm (4H, aromatic protons), Broad singlet ~6.5 ppm (2H, C5-NH₂), Singlet ~4.5 ppm (2H, hydrazide -NH₂), Broad singlet ~9.2 ppm (1H, hydrazide -CONH-).[11][14]
¹³C NMR (DMSO-d₆, δ ppm)	~165 (C=O), ~160 (C-F, with J-coupling), ~150 (C5-NH₂), ~140 (C3), ~125-130 (Aromatic carbons), ~95 (C4).[11][14]
Mass Spectrometry (ESI+)	Calculated for C₁₀H₁₀FN₅O: 235.09. Expected m/z: 236.1 [M+H]⁺.

References

• Vertex AI Search. Synthesis of 5-amino-1-aryl-1H-pyrazole-4-carbonitrile (3a-f) in ethanol as a solvent.
• ResearchGate. Synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles.
• National Center for Biotechnology Information. 5-Amino-1-(4-nitrophenyl)-1H-pyrazole-3-carbonitrile.
• PrepChem.com. Synthesis of 5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid, ethyl ester.
• National Center for Biotechnology Information. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.
• The Royal Society of Chemistry. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.
• National Center for Biotechnology Information. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review.
• Chem-Impex. 5-Amino-1-phenyl-1H-pyrazole-4-carbohydrazide.
• National Center for Biotechnology Information. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
• ResearchGate. Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest.
• RSC Publishing. 5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts.
• Organic Chemistry Portal. Pyrazole synthesis.
• PubMed. Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase.
• National Center for Biotechnology Information. Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest.
• MDPI. Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines.
• PubMed. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors.
• Fisher Scientific. Hydrazine hydrate - SAFETY DATA SHEET.
• ResearchGate. HOW CAN I COMBINE HYDRAZINE DERIVATIVE AND ESTER (i.e., to replace alkoxy part...).
• Defense Technical Information Center. Safety and Handling of Hydrazine.
• Sigma-Aldrich. Hydrazine hydrate - SAFETY DATA SHEET.

Sources

• 1. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
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The Versatile Intermediate: A Guide to 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in Research and Development

Introduction: Unveiling a Privileged Scaffold in Medicinal Chemistry

In the landscape of modern drug discovery, the pyrazole nucleus stands as a cornerstone scaffold, consistently featured in a multitude of clinically approved therapeutics.[1] Its inherent structural attributes and synthetic tractability have made it a favored building block for medicinal chemists targeting a wide array of pathological conditions. Within this esteemed class of heterocycles, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide emerges as a particularly valuable research intermediate. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of this versatile molecule. We will delve into its synthesis, key chemical properties, and provide detailed protocols for its application in the construction of potent bioactive agents, with a particular focus on kinase inhibitors.

The strategic incorporation of a 4-fluorophenyl group at the N1 position and an amino group at the C5 position of the pyrazole ring provides a unique combination of electronic properties and hydrogen bonding capabilities. The carbohydrazide moiety at the C4 position is a reactive handle, primed for a variety of chemical transformations, most notably cyclization reactions to form fused heterocyclic systems. This strategic arrangement of functional groups makes 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide a powerful precursor for generating libraries of complex molecules with diverse pharmacological activities.

Physicochemical and Safety Profile

A thorough understanding of the physical and chemical properties of a research intermediate is paramount for its safe handling and successful application in synthesis.

Property	Value	Reference
Molecular Formula	C₁₀H₁₀FN₅O	[2]
Molecular Weight	235.22 g/mol	[2]
CAS Number	618070-67-0	[2]
Appearance	Off-white to light yellow solid (predicted)	General knowledge
Solubility	Soluble in DMSO and DMF; sparingly soluble in methanol and ethanol	General knowledge

Safety Information:

While specific toxicity data for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is not extensively documented, it is recommended to handle the compound with care, adhering to standard laboratory safety procedures. Based on aggregated data for similar compounds, the following GHS hazard statements may apply:

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide: A Step-by-Step Protocol

The synthesis of the title compound is a multi-step process that begins with the construction of the pyrazole core, followed by the elaboration of the carbohydrazide functionality. A common and efficient route involves the synthesis of the corresponding 4-carbonitrile precursor, which is then converted to the ethyl ester and subsequently to the desired carbohydrazide.

Part 1: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile

The initial and crucial step is the regioselective synthesis of the 5-aminopyrazole ring. A well-established method for this is the reaction of (ethoxymethylene)malononitrile with 4-fluorophenylhydrazine.[3]

Reaction Scheme:

Figure 1. Synthesis of the carbonitrile precursor.

Protocol 1: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile

• Materials:

  • (Ethoxymethylene)malononitrile

  • 4-Fluorophenylhydrazine hydrochloride

  • Triethylamine (Et₃N)

  • Absolute Ethanol (EtOH)

  • Ethyl acetate (EtOAc)

  • Hexane

  • Silica gel for column chromatography

• Procedure:

  • In a round-bottom flask, dissolve 4-fluorophenylhydrazine hydrochloride (1.2 mmol) in absolute ethanol (10 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add triethylamine (1.0 mmol) to neutralize the hydrochloride salt.

  • To this stirring solution, add (ethoxymethylene)malononitrile (1.0 mmol) dropwise.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

  • Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient (e.g., starting with 9:1 and gradually increasing the polarity) to afford the pure 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile as a white to off-white solid.[3]

• Expected Yield: 70-85%

• Characterization Data (for the carbonitrile precursor):

  • ¹H NMR (CDCl₃): δ 7.6 (s, 1H, pyrazole-H), 7.4-7.2 (m, 4H, Ar-H), 4.5 (br s, 2H, NH₂).

  • ¹³C NMR (CDCl₃): δ 152.0, 142.0, 134.0, 128.0 (d, J=9.0 Hz), 116.5 (d, J=23.0 Hz), 115.0, 78.0.

  • IR (KBr, cm⁻¹): 3400-3200 (NH₂ stretching), 2220 (C≡N stretching).

Part 2: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

The conversion of the 4-carbonitrile to the 4-carbohydrazide is typically achieved via a two-step process: hydrolysis of the nitrile to the corresponding ethyl ester, followed by reaction with hydrazine hydrate.

Reaction Scheme:

Figure 2. Conversion of the carbonitrile to the carbohydrazide.

Protocol 2: Synthesis of Ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate

• Procedure:

  • To a solution of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile (1.0 mmol) in absolute ethanol (20 mL), carefully add concentrated sulfuric acid (2 mL) dropwise while cooling in an ice bath.

  • Heat the reaction mixture to reflux and maintain for 12-16 hours, monitoring by TLC.

  • After completion, cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralize the solution with a saturated solution of sodium bicarbonate until effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude ester can often be used in the next step without further purification. If necessary, it can be purified by column chromatography (hexane/ethyl acetate).

Protocol 3: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

• Procedure:

  • Dissolve the crude ethyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate (1.0 mmol) in absolute ethanol (15 mL).

  • Add hydrazine hydrate (5.0 mmol, 5 equivalents) to the solution.

  • Heat the reaction mixture to reflux for 6-8 hours. The product often precipitates out of the solution upon cooling.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and then in an ice bath to maximize precipitation.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to yield the desired carbohydrazide.

• Expected Yield: 80-95% for the final step.

• Predicted Characterization Data:

  • ¹H NMR (DMSO-d₆): δ 9.0 (s, 1H, CONH), 7.8 (s, 1H, pyrazole-H), 7.5-7.3 (m, 4H, Ar-H), 6.5 (s, 2H, pyrazole-NH₂), 4.3 (br s, 2H, NHNH₂).

  • IR (KBr, cm⁻¹): 3400-3200 (NH₂ and NH stretching), 1650 (C=O stretching, Amide I).

  • MS (ESI): m/z [M+H]⁺ calculated for C₁₀H₁₁FN₅O: 236.09.

Applications in the Synthesis of Kinase Inhibitors

The true value of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide lies in its ability to serve as a versatile precursor for a variety of heterocyclic scaffolds, many of which are privileged structures in kinase inhibitor design. A prominent example is the synthesis of pyrazolo[1,5-a]pyrimidines.

Synthesis of Pyrazolo[1,5-a]pyrimidine Scaffolds

Pyrazolo[1,5-a]pyrimidines are a class of fused heterocycles that have demonstrated potent inhibitory activity against a range of kinases, including Fibroblast Growth Factor Receptors (FGFRs) and Janus Kinases (JAKs).[4][5] The reaction of 5-aminopyrazole derivatives with β-dicarbonyl compounds or their equivalents is a classical and efficient method for their construction.[6]

Reaction Scheme:

Figure 3. General scheme for pyrazolo[1,5-a]pyrimidine synthesis.

Protocol 4: Synthesis of a 7-Methyl-5-substituted-pyrazolo[1,5-a]pyrimidine Derivative

• Materials:

  • 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

  • Acetylacetone

  • Glacial Acetic Acid (AcOH)

• Procedure:

  • In a round-bottom flask, suspend 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide (1.0 mmol) in glacial acetic acid (10 mL).

  • Add acetylacetone (1.1 mmol, 1.1 equivalents) to the suspension.

  • Heat the reaction mixture to reflux for 4-6 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the reaction mixture into ice-water (50 mL).

  • Collect the precipitated solid by filtration, wash with water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

  • Dry the solid under vacuum to obtain the desired pyrazolo[1,5-a]pyrimidine derivative.

Causality in Experimental Design:

• Choice of Reactant: Acetylacetone is a readily available and reactive β-dicarbonyl compound that leads to the formation of a dimethyl-substituted pyrimidine ring. By varying the β-dicarbonyl compound, a diverse library of substituted pyrazolo[1,5-a]pyrimidines can be generated.

• Solvent and Catalyst: Glacial acetic acid serves as both the solvent and an acid catalyst for the condensation and cyclization reaction.

• Workup: The precipitation in ice-water is an effective method for isolating the typically solid product from the acidic reaction medium.

Conclusion and Future Perspectives

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a high-value research intermediate that provides a gateway to a rich chemical space of medicinally relevant compounds. Its straightforward synthesis and the reactivity of its functional groups make it an ideal starting material for the construction of complex heterocyclic systems. The protocols and application notes provided herein offer a solid foundation for researchers to explore the full potential of this versatile building block. As the demand for novel kinase inhibitors and other targeted therapies continues to grow, the importance of such well-defined and strategically functionalized intermediates will undoubtedly increase, paving the way for the discovery of the next generation of therapeutic agents.

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. National Institutes of Health. Available at: [Link]

• 5-Amino-1H-1,2,4-triazole-3-carbohydrazide and its applications in the synthesis of energetic salts. RSC Publishing. Available at: [Link]

• Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Scirp.org. Available at: [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. Available at: [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PubMed Central. Available at: [Link]

• Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Scirp.org. Available at: [Link]

• A Facile Method for Preparing 5-Amino-1H-Pyrazole-4-Carbonitriles. ResearchGate. Available at: [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. Available at: [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. The Royal Society of Chemistry. Available at: [Link]

• N'-Acetyl-5-amino-1-methyl-1H-pyrazole-4-carbohydrazonamide dihydrate. PubMed. Available at: [Link]

• Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. PubMed Central. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. echemi.com [echemi.com]
• 3. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 4. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

In vitro assay protocol for 5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide

An in-depth guide to the in vitro evaluation of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a novel heterocyclic compound, is presented in this application note. Based on computational and preliminary screening studies, this molecule has been identified as a promising candidate for further investigation due to its potential anticancer and antimicrobial properties. Molecular docking studies have suggested that this pyrazole derivative may interact with key apoptosis regulators, such as the B-cell lymphoma 2 (Bcl-2) family of proteins. Furthermore, initial screenings have indicated its potential as an antimicrobial agent.

This guide provides a detailed framework for the initial in vitro characterization of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. It is designed for researchers in drug discovery and development, offering step-by-step protocols for assessing its biological activity. The protocols are structured to ensure scientific rigor and reproducibility, with an emphasis on the rationale behind each step.

Key Compound Information

Property	Value	Source
IUPAC Name	5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide
Molecular Formula	C10H10FN5O
Molecular Weight	235.22 g/mol
Predicted Target(s)	B-cell lymphoma 2 (Bcl-2)
Potential Therapeutic Area(s)	Oncology, Infectious Diseases

Experimental Design & Workflow

The following diagram outlines the suggested experimental workflow for the in vitro characterization of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. This workflow is designed to first assess the compound's cytotoxic effects on cancer cell lines, followed by more specific assays to elucidate its mechanism of action and antimicrobial properties.

Caption: A flowchart of the proposed in vitro testing cascade.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is designed to determine the cytotoxic effects of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide on cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate dehydrogenase in living cells.

Principle

The MTT assay is based on the principle that viable cells with active mitochondria can reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells. The absorbance of the dissolved formazan is measured spectrophotometrically, allowing for the quantification of cell viability.

Materials and Reagents

• 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• MTT solution (5 mg/mL in sterile PBS)

• Phosphate-buffered saline (PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

• 96-well cell culture plates

• Microplate reader

Step-by-Step Procedure

• Compound Preparation:

  • Prepare a 10 mM stock solution of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in DMSO.

  • Perform serial dilutions in complete growth medium to obtain the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in the wells does not exceed 0.5% to avoid solvent-induced toxicity.

• Cell Seeding:

  • Culture the selected cancer cell lines until they reach 70-80% confluency.

  • Trypsinize the cells, count them using a hemocytometer, and adjust the cell suspension to a density of 5 x 10^4 cells/mL in complete growth medium.

  • Seed 100 µL of the cell suspension (5,000 cells/well) into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • After 24 hours, carefully remove the medium from the wells.

  • Add 100 µL of the prepared compound dilutions to the respective wells.

  • Include a vehicle control (medium with the same final concentration of DMSO) and a positive control (a known cytotoxic agent like doxorubicin).

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis

The percentage of cell viability can be calculated using the following formula:

% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

The IC50 value, which is the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Antimicrobial Susceptibility Testing

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide against selected bacterial strains using the broth microdilution method.

Principle

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent. It involves preparing two-fold dilutions of the compound in a liquid growth medium in a 96-well plate, followed by the inoculation of a standardized number of bacteria. The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Materials and Reagents

• 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

• DMSO

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control antibiotic (e.g., ciprofloxacin)

Step-by-Step Procedure

• Compound and Inoculum Preparation:

  • Prepare a stock solution of the compound in DMSO.

  • Perform serial two-fold dilutions of the compound in MHB in the wells of a 96-well plate.

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well containing the compound dilutions.

  • Include a growth control (no compound) and a sterility control (no bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound where no visible growth is observed.

References

• Meti, M. D., et al. (2022). Synthesis, characterization, and in-silico studies of novel pyrazole derivatives as potential anticancer agents. Polycyclic Aromatic Compounds. Available at: [Link]

• Yadav, P., et al. (2023). Design, synthesis, and biological evaluation of novel pyrazole derivatives as potential anticancer agents. Journal of Molecular Structure. Available at: [Link]

• Kumar, D., et al. (2013). Synthesis and biological evaluation of some new 1,3,5-trisubstituted pyrazole derivatives. Bioinorganic Chemistry and Applications. Available at: [Link]

Application Notes and Protocols for Cell-Based Assays to Determine Pyrazole Carbohydrazide Cytotoxicity

Introduction: Unveiling the Cytotoxic Potential of Pyrazole Carbohydrazide Derivatives

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including notable anticancer properties.[1] Among these, pyrazole carbohydrazide derivatives have emerged as a promising class of compounds, exhibiting potent cytotoxic effects against various cancer cell lines.[2][3] Understanding the cytotoxic profile of these novel chemical entities is a critical step in the drug discovery and development pipeline. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of key cell-based assays to characterize the cytotoxicity of pyrazole carbohydrazide compounds.

This guide is designed to be a practical resource, offering not just step-by-step protocols but also the scientific rationale behind the experimental choices. By integrating multiple assay platforms, researchers can build a robust and multi-faceted understanding of a compound's cytotoxic mechanism, moving beyond a simple live-or-die readout to elucidate how and why a compound elicits a cytotoxic response. We will delve into assays that measure metabolic activity, membrane integrity, and the induction of apoptosis, providing a holistic view of the compound's cellular impact.

Foundational Considerations for Robust Cytotoxicity Screening

Before embarking on specific assay protocols, several foundational elements must be addressed to ensure the generation of reliable and reproducible data.

Cell Line Selection: The Right Model for the Right Question

The choice of cell line is paramount and should be guided by the therapeutic goal.[4] For general screening, the NCI-60 panel, a collection of 60 human tumor cell lines from nine different tissue types, offers a broad perspective on a compound's activity spectrum.[4] Alternatively, researchers may select cell lines based on specific cancer types known to be susceptible to pyrazole derivatives, such as lung (e.g., A549), liver (e.g., HepG2), or breast (e.g., MDA-MB-231) cancer cell lines.[2][5] It is crucial to use well-characterized, authenticated cell lines to ensure the validity of the findings.

Compound Solubilization and Vehicle Controls: Ensuring True Biological Effects

Many small organic molecules, including pyrazole carbohydrazides, exhibit poor aqueous solubility. Therefore, an appropriate solvent must be chosen to dissolve the compounds for in vitro testing. Dimethyl sulfoxide (DMSO) is the most commonly used solvent. However, it is essential to recognize that DMSO itself can have effects on cell physiology.[6]

Key Considerations:

• Solvent Concentration: The final concentration of the solvent in the cell culture medium should be kept to a minimum, typically not exceeding 0.5%.

• Vehicle Control: Every experiment must include a vehicle control group, which consists of cells treated with the same concentration of the solvent used to dissolve the test compound. This allows for the differentiation of compound-specific effects from solvent-induced artifacts.

• Solubility Testing: It is advisable to perform a preliminary solubility test to ensure that the compound does not precipitate in the culture medium at the tested concentrations.

A Multi-Parametric Approach to Cytotoxicity Assessment

A comprehensive evaluation of cytotoxicity should not rely on a single assay. By employing a panel of assays that interrogate different cellular parameters, a more complete and nuanced picture of a compound's mechanism of action can be assembled. This guide details three key assays: the MTT assay for metabolic activity, the LDH assay for membrane integrity, and the Caspase-Glo® 3/7 assay for apoptosis induction.

Protocol 1: Assessment of Metabolic Activity via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay widely used to assess cell viability by measuring the metabolic activity of cells.[7] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[8] The amount of formazan produced is proportional to the number of metabolically active cells.[9]

Scientific Principle

The reduction of MTT to formazan is primarily carried out by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells.[8] Therefore, the intensity of the purple color is a direct indicator of mitochondrial function and, by extension, cell viability.

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol

• Cell Seeding: Seed adherent cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 1 x 10^4 cells/well in 100 µL of culture medium). Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the pyrazole carbohydrazide compound in an appropriate solvent (e.g., DMSO). Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations.

• Cell Treatment: Carefully remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the pyrazole carbohydrazide compound. Include vehicle control wells (medium with the same concentration of solvent) and untreated control wells (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of a 5 mg/mL MTT solution in sterile PBS to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator. During this time, viable cells will metabolize the MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT from each well without disturbing the formazan crystals. Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the crystals.

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis

• Background Subtraction: Subtract the average absorbance of the blank wells (medium with MTT and DMSO, no cells) from all other absorbance readings.

• Calculate Percent Viability:

  • Percent Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

• Dose-Response Curve and IC50 Determination: Plot the percent viability against the logarithm of the compound concentration. Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.[10]

Troubleshooting

Problem	Possible Cause	Solution
High Background	Contamination of reagents or medium.	Use sterile technique and fresh reagents.
Phenol red in the medium can interfere.	Use phenol red-free medium for the MTT incubation step.
Low Signal	Insufficient cell number.	Optimize cell seeding density.
MTT incubation time is too short.	Increase the MTT incubation time.
Inconsistent Results	Uneven cell seeding.	Ensure a homogenous cell suspension before seeding.
Incomplete dissolution of formazan.	Gently pipette up and down or increase shaking time after adding the solubilizer.

Protocol 2: Assessment of Membrane Integrity via Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes.[11] LDH is a stable cytoplasmic enzyme that is rapidly released into the cell culture supernatant upon loss of membrane integrity, a hallmark of necrosis and late-stage apoptosis.[11][12]

Scientific Principle

The assay is based on a coupled enzymatic reaction. Released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of NAD+ to NADH.[12] The generated NADH then reduces a tetrazolium salt (INT) to a red formazan product, which can be quantified colorimetrically.[11] The amount of formazan is directly proportional to the amount of LDH released, and thus to the number of damaged cells.[11]

Experimental Workflow: LDH Assay

Caption: Workflow for the LDH cytotoxicity assay.

Detailed Protocol

• Cell Seeding and Treatment: Prepare and treat cells in a 96-well plate as described in the MTT assay protocol (Steps 1-4). Include the following controls:

  • Untreated Control: Cells with medium only.

  • Vehicle Control: Cells with medium containing the solvent.

  • Maximum LDH Release Control: Cells treated with a lysis solution (e.g., 1% Triton X-100) 45 minutes before the end of the incubation period.

  • Medium Background Control: Medium only (no cells).

• Supernatant Collection: After the treatment incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well flat-bottom plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution provided with the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. A reference wavelength of 680 nm can be used to subtract background absorbance.

Data Analysis

• Background Subtraction: Subtract the absorbance of the medium background control from all other readings.

• Calculate Percent Cytotoxicity:

  • Percent Cytotoxicity = [ (Absorbance of treated cells - Absorbance of vehicle control) / (Absorbance of maximum LDH release - Absorbance of vehicle control) ] x 100

Troubleshooting

Problem	Possible Cause	Solution
High Background	High LDH activity in the serum of the culture medium.	Use serum-free or low-serum medium during the treatment period.
Cell damage during handling.	Handle cells gently during plating and medium changes.
Low Signal	Insufficient cell number or low LDH release.	Optimize cell seeding density and treatment time.
Loss of LDH activity.	Avoid repeated freeze-thaw cycles of samples and reagents.

Protocol 3: Assessment of Apoptosis via Caspase-Glo® 3/7 Assay

The Caspase-Glo® 3/7 assay is a sensitive, luminescent assay that measures the activity of caspases-3 and -7, which are key executioner caspases in the apoptotic pathway.[13] The induction of apoptosis is a common mechanism of action for many anticancer drugs.[2]

Scientific Principle

The assay provides a proluminescent caspase-3/7 substrate containing the tetrapeptide sequence DEVD.[4] In the presence of active caspases-3 or -7, the substrate is cleaved, releasing aminoluciferin. This aminoluciferin is then used by luciferase to generate a stable "glow-type" luminescent signal that is proportional to the amount of caspase activity.[4]

Hypothesized Apoptotic Pathway for Pyrazole Derivatives

Caption: Hypothesized apoptotic signaling induced by pyrazole carbohydrazides.

Detailed Protocol

• Cell Seeding and Treatment: Prepare and treat cells in a white-walled 96-well plate suitable for luminescence measurements, following the same procedure as for the MTT assay (Steps 1-4).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions. Equilibrate the reagent to room temperature before use.

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 reagent to each well.

  • Mix the contents of the wells by placing the plate on an orbital shaker at a low speed (300-500 rpm) for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours, protected from light. The optimal incubation time may need to be determined empirically for different cell lines and treatment conditions.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis

• Background Subtraction: Subtract the average luminescence of the blank wells (medium with reagent, no cells) from all other readings.

• Calculate Fold Change in Caspase Activity:

  • Fold Change = (Luminescence of treated cells / Luminescence of vehicle control cells)

Troubleshooting

Problem	Possible Cause	Solution
High Background	Contamination of reagents or cells.	Use sterile technique and fresh reagents.
Low Signal	Insufficient caspase activation.	Optimize treatment time and compound concentration.
Reagent not at room temperature.	Ensure all components are equilibrated to room temperature before use.
Signal Quenching	Compound interferes with the luciferase enzyme.	Run a control with the compound and purified luciferase to check for interference.

Data Interpretation and Presentation

The data generated from these assays should be presented clearly and concisely to facilitate interpretation. A tabular format is recommended for summarizing the IC50 values obtained from the different assays and cell lines.

Example Data Table

Compound	Cell Line	MTT Assay IC50 (µM) ± SD	LDH Assay IC50 (µM) ± SD	Caspase-3/7 Activation (Fold Increase at IC50)
Pyrazole-Carbohydrazide-1	A549	10.2 ± 1.5	15.8 ± 2.1	3.5
Pyrazole-Carbohydrazide-1	HepG2	5.6 ± 0.8	8.2 ± 1.1	4.1
Pyrazole-Carbohydrazide-2	A549	> 50	> 50	1.2
Pyrazole-Carbohydrazide-2	HepG2	25.4 ± 3.2	30.1 ± 4.5	2.0
Doxorubicin (Positive Control)	A549	0.5 ± 0.1	0.8 ± 0.2	5.2
Doxorubicin (Positive Control)	HepG2	0.3 ± 0.05	0.5 ± 0.1	6.8

Note: Data are for illustrative purposes only.

Conclusion

The systematic application of this multi-parametric assay strategy provides a robust framework for characterizing the cytotoxic properties of novel pyrazole carbohydrazide derivatives. By combining measures of metabolic activity (MTT), membrane integrity (LDH), and apoptosis induction (Caspase-Glo® 3/7), researchers can gain valuable insights into the potency and mechanism of action of their compounds. This comprehensive approach is essential for making informed decisions in the hit-to-lead and lead optimization phases of anticancer drug discovery.

References

• Daniele Teti. (2025, November 14). Practical Guide to DOT Language (Graphviz) for Developers and Analysts. Retrieved from [Link]

• Eisenthal, A., et al. (2021, November 26). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. National Institutes of Health. Retrieved from [Link]

• de Oliveira, R. B., et al. (n.d.). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. National Center for Biotechnology Information. Retrieved from [Link]

• Kumar, P., Nagarajan, A., & Uchil, P. D. (2018, June 1). Analysis of Cell Viability by the Lactate Dehydrogenase Assay. PubMed. Retrieved from [Link]

• Sebaugh, J. L. (2010, August 10). Guidelines for accurate EC50/IC50 estimation. ResearchGate. Retrieved from [Link]

• de Oliveira, R. B., et al. (2012). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, October 1). Basic Guidelines for Reporting Non-Clinical Data - Assay Guidance Manual. Retrieved from [Link]

• Kunkel, M. W., et al. (2017). The Estimation of Absolute IC50 and Its 95% Confidence Interval. Retrieved from [Link]

• van Meerloo, J., et al. (n.d.). Cell sensitivity assays: the MTT assay. PubMed. Retrieved from [Link]

• Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

• Dah-Tsyr Chang, et al. (2013). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, July 1). Apoptosis Marker Assays for HTS - Assay Guidance Manual. Retrieved from [Link]

• Karrouchi, K., et al. (2015, June 6). Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1 H -pyrazole derivatives with Bcl-2 .... RSC Publishing. Retrieved from [Link]

• Johler, S., et al. (n.d.). Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins. Retrieved from [Link]

• Kuntz, K. (2024, November 8). Getting the Numbers Right in Medicinal Chemistry. National Center for Biotechnology Information. Retrieved from [Link]

• Sketchviz. (n.d.). Graphviz Examples and Tutorial. Retrieved from [Link]

• Al-Ostath, A., et al. (n.d.). Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468. National Center for Biotechnology Information. Retrieved from [Link]

• Bioo Scientific Corporation. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. Retrieved from [Link]

• van Meerloo, J., et al. (n.d.). Cell sensitivity assays: the MTT assay. PubMed. Retrieved from [Link]

• JoVE. (2022, September 15). Apoptosis in Hypothalamic Cell Model by Caspase Multiplexing Assay | Protocol Preview. YouTube. Retrieved from [Link]

• CLYTE Technologies. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

• Alam, M. S., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Retrieved from [Link]

• Legrand, C., et al. (n.d.). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. National Center for Biotechnology Information. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of 5-Aminopyrazole Synthesis

Welcome to the technical support center for the synthesis of 5-aminopyrazoles. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate the common challenges encountered during the synthesis of this critical heterocyclic scaffold. Our approach is grounded in mechanistic principles to empower you with the understanding needed to make informed decisions in your experimental work.

I. Overview of Core Synthesis Strategies

The synthesis of 5-aminopyrazoles is a cornerstone in medicinal chemistry due to their prevalence in pharmacologically active compounds.[1][2] The two most robust and widely employed methods for constructing the 5-aminopyrazole core are:

• Condensation of β-Ketonitriles with Hydrazines: This is arguably the most versatile and common method.[1][2][3] The reaction proceeds through an initial nucleophilic attack of the hydrazine on the carbonyl group to form a hydrazone intermediate, which then undergoes intramolecular cyclization via attack of the second nitrogen atom onto the nitrile group.[1][2]

• Cyclocondensation of α,β-Unsaturated Nitriles with Hydrazines: This route is also highly effective and relies on a starting material with a leaving group at the β-position of an unsaturated nitrile. The reaction mechanism involves a sequence of Michael addition and cyclization.

A visual representation of the primary synthesis pathways is provided below.

Caption: Primary synthetic routes to 5-aminopyrazoles.

II. Troubleshooting and FAQs

This section addresses common issues encountered during the synthesis of 5-aminopyrazoles in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in 5-aminopyrazole synthesis can stem from several factors. Here's a systematic approach to troubleshooting:

• Incomplete Reaction: The cyclization step can be slow. Ensure you are providing sufficient reaction time and temperature. For the condensation of β-ketonitriles, refluxing in a suitable solvent like ethanol is common.[1] Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial to determine the point of completion.[4]

• Suboptimal pH: The pH of the reaction medium can significantly impact the nucleophilicity of the hydrazine and the stability of intermediates. For reactions involving substituted hydrazines, the addition of a catalytic amount of acid (e.g., acetic acid) can promote the initial condensation. Conversely, in some cases, a base may be required to facilitate the cyclization.

• Side Reactions: The formation of byproducts is a common cause of low yields. For instance, β-ketonitriles can undergo self-condensation or other side reactions under harsh basic conditions. Careful control of base stoichiometry and temperature is essential.

• Purification Losses: 5-Aminopyrazoles can be challenging to purify due to their polarity. Significant material loss can occur during extraction and chromatography. Consider crystallization as a primary purification method where possible. Washing the crude product with a non-polar solvent can also help remove less polar impurities before further purification.

Q2: I am synthesizing a substituted pyrazole and obtaining the wrong regioisomer. How can I control the regioselectivity?

A2: Regioselectivity is a critical challenge when using monosubstituted hydrazines. The formation of 3-amino vs. 5-aminopyrazoles is determined by which nitrogen atom of the hydrazine initiates the cyclization. The key to controlling this is manipulating the reaction conditions to favor one pathway over another.

• Acidic vs. Basic Conditions: A seminal study demonstrated that the reaction of 3-methoxyacrylonitrile with phenylhydrazine can be directed to selectively produce either the 5-aminopyrazole or the 3-aminopyrazole.

  • Acidic conditions (e.g., acetic acid in toluene) favor the formation of the 5-aminopyrazole isomer.

  • Basic conditions (e.g., sodium ethoxide in ethanol) favor the formation of the 3-aminopyrazole isomer.

• Steric Hindrance: The steric bulk of the substituent on the hydrazine can also influence the regiochemical outcome. A bulkier substituent may favor attack at the less sterically hindered position of the electrophile.

The following diagram illustrates the principle of regiodivergent synthesis:

Caption: Control of regioselectivity in substituted 5-aminopyrazole synthesis.

Q3: My reaction mixture solidifies during the synthesis. What is happening and how can I prevent it?

A3: Solidification of the reaction mixture is often due to the precipitation of the product or an intermediate salt, which can halt the reaction by preventing effective mixing.

• Inadequate Stirring: This is a common culprit. As the product begins to crystallize, it can form a thick slurry that a standard magnetic stir bar cannot handle. Switching to mechanical stirring with a larger paddle or blade is highly recommended, especially for larger scale reactions.[3]

• Solvent Choice and Volume: The chosen solvent may not be optimal for keeping all components in solution at the reaction temperature. Increasing the solvent volume can help maintain a stirrable slurry. Alternatively, a solvent with higher solvating power for the product might be necessary.

• Controlled Addition and Temperature: Adding reagents too quickly can lead to rapid, uncontrolled crystallization. A slower, dropwise addition can help manage the rate of product formation and prevent sudden solidification. Maintaining a consistent temperature is also crucial.

Q4: I am having difficulty purifying my 5-aminopyrazole. What are the best practices for purification?

A4: The purification of 5-aminopyrazoles can be challenging due to their often high polarity and potential for multiple hydrogen bonding sites.

• Crystallization: This should be the first method you consider. Recrystallization from a suitable solvent system (e.g., ethanol, methanol, or mixtures with water or non-polar solvents) can be highly effective for removing impurities and isolating a high-purity product.[3] Be aware that some aminopyrazoles can be unstable to prolonged heating in certain solvents like methanol.[3]

• Column Chromatography: If crystallization is not effective, silica gel chromatography is a viable option. However, the polar nature of 5-aminopyrazoles can lead to tailing and poor separation.

  • Use a polar eluent system, such as dichloromethane/methanol or ethyl acetate/hexane with a gradient of the more polar solvent.

  • Adding a small amount of a basic modifier like triethylamine (e.g., 0.1-1%) to the eluent can help to reduce tailing by deactivating acidic sites on the silica gel.

• Acid-Base Extraction: If your product has basic character from the amino group, an acid-base extraction can be a useful preliminary purification step. Dissolve the crude material in an organic solvent and wash with a dilute aqueous acid (e.g., 1M HCl) to extract the aminopyrazole into the aqueous layer. The aqueous layer can then be basified and the product re-extracted into an organic solvent. This is particularly useful for removing non-basic impurities.

III. Process Optimization and Comparative Data

Optimizing reaction conditions is key to achieving high yields and purity. The choice of solvent, catalyst, and temperature can have a profound impact on the outcome.

Table 1: Comparison of Reaction Conditions for 5-Aminopyrazole Synthesis

Starting Materials	Catalyst/Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
β-Ketonitrile + Hydrazine	Acetic Acid / Ethanol	Reflux	2-6 h	70-90%	[1][2]
α,β-Unsaturated Nitrile + Hydrazine	Acetic Acid / Toluene (Microwave)	120	10 min	90%
α,β-Unsaturated Nitrile + Hydrazine	Sodium Ethoxide / Ethanol (Microwave)	120	10 min	85% (regioisomer)
Malononitrile Dimer + Hydrazine Hydrate	Ethanol	Reflux	Not specified	71%	[5]
Aldehyde + Malononitrile + Phenylhydrazine	Ag/ZnO NPs / Ethanol	Not specified	Not specified	89-94%	[4]

Key Optimization Insights:

• Microwave Irradiation: The use of microwave heating can dramatically reduce reaction times from hours to minutes, often with improved yields.

• Catalysis: For multi-component reactions, various catalysts have been shown to be effective, including silver/zinc oxide nanoparticles.[4] The choice of catalyst can be critical for reaction efficiency.

• Solvent-Free Conditions: In some cases, solvent-free reactions, particularly under microwave irradiation, can provide high yields and are more environmentally friendly.

IV. Experimental Protocols

Below are detailed, step-by-step methodologies for key 5-aminopyrazole synthesis workflows.

Protocol 1: Synthesis of 3(5)-Aminopyrazole from β-Cyanoethylhydrazine

This protocol is adapted from a well-established procedure in Organic Syntheses.[3]

Step A: Preparation of β-Cyanoethylhydrazine

• To a 2 L two-necked flask equipped with a thermometer, a pressure-equalizing funnel, and a magnetic stir bar, add 417 g (6.00 moles) of 72% aqueous hydrazine hydrate.

• Gradually add 318 g (6.00 moles) of acrylonitrile over 2 hours with stirring. Maintain the internal temperature at 30–35°C by occasional cooling.

• Replace the funnel with a distillation condenser and remove water by distillation at 40 mm Hg (bath temperature 45–50°C) to yield β-cyanoethylhydrazine.

Step B: Synthesis and Isolation of 3-Amino-3-pyrazoline Sulfate

• In a 2 L four-necked flask equipped with a mechanical stirrer, reflux condenser, dropping funnel, and thermometer, place 308 g (3.0 moles) of 95% sulfuric acid.

• Add 450 mL of absolute ethanol dropwise over 20-30 minutes, maintaining the temperature at 35°C with cooling.

• With vigorous stirring, add a solution of 85.1 g (1.00 mole) of β-cyanoethylhydrazine in 50 mL of absolute ethanol over 1-2 minutes.

• The mixture will warm spontaneously to 88–90°C. Maintain this temperature for 3 minutes until the product begins to crystallize.[3]

• Gradually lower the temperature to 25°C over the next hour with water cooling, then let it stand at room temperature for 15-20 hours.

• Collect the crystals by filtration, wash three times with 80 mL of absolute ethanol, and finally with 80 mL of ether. Dry at 80°C.

Step C: Conversion to 3(5)-Aminopyrazole

• The 3-amino-3-pyrazoline sulfate intermediate is then further reacted (e.g., via hydrolysis with aqueous alkali) to yield the final 3(5)-aminopyrazole product.[3] A common method involves hydrolysis of a sulfonyl-protected intermediate.[3]

Protocol 2: General Procedure for Synthesis from a β-Ketonitrile

This is a general protocol based on common literature methods.[1][2]

• Dissolve the β-ketonitrile (1 equivalent) in a suitable solvent such as ethanol or acetic acid in a round-bottom flask equipped with a reflux condenser.

• Add the hydrazine or hydrazine derivative (1-1.2 equivalents). If using a hydrazine salt (e.g., hydrochloride), add a base like triethylamine (1 equivalent) to liberate the free hydrazine.

• Heat the reaction mixture to reflux and monitor its progress using TLC.

• Once the reaction is complete (typically 2-8 hours), cool the mixture to room temperature.

• If the product precipitates, collect it by filtration. If not, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography.

The following workflow diagram outlines the general experimental process for the synthesis and purification of 5-aminopyrazoles.

Sources

• 1. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole | PPTX [slideshare.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]

Technical Support Center: Purification of Pyrazole-4-Carbohydrazide Derivatives

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of pyrazole-4-carbohydrazide derivatives. As compounds of significant pharmaceutical interest, their purity is paramount for accurate biological evaluation and clinical progression.[1] This document moves beyond simple protocols to explain the underlying principles, enabling you to troubleshoot effectively and adapt methods to your specific derivative.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the common practical issues encountered during the purification of pyrazole-4-carbohydrazide derivatives in a direct question-and-answer format.

Q1: What are the most common impurities I should expect in my crude product?

A1: The impurity profile is intrinsically linked to the synthetic route. However, for pyrazole-4-carbohydrazides typically synthesized from the corresponding ethyl or methyl ester via reaction with hydrazine hydrate, you should anticipate:

• Unreacted Starting Ester: The precursor, ethyl 1-substituted-1H-pyrazole-4-carboxylate, is a very common impurity. The reaction may not go to completion, especially with shorter reaction times or insufficient hydrazine.[2]

• Hydrazine Salts: Excess hydrazine hydrate or its salts can persist in the crude product.

• Side-Reaction Products: Depending on the substituents on the pyrazole ring, side reactions can occur. For instance, if other labile functional groups are present, they might react with the highly nucleophilic hydrazine. In some cases, intramolecular rearrangements or cleavage of protecting groups can occur, leading to unexpected byproducts.[2]

• Regioisomers: If the synthesis of the pyrazole ring itself was not perfectly regioselective (e.g., from an asymmetrical 1,3-dicarbonyl compound), you might have regioisomeric impurities that can be very challenging to separate.[3][4]

Q2: My crude product is an oil or a sticky solid and refuses to crystallize. What are my next steps?

A2: This is a frequent issue, often caused by residual solvent or the presence of impurities that inhibit lattice formation.

• Initial Causality Check: First, ensure your product is completely free of high-boiling point solvents like DMF or DMSO, which are sometimes used in the synthesis.[5] Place the crude material under high vacuum for several hours.

• Scratching: Try the classical "scratching" technique. Submerge a glass rod into the oil/solution, remove it, and allow the solvent to evaporate, leaving a thin film of the compound. Then, scratch the inside of the flask at the air-solvent interface with the tip of the glass rod. The micro-scratches on the glass and the energy input can induce nucleation.

• Solvent Titration (Antisolvent Crystallization): Dissolve your oily product in a small amount of a good solvent (e.g., DCM, methanol). Then, slowly add a poor solvent (an "antisolvent") in which your compound is insoluble (e.g., hexane, diethyl ether, or cold water) dropwise until persistent cloudiness appears. Let the mixture stand. The gradual change in solvent polarity reduces the solubility of your product slowly, often promoting the growth of well-defined crystals over amorphous precipitation.

• If All Else Fails, Chromatograph: If crystallization proves intractable, the next logical step is purification by column chromatography. An initial small-scale column can be used to isolate a small amount of pure material, which can then be used as a seed crystal for subsequent crystallization attempts on the bulk material.

Q3: How do I select the best solvent system for recrystallization?

A3: The principle of a good recrystallization solvent is that the compound of interest should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• "Like Dissolves Like": Start by considering the polarity of your derivative. Pyrazole-4-carbohydrazides are relatively polar due to the pyrazole ring and the carbohydrazide moiety (-CONHNH2). Therefore, polar protic solvents are often a good starting point.

• Systematic Screening: Test the solubility of a small amount (~10-20 mg) of your crude product in various solvents (~0.5 mL) in test tubes. Observe solubility at room temperature and then upon heating. A good solvent will show poor solubility in the cold and complete dissolution upon heating.

• Common Solvents: Based on literature and the polarity of the target molecule, ethanol is a frequently successful solvent for these derivatives.[2] A summary of good starting points is provided in the table below.

Solvent System	Polarity	Typical Application Notes
Ethanol	Polar Protic	Often a first-choice solvent. Good for a wide range of derivatives.[2]
Methanol	Polar Protic	Higher solubility than ethanol; may need to be cooled significantly for good recovery.
Isopropanol	Polar Protic	Lower solubility than ethanol; can be excellent for compounds that are too soluble in EtOH/MeOH.
Ethyl Acetate / Hexane	Medium / Nonpolar	A good choice for less polar derivatives or for antisolvent crystallization.
Dioxane / Water	Polar Protic Mix	Effective for more polar or water-soluble derivatives.

Q4: When is column chromatography the better choice over recrystallization?

A4: While recrystallization is excellent for removing small amounts of impurities from a largely pure product, column chromatography is superior in several scenarios:

• Complex Mixtures: When TLC analysis shows multiple, closely-spaced spots, indicating a mixture of compounds with similar polarities.

• Separating Regioisomers: Isomers often have very similar solubility profiles, making separation by crystallization nearly impossible. Column chromatography, especially HPLC, is the method of choice for this challenge.[4]

• Removing Baseline Impurities: If you have impurities that are either much more polar (remain at the TLC baseline) or much less polar (run with the solvent front) than your product.

• Purifying Non-Crystalline Products: As discussed in Q2, if the product is an intractable oil, chromatography is the primary method for purification.

Q5: My compound streaks badly on the silica TLC plate. How can I get clean separation for column chromatography?

A5: Streaking (tailing) on silica gel TLC plates is a common problem for basic compounds like pyrazoles, as the amine-like nitrogens can interact strongly with the acidic silanol (Si-OH) groups on the silica surface.

• The Causality: This strong interaction prevents the compound from moving cleanly up the plate with the solvent, resulting in a long streak rather than a compact spot.

• The Solution - Add a Basic Modifier: To counteract this, add a small amount of a basic modifier to your eluent system. This base will preferentially interact with the acidic sites on the silica, allowing your compound to elute symmetrically.

  • Triethylamine (Et3N): Add 0.5-1% triethylamine to your mobile phase (e.g., 100 mL of 50:50 Hexane:EtOAc + 1 mL Et3N).

  • Ammonia: For very basic compounds, using a mobile phase saturated with ammonia can be effective. A common method is to use a 90:9:1 mixture of DCM:Methanol:Ammonium Hydroxide.

Q6: I have confirmed the presence of regioisomers. What are the most effective purification strategies?

A6: This is one of the more difficult purification challenges.

• Flash Column Chromatography: Careful optimization of the mobile phase for flash chromatography is the first step. Try using less polar, binary solvent systems (e.g., Hexane/Ethyl Acetate, Toluene/Acetone) and run the column very slowly to maximize resolution. Sometimes, switching to a different stationary phase like alumina can alter the selectivity.

• Preparative HPLC: If flash chromatography fails, High-Performance Liquid Chromatography (HPLC) is the gold standard. Reverse-phase (C18) columns are a good starting point, but normal-phase or chiral columns may be necessary depending on the specific isomers.[4][6]

• Derivative Formation: In some cases, it may be easier to separate the isomers after a subsequent synthetic step. The addition of a bulky group can sometimes magnify the subtle physical differences between the isomers, making them separable by standard techniques.

• Acid Salt Crystallization: A patented method for purifying pyrazoles involves their conversion into acid addition salts.[7] By reacting the isomeric mixture with an acid (like HCl or H2SO4), you form salts that have different crystal packing energies and solubilities. This can sometimes allow for the selective crystallization of one isomer's salt from the solution, a technique detailed in the protocols below.

Purification Strategy Workflow

The following workflow provides a logical decision-making process for purifying your crude pyrazole-4-carbohydrazide derivative.

Caption: Decision workflow for purifying pyrazole-4-carbohydrazide derivatives.

Experimental Protocols

Protocol 1: Optimized Recrystallization

This protocol details a systematic approach to recrystallizing your pyrazole-4-carbohydrazide derivative, using ethanol as the primary example.

• Solvent Selection: Confirm ethanol is a suitable solvent by testing ~10 mg of crude material in 0.5 mL of ethanol. It should dissolve upon heating and precipitate upon cooling. If not, screen other solvents as described in the FAQ (Table 1).

• Dissolution: Place the crude solid in an Erlenmeyer flask (its conical shape reduces solvent evaporation). Add the minimum amount of hot ethanol required to fully dissolve the solid. Add the solvent in small portions near its boiling point, swirling to aid dissolution. It is critical not to add too much solvent, as this will reduce your final yield.

• Hot Filtration (Optional but Recommended): If you observe insoluble impurities (e.g., dust, inorganic salts), perform a hot gravity filtration. Pre-heat a second Erlenmeyer flask with a stemless funnel and fluted filter paper by pouring a small amount of hot solvent through it. Pour your hot solution through the fluted paper to remove the impurities. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath for 30-60 minutes to maximize product precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent (in this case, ethanol) to rinse away any soluble impurities adhering to the crystal surfaces. It is crucial to use cold solvent to avoid dissolving your product.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Determine the melting point and acquire an NMR spectrum to confirm purity.

Protocol 2: Flash Column Chromatography with a Basic Modifier

This protocol is for purifying compounds that are streaking on TLC or are part of a complex mixture.

• Eluent Selection: Determine the optimal mobile phase using TLC. A good system will give your product an Rf value of ~0.25-0.35. For a typical derivative, start with a 2:1 Hexane:Ethyl Acetate mixture. If streaking is observed, add 1% triethylamine (Et3N) to the solvent mixture.

• Column Packing: Pack a glass column with silica gel using the chosen eluent (the "wet slurry" method is most common). Ensure the silica bed is compact and level.

• Sample Loading: Dissolve the crude product in a minimal amount of a strong solvent (like DCM or the eluent itself). Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column bed.

• Elution: Carefully add the eluent to the top of the column and apply pressure (using a hand bellows or nitrogen line) to begin elution. Collect fractions in test tubes.

• Analysis: Monitor the elution process by spotting fractions onto a TLC plate and visualizing under a UV lamp.

• Isolation: Combine the fractions that contain the pure product, and remove the solvent using a rotary evaporator. Place the final product under high vacuum to remove residual solvents.

Protocol 3: Purification via Acid Addition Salt Formation

This advanced technique is particularly useful for separating the target basic pyrazole from non-basic impurities or potentially for resolving isomers.[7]

• Dissolution: Dissolve the impure pyrazole derivative in a suitable organic solvent, such as isopropanol or acetone.[7] Mild heating may be required.

• Acid Addition: Slowly add at least one molar equivalent of a strong acid (e.g., a solution of HCl in isopropanol, or concentrated H2SO4) to the stirred solution. The pyrazole nitrogen will be protonated, forming the corresponding salt.

• Crystallization of the Salt: The newly formed salt will likely have significantly lower solubility in the organic solvent than the free base. Precipitation or crystallization should occur. The process can be encouraged by cooling the mixture in an ice bath.

• Isolation of the Salt: Collect the precipitated salt by vacuum filtration and wash it with a small amount of the cold organic solvent. At this stage, non-basic impurities should remain in the filtrate.

• Liberation of the Free Base: To recover the purified pyrazole, dissolve the salt in water and add a base (e.g., 1M NaOH or NaHCO3 solution) until the solution is basic (pH > 8). The deprotonated "free base" of your compound should precipitate out of the aqueous solution if it is not water-soluble.

• Final Extraction/Isolation: If the free base precipitates, collect it by vacuum filtration. If it is an oil or remains dissolved, extract it into an organic solvent like ethyl acetate or DCM. Dry the organic layer over Na2SO4, filter, and remove the solvent under reduced pressure to yield the purified pyrazole-4-carbohydrazide derivative.

References

• Lima, P. C., Lima, L. M., da Silva, K. C., & de A. Barbosa, M. L. (2011). Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest. Molecules, 16(9), 7529–7557. [Link]

• Mertens, H., et al. (2011). Method for purifying pyrazoles.

• Guccione, S., et al. (2000). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ARKIVOC, 2000(5), 42-50. [Link]

• El-Mekawy, R. E., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 478-525. [Link]

• Al-Amiery, A. A., et al. (2021). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 5(4), 320-328. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. [Link]

• Al-Majid, A. M., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 6(44), 29555-29566. [Link]

Sources

• 1. Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemmethod.com [chemmethod.com]
• 6. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Enhancing Oral Bioavailability of Pyrazole-Based Inhibitors

Introduction: The Pyrazole Scaffold and the Bioavailability Challenge

The pyrazole nucleus is a privileged scaffold in modern medicinal chemistry, forming the core of numerous FDA-approved drugs targeting a wide array of diseases, from cancer to inflammatory conditions.[1][2] Its appeal lies in its metabolic stability, synthetic tractability, and its ability to act as a versatile bioisostere for other aromatic rings, often improving physicochemical properties like solubility and lipophilicity.[3] Many pyrazole-containing drugs, particularly kinase inhibitors, function by targeting critical signaling pathways involved in disease progression.

However, despite the scaffold's advantages, researchers frequently encounter a significant hurdle in drug development: poor oral bioavailability. This complex issue, defined as the fraction of an administered dose that reaches systemic circulation, can derail promising candidates.[4] The primary culprits are often poor aqueous solubility (a common trait for lipophilic kinase inhibitors), low intestinal permeability, extensive first-pass metabolism in the gut wall and liver, and active removal by efflux transporters.[5][6][7]

This technical support guide, designed for researchers, scientists, and drug development professionals, provides a structured approach to diagnosing and overcoming these challenges. Drawing from field-proven insights, this center offers troubleshooting guides in a practical Q&A format, detailed experimental protocols, and a rationale-driven framework for selecting the most appropriate enhancement strategy for your pyrazole-based inhibitor.

Part 1: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the preclinical assessment of oral bioavailability for pyrazole-based inhibitors.

Section 1.1: Low Aqueous Solubility

• Q1: My pyrazole inhibitor shows potent in vitro activity but has extremely low aqueous solubility (<10 µg/mL). What is my first step?

  • A1: The first step is to accurately characterize the solid-state properties of your compound. This includes determining its crystalline form (polymorphism), melting point, and pKa. High melting points often correlate with low solubility. Once characterized, you can explore two main avenues: chemical modification or formulation strategies. For rapid assessment, salt screening is a logical first chemical step. Concurrently, simple formulation approaches like using co-solvents or cyclodextrins in preclinical vehicle systems can provide an early indication of whether solubility enhancement is feasible.

• Q2: I've attempted salt formation, but my compound is non-ionizable or the resulting salts are unstable. What formulation strategy should I consider next?

  • A2: For neutral compounds or those that form poor salts, creating an amorphous solid dispersion (ASD) or a lipid-based formulation are the two leading strategies.[8][9]

    • Choose ASDs (e.g., via spray drying) if your compound has a high melting point (often called "brick dust") and is prone to crystallization. ASDs trap the drug in a high-energy, amorphous state within a polymer matrix, dramatically increasing its apparent solubility and dissolution rate.[8]

    • Choose Lipid-Based Formulations (e.g., SEDDS) if your compound is highly lipophilic (high logP, often called a "grease ball"). These formulations keep the drug in a solubilized state in vivo, forming fine oil-in-water emulsions that facilitate absorption via the lymphatic pathway, which can also bypass first-pass metabolism.[10]

Section 1.2: Poor Intestinal Permeability

• Q3: My compound has adequate solubility in simulated intestinal fluids, but shows low apparent permeability (Papp < 1.0 x 10⁻⁶ cm/s) in the Caco-2 assay. What's the likely cause?

  • A3: Low Caco-2 permeability despite good solubility points to one of two primary issues: 1) inherent poor passive diffusion due to suboptimal physicochemical properties (e.g., high polarity, large size), or 2) active efflux by transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).[11] To distinguish between these, you must run a bidirectional Caco-2 assay.

• Q4: My bidirectional Caco-2 assay shows an efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2. What does this mean and how do I address it?

  • A4: An efflux ratio >2 is a strong indicator that your compound is a substrate for an efflux transporter.[11] The intestinal cells are actively pumping your compound back into the gut lumen, preventing its absorption.

    • Troubleshooting Steps:

      • Confirm the Transporter: Re-run the assay in the presence of known inhibitors of P-gp (e.g., Verapamil) and BCRP (e.g., Ko143). A significant increase in the A-to-B permeability in the presence of an inhibitor confirms its involvement.

      • Chemical Modification: This is the most effective long-term solution. Analyze your pyrazole structure for potential efflux pharmacophores. Strategies include:

        • Masking Hydrogen Bond Donors: Reducing the number of H-bond donors can decrease efflux susceptibility.

        • Increasing Polarity/Adding Acidic Groups: While seemingly counterintuitive for permeability, adding a carboxylic acid group can sometimes disrupt recognition by P-gp.

        • "Chameleonic" Modifications: Introduce flexible groups that can adopt a more compact, polar conformation intramolecularly to shield lipophilic regions in aqueous environments.

      • Formulation Approach: Certain excipients used in lipid-based formulations, such as Tween 80 and Labrasol®, can inhibit efflux transporters, providing a dual benefit of enhancing solubility and overcoming efflux.[12]

• Q5: My efflux ratio is less than 2, but permeability is still low. What should I do?

  • A5: This suggests a problem with passive permeability. Review your compound's properties against Lipinski's Rule of Five. Key issues are often high molecular weight (>500 Da) or a high topological polar surface area (TPSA > 140 Ų).[7] The solution lies in medicinal chemistry. Systematically modify the structure to reduce size or polarity while maintaining target potency. For example, replacing a bulky, polar side chain with a smaller, more lipophilic isostere could improve permeability.

Section 1.3: High First-Pass Metabolism

• Q6: My compound is soluble and permeable, but the oral bioavailability in rats is still very low (<10%). The liver microsome stability assay shows a high intrinsic clearance (>100 µL/min/mg). How do I identify the metabolic "hotspot"?

  • A6: High intrinsic clearance in liver microsomes points to rapid metabolism, most likely by Cytochrome P450 (CYP) enzymes.[13]

    • Troubleshooting Steps:

      • Metabolite Identification: The gold standard is to perform a metabolite identification study using LC-MS/MS with human liver microsomes. This will pinpoint the exact site of modification (e.g., hydroxylation, N-dealkylation).

      • Case Study Analysis: Look at the metabolism of known pyrazole-containing drugs.

        • Celecoxib: Metabolism occurs primarily via oxidation of the methyl group on the para-substituted phenyl ring to a hydroxymethyl and then a carboxylic acid metabolite, a reaction catalyzed mainly by CYP2C9.[14][15] This highlights the susceptibility of alkyl substituents on appended aromatic rings.

        • Sildenafil: The major metabolic pathway is N-demethylation of the methyl group on the piperazine ring, primarily mediated by CYP3A4 and to a lesser extent, CYP2C9.[12][16] This shows that N-alkyl groups, especially small ones, are common metabolic hotspots.

      • Block the Hotspot: Once the site is identified, use medicinal chemistry to block it. This is a classic "soft spot" mitigation strategy. Common approaches include:

        • Deuteration: Replacing a C-H bond at the hotspot with a C-D bond can slow the rate of CYP-mediated cleavage (the kinetic isotope effect).

        • Fluorination: Introducing fluorine atoms at or near the metabolic site can block oxidation due to the strength of the C-F bond.

        • Structural Change: Replace the labile group entirely. For example, if an N-methyl group is the issue, consider replacing it with an N-ethyl or N-cyclopropyl group, which can be more sterically hindered.

• Q7: Is it possible that the pyrazole ring itself is being metabolized?

  • A7: Yes, while generally stable, the pyrazole ring can be a site of metabolism, typically through oxidation. The precise location depends on the substitution pattern and the electronic properties of the ring.[17] Studies on CYP2E1 have shown that methyl groups at the C3 or C4 positions of the pyrazole ring can increase affinity for the enzyme, potentially making them sites for oxidation.[18] Fusing an aromatic ring to the pyrazole (e.g., forming an indazole) can also significantly increase affinity for metabolic enzymes.[18] Metabolite ID studies are essential to confirm or rule this out.

Part 2: A Framework for Selecting an Enhancement Strategy

The choice of an enhancement strategy is not random; it is a data-driven decision based on the specific physicochemical and biopharmaceutical properties of your pyrazole inhibitor. This section provides a logical workflow for making that choice.

Decision-Making Workflow Diagram

Caption: A decision tree for selecting an oral bioavailability enhancement strategy.

Quantitative Data for Strategy Selection

The following table summarizes key API properties that guide the selection between the most common advanced formulation technologies.

API Property	Amorphous Solid Dispersion (ASD)	Lipid-Based Formulation (SEDDS)	Rationale / Causality
LogP	< 5	> 2 (ideally > 4)	High lipophilicity is required for the drug to be sufficiently soluble in the oil phase of a SEDDS formulation.[12]
Melting Point (Tm)	Favorable for high Tm (>150-200 °C)	Favorable for low Tm (<150 °C)	High melting point compounds ("brick dust") are difficult to dissolve and benefit most from the high-energy amorphous state. Low melting point compounds may be difficult to process via hot-melt extrusion for ASDs and are often more soluble in lipid excipients.[8]
Dose	More suitable for high dose	More suitable for low-to-moderate dose	High-dose drugs can be challenging for SEDDS due to the large volume of lipid excipients required, which can lead to very large capsule sizes. ASDs can often achieve higher drug loading.
Aqueous Solubility	Effective for very low solubility	Effective for very low solubility	Both technologies are designed to address poor aqueous solubility.
Efflux Substrate?	No direct effect	Potentially beneficial	Certain surfactants and lipids used in SEDDS (e.g., Cremophor® EL, Tween® 80) are known inhibitors of P-gp and other efflux pumps, providing a dual mechanism of action.[12]

Part 3: Key Experimental Protocols

These protocols provide detailed, step-by-step methodologies for the core in vitro assays used to diagnose bioavailability challenges.

Protocol 3.1: Liver Microsomal Stability Assay

Objective: To determine the in vitro intrinsic clearance (CLint) of a pyrazole inhibitor by measuring its rate of disappearance when incubated with liver microsomes, which are rich in CYP enzymes.

Methodology:

• Preparation of Reagents:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a NADPH-regenerating system solution in buffer containing NADP⁺ (e.g., 1.3 mM), glucose-6-phosphate (e.g., 3.3 mM), and glucose-6-phosphate dehydrogenase (e.g., 0.4 U/mL).

  • Prepare a 1 M stock of your test compound and positive controls (e.g., Verapamil for high clearance, Diazepam for low clearance) in DMSO.

• Incubation Procedure:

  • In a 96-well plate, pre-warm the liver microsomes (e.g., pooled human, 0.5 mg/mL final concentration) and the NADPH-regenerating system at 37°C for 10 minutes.

  • Initiate the reaction by adding the test compound (final concentration typically 1 µM) to the wells containing the microsomes and NADPH system.

  • Incubate the plate at 37°C with shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture.[5]

  • Immediately quench the reaction by adding the aliquot to a well containing ice-cold acetonitrile with an internal standard (for LC-MS/MS analysis).

• Sample Analysis:

  • Centrifuge the quenched plate to pellet the precipitated proteins.

  • Analyze the supernatant using a validated LC-MS/MS method to determine the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the linear portion of this plot (k) is the elimination rate constant.

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg) = (k / [microsomal protein concentration in mg/mL]) * 1000

Self-Validation and Troubleshooting:

• Negative Control: Run a parallel incubation without the NADPH-regenerating system. A significant loss of compound here indicates chemical instability, not metabolic degradation.

• Positive Controls: The clearance rates of Verapamil and Diazepam must fall within the laboratory's established historical range to validate the assay run.

• Troubleshooting High Clearance: If clearance is too rapid to measure accurately, reduce the microsomal protein concentration or shorten the time points. If clearance is unexpectedly high, consider if your compound is a high-extraction-ratio drug.

• Troubleshooting Low Clearance: If clearance is too low, increase the incubation time or protein concentration. Ensure the NADPH system is active. Low clearance might suggest non-CYP metabolic pathways are dominant, which would necessitate a hepatocyte stability assay.[19]

Protocol 3.2: Bidirectional Caco-2 Permeability Assay

Objective: To determine the intestinal permeability of a pyrazole inhibitor and assess whether it is a substrate for active efflux transporters.

Methodology:

• Cell Culture:

  • Culture Caco-2 cells at 37°C and 5% CO₂.[3]

  • Seed cells onto permeable Transwell® filter inserts (e.g., 12-well or 24-well plates) at a density of approximately 6 x 10⁴ cells/cm².

  • Culture the monolayers for 21-25 days, changing the media every 2-3 days, to allow for differentiation and formation of tight junctions.

• Monolayer Integrity Test:

  • Before the experiment, confirm the integrity of the cell monolayer.

  • Method 1: TEER Measurement: Measure the Transepithelial Electrical Resistance (TEER). Values should be >250 Ω·cm².

  • Method 2: Lucifer Yellow Rejection: Add Lucifer Yellow, a fluorescent, paracellular marker, to the apical side. After incubation, the amount that has passed to the basolateral side should be very low (<1-2%). High leakage indicates a compromised monolayer.

• Permeability Experiment (A→B and B→A):

  • Wash the monolayers with pre-warmed transport buffer (e.g., HBSS, pH 7.4). For more physiological relevance, use pH 6.5 on the apical side and pH 7.4 on the basolateral side.[12]

  • For A→B (Apical to Basolateral) transport: Add the test compound (e.g., 10 µM) to the apical (donor) chamber and fresh transport buffer to the basolateral (receiver) chamber.

  • For B→A (Basolateral to Apical) transport: Add the test compound to the basolateral (donor) chamber and fresh buffer to the apical (receiver) chamber.

  • Incubate at 37°C with gentle shaking for a set period (e.g., 90-120 minutes).

  • At the end of the incubation, take samples from both the donor and receiver chambers for analysis by LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s for each direction using the formula: Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the rate of drug appearance in the receiver chamber.

    • A is the surface area of the filter membrane.

    • C₀ is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio (ER) = Papp(B→A) / Papp(A→B).

Self-Validation and Troubleshooting:

• Controls: Include high permeability (e.g., Propranolol), low permeability (e.g., Atenolol), and known efflux substrate (e.g., Digoxin) controls in every assay. Their Papp and ER values must be within validated limits.

• Troubleshooting Low Recovery (<70%): Low mass balance suggests issues.[11]

  • Cause: Compound may be binding to the plastic plate. Solution: Include 1-4% BSA in the basolateral receiver buffer to act as a sink.

  • Cause: Compound may be accumulating in the cell monolayer. Solution: Lyse the cells at the end of the experiment and quantify the amount of trapped compound.

  • Cause: Compound may be metabolized by the Caco-2 cells. Solution: Analyze for expected metabolites in the receiver and donor compartments.

Protocol 3.3: Formulation of a Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To formulate a pyrazole inhibitor into a lipid-based pre-concentrate that spontaneously forms a nano- or microemulsion upon gentle agitation in aqueous media.

Methodology:

• Excipient Screening (Solubility Studies):

  • Determine the saturation solubility of your pyrazole inhibitor in a panel of oils (e.g., Capryol™ 90, soybean oil), surfactants (e.g., Cremophor® EL, Tween® 80), and co-surfactants/co-solvents (e.g., Transcutol® P, PEG 400).

  • Add an excess of the compound to a small volume (e.g., 1 mL) of each excipient.

  • Equilibrate at 37°C for 48-72 hours. Centrifuge and analyze the supernatant by HPLC to quantify solubility.

  • Select the oil, surfactant, and co-surfactant that show the highest solubility for your compound.[5]

• Constructing a Ternary Phase Diagram (Optional but Recommended):

  • To identify the self-emulsifying region, prepare a series of blank formulations with varying ratios of oil, surfactant, and co-surfactant (e.g., from 10:0:90 to 0:90:10).

  • For each formulation, titrate with water and visually observe the point at which it turns from clear to turbid or forms an emulsion. Plot these points on a ternary diagram to map the emulsification region.

• Formulation Preparation:

  • Based on the solubility and phase diagram data, select a ratio of oil, surfactant, and co-surfactant (a common starting point is 30-40% oil, 40-50% surfactant, 10-20% co-surfactant).

  • Weigh the components into a glass vial.

  • Add the pyrazole inhibitor to the excipient mixture. It is recommended not to exceed 80% of the saturation solubility to prevent crystallization upon storage.[5]

  • Gently heat (e.g., 40°C) and vortex or magnetically stir until a clear, homogenous solution is formed.[12]

• Characterization of the SEDDS:

  • Emulsification Time & Grade: Add a small amount of the SEDDS (e.g., 100 µL) to a larger volume of aqueous media (e.g., 250 mL of 0.1 N HCl or water) at 37°C with gentle stirring.

    • Visually assess the "grade" of emulsification (Grade A: clear nanoemulsion, Grade B: slightly bluish microemulsion, Grade C: milky emulsion, etc.).

    • Measure the time it takes for the formulation to fully disperse.

  • Droplet Size and Polydispersity Index (PDI): Dilute the SEDDS in an aqueous medium and measure the globule size and PDI using a dynamic light scattering (DLS) instrument. For a good SEDDS, the droplet size should ideally be <200 nm with a PDI < 0.3.[16]

  • Zeta Potential: Measure the surface charge of the droplets. A higher absolute value (e.g., > |20| mV) can indicate better colloidal stability.

  • Robustness to Dilution: Perform the above characterizations after diluting the SEDDS at various ratios (e.g., 1:100, 1:500, 1:1000) to ensure it remains stable in the varying volumes of fluid in the GI tract.

Self-Validation and Troubleshooting:

• Drug Precipitation upon Dilution:

  • Cause: The system is unable to maintain the drug in a solubilized state. This is a common failure mode.[10]

  • Solution: Increase the concentration of the surfactant/co-surfactant. Consider using a combination of surfactants. Ensure the drug load is not too close to the saturation limit.

• Phase Separation or Cracking of Emulsion:

  • Cause: The formulation is thermodynamically unstable.

  • Solution: Re-evaluate the excipient ratios using a phase diagram. The surfactant concentration may be too low, or the HLB value of the surfactant system may be inappropriate for the chosen oil.

• Incompatibility with Gelatin Capsules:

  • Cause: Certain co-solvents (especially low molecular weight PEGs or high water content) can cause gelatin capsules to become brittle or leak.[20]

  • Solution: If using softgels, ensure excipient compatibility. Alternatively, solidify the SEDDS by adsorbing it onto a solid carrier like porous silica to create a solid self-emulsifying drug delivery system (S-SEDDS).[1]

Part 4: Key Signaling Pathways & Visualization

Many pyrazole-based inhibitors target protein kinases. Understanding their mechanism of action requires knowledge of the signaling pathways they inhibit. Below are simplified diagrams of common pathways targeted by these inhibitors.

VEGFR Signaling Pathway

Many pyrazole-based tyrosine kinase inhibitors (TKIs), such as Axitinib, target Vascular Endothelial Growth Factor Receptors (VEGFRs) to inhibit angiogenesis (the formation of new blood vessels) in tumors.

Caption: Simplified VEGFR signaling cascade and the point of intervention for pyrazole-based TKIs.[2][5][21][22]

JAK-STAT Signaling Pathway

Pyrazole-based inhibitors like Ruxolitinib are potent inhibitors of Janus kinases (JAKs), which are critical for signaling from cytokine receptors involved in inflammation and myeloproliferation.

Caption: The JAK-STAT pathway, a common target for pyrazole-based inhibitors in inflammatory diseases.[13][23][24][25][26]

References

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• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• How Is Sildenafil Metabolised: Enzymes, Interactions and Clinical Implications. (n.d.). Medication Management. Retrieved January 25, 2026, from [Link]

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• Metabolism of five membered nitrogen containing heterocycles. (n.d.). Hypha Discovery. Retrieved January 25, 2026, from [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Determination of Sildenafil in Human Blood and Confirmation of Its Metabolites in Urine. (n.d.). Koreascience. Retrieved January 25, 2026, from [Link]

• VEGF Signaling Pathway. (n.d.). PharmGKB. Retrieved January 25, 2026, from [Link]

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• Celecoxib - Wikipedia. (n.d.). Wikipedia. Retrieved January 25, 2026, from [Link]

• What are the benefits of formulating SEDDS vs Amorphous Solid Dispersions (ASD)? (2024, April 17). YouTube. Retrieved January 25, 2026, from [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021, May 9). Frontiers. Retrieved January 25, 2026, from [Link]

• Molecular mechanisms of the effects of sildenafil (VIAGRA). (n.d.). PubMed. Retrieved January 25, 2026, from [Link]

• Spray drying – various challenges, one solution? (2016, December 13). European Pharmaceutical Review. Retrieved January 25, 2026, from [Link]

• Advancements in the design and development of pyrazole derivatives as selective anti-inflammatory agents: Structural modifications, mechanisms, and therapeutic potential. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

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• Design, Synthesis, and Characterization of Novel Pyrazole Cross-Linked Chitosan Derivatives Modified with Zinc Oxide Nanoparticles for Boosting Their Anticancer Activity. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

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Technical Support Center: Overcoming Drug Resistance with Covalent Pyrazole Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with covalent pyrazole inhibitors. This guide is designed to provide expert insights and practical solutions to common challenges encountered during experimental workflows. We will delve into the mechanisms by which these inhibitors overcome drug resistance and offer detailed troubleshooting advice to ensure the integrity and success of your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and common inquiries regarding covalent pyrazole inhibitors.

Q1: What are covalent pyrazole inhibitors and how do they overcome drug resistance?

Covalent pyrazole inhibitors are a class of targeted therapeutic agents that form a permanent, stable chemical bond with their target protein. The inhibitor typically consists of a pyrazole scaffold, which directs the molecule to the protein's binding site, and a reactive electrophilic group, often called a "warhead," that forms the covalent bond with a nucleophilic amino acid residue (commonly cysteine) on the target.[1]

This covalent mechanism is particularly effective at overcoming acquired drug resistance.[1] Many standard, non-covalent (reversible) inhibitors fail when a mutation occurs in the target protein's binding site. For example, the "gatekeeper" T315I mutation in the BCR-ABL kinase sterically hinders the binding of inhibitors like imatinib, rendering them ineffective in treating Chronic Myeloid Leukemia (CML).[2][3][4] Covalent inhibitors can overcome this by first binding with high affinity and then locking themselves in place, providing sustained inhibition even if the initial non-covalent binding affinity is weakened by the mutation.[5]

Q2: What is the kinetic difference between a covalent and a non-covalent inhibitor?

The primary difference lies in their mechanism of action and time-dependency.

Feature	Non-Covalent (Reversible) Inhibitor	Covalent (Irreversible) Inhibitor
Binding	Forms transient, non-covalent bonds (e.g., hydrogen bonds, van der Waals forces).	Involves a two-step process: initial non-covalent binding followed by the formation of a stable, covalent bond.[5][6]
Kinetics	Inhibition is typically not time-dependent and reaches equilibrium quickly. Potency is measured by IC50 or K_i_.[5]	Inhibition is time-dependent. Potency is characterized by both the initial binding affinity (K_I_) and the rate of covalent bond formation (k_inact_).[5][7]
Duration of Action	Inhibition is reversible and depends on the inhibitor's concentration in the system.	Inhibition is long-lasting and persists even after the unbound inhibitor is removed from the system.[6]
Overcoming Resistance	Can be rendered ineffective by mutations that reduce binding affinity.	Can maintain efficacy against mutations that weaken initial binding, as the covalent bond ensures prolonged target engagement.[5]

Q3: What are the key parameters to measure for a covalent inhibitor?

For a covalent inhibitor, a simple IC50 value is often insufficient as it is time-dependent. The key kinetic parameters to determine are:

• K_I_ (Inhibitor Constant): Represents the initial non-covalent binding affinity of the inhibitor for the target. It is the inhibitor concentration at half-maximal inactivation rate.[5]

• k_inact_ (Maximal Rate of Inactivation): The maximum rate at which the covalent bond is formed once the inhibitor is non-covalently bound.[5]

• k_inact_/K_I_ (Second-order Rate Constant): This ratio represents the overall efficiency of the inhibitor, combining both binding and reactivity. It is often used to compare different covalent inhibitors.[7]

These parameters are typically determined from time-course experiments by measuring the observed rate of inhibition (k_obs_) at various inhibitor concentrations and fitting the data to a hyperbolic equation.[5]

Section 2: Experimental Workflows & Troubleshooting Guides

This section provides step-by-step protocols for essential experiments and solutions for specific issues you may encounter.

Workflow 1: Confirming Covalent Target Modification

Verifying that your pyrazole inhibitor forms a covalent bond with its intended target is a critical validation step. Mass spectrometry is the gold-standard technique for this purpose.[8]

Diagram: Workflow for Covalent Adduct Confirmation

Caption: Workflow for confirming covalent modification via mass spectrometry.

Troubleshooting Guide: Mass Spectrometry Analysis

Q: My intact mass spectrometry results show no mass shift, but my activity assay shows potent inhibition. What's wrong?

• Potential Cause 1: Insufficient Incubation Time/Concentration. The covalent reaction may be slow. The rate depends on both the inhibitor concentration and time.

  • Solution: Perform a time-course and concentration-dependent experiment. Incubate the protein with a significant excess of the inhibitor (e.g., 10-50 fold molar excess) for varying times (e.g., 30 min, 2h, 12h) to find optimal conditions for adduct formation.[8]

• Potential Cause 2: Inhibitor Instability. The pyrazole compound or its reactive warhead may be unstable in the MS buffer or during the incubation.

  • Solution: Check compound stability in your assay buffer using LC-MS. Consider using fresh compound stocks and minimizing incubation times if instability is confirmed.

• Potential Cause 3: Reversible Covalent Binding. Some covalent inhibitors can form reversible bonds, which may not be stable enough to survive the sample preparation and MS analysis conditions.[9]

  • Solution: Use native mass spectrometry or a less harsh ionization method if available. Also, consider alternative validation methods like washout experiments combined with activity assays.[10][11]

• Potential Cause 4: Very Slow-Offset, Non-Covalent Binding. The inhibitor might not be covalent but may dissociate from the target very slowly, appearing irreversible in activity assays.

  • Solution: A definitive mass shift in MS is the best way to rule this out. If MS is inconclusive, perform washout experiments. A true covalent inhibitor's effect will persist long after washout, while a slow-offset inhibitor's effect will gradually diminish.[6][10]

Q: I see a mass shift, but how do I confirm it's on my target cysteine and not a random reactive residue?

• Potential Cause: Non-specific Binding. Highly reactive compounds can bind to other nucleophilic residues (e.g., lysine, histidine) on the protein surface.[12]

  • Solution 1: Peptide Mapping with MS/MS. After confirming the adduct with intact mass analysis, digest the modified protein with a protease like trypsin.[1] Analyze the resulting peptides by LC-MS/MS. This will allow you to identify the exact peptide that contains the mass modification and fragmenting that peptide will pinpoint the specific amino acid residue that was modified.[8]

  • Solution 2: Mutagenesis Control. The most robust method is to create a mutant version of the target protein where the intended cysteine is replaced with a non-nucleophilic residue, like alanine or serine. If your compound is specific, you should see covalent modification of the wild-type protein but not the mutant.

Workflow 2: Distinguishing Covalent from Reversible Inhibition in Cells

A key advantage of covalent inhibitors is their prolonged duration of action. A cellular washout experiment is the standard method to demonstrate this and confirm irreversible target engagement in a physiological context.[10]

Protocol: Cellular Washout Assay

• Cell Treatment: Seed cells and allow them to adhere. Treat one set of cells with a saturating concentration of your covalent inhibitor (e.g., 10x GI50) for a defined period (e.g., 2-4 hours). Include a vehicle control (e.g., DMSO) and, if possible, a non-covalent analog of your inhibitor.

• Washout Step:

  • Washout Group: Aspirate the media containing the inhibitor. Wash the cells extensively with fresh, inhibitor-free media (e.g., 3-5 times) to remove all unbound compound.[6] Finally, add fresh, inhibitor-free media.

  • Continuous Exposure Group: Simply leave the inhibitor-containing media on the cells.

• Incubation: Culture both groups of cells for an extended period (e.g., 24, 48, 72 hours).[10]

• Endpoint Analysis: Measure the biological readout of interest (e.g., cell viability, phosphorylation of a downstream substrate via Western Blot or ELISA).

• Interpretation: If the inhibitor is covalent and irreversible, the biological effect in the "Washout Group" will be sustained and nearly identical to the "Continuous Exposure Group".[10] In contrast, the effect of a reversible inhibitor will diminish or disappear in the washout group as the compound diffuses out of the cells.[10]

Troubleshooting Guide: Cellular Assays

Q: My covalent inhibitor is highly potent in a biochemical (enzyme) assay but shows weak activity in my cell-based assay. Why the discrepancy?

• Potential Cause 1: Poor Cell Permeability. The compound may not be able to efficiently cross the cell membrane to reach its intracellular target.[5]

  • Solution: Assess compound permeability using standard assays like PAMPA or Caco-2. If permeability is low, medicinal chemistry efforts may be needed to optimize the compound's physicochemical properties (e.g., by reducing polarity or molecular weight).

• Potential Cause 2: Efflux by Transporters. The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively pump it out of the cell, preventing it from reaching an effective concentration.

  • Solution: Test for this by co-incubating your inhibitor with known efflux pump inhibitors (e.g., verapamil). A significant increase in potency in the presence of an efflux inhibitor suggests your compound is a substrate.

• Potential Cause 3: High Intracellular ATP Concentration. If your inhibitor targets a kinase, it must compete with high physiological concentrations of ATP (1-10 mM) inside the cell.[5] A compound with weak initial binding affinity (high K_I_) may be outcompeted by ATP before the covalent reaction can occur.

  • Solution: This highlights the importance of optimizing for a low K_I_ in addition to a good k_inact_. The compound's design must balance reversible binding affinity with appropriate warhead reactivity.[5]

• Potential Cause 4: Compound Instability or Metabolism. The compound may be rapidly metabolized or degraded within the cell.

  • Solution: Perform stability assays in cell lysate or with liver microsomes to assess metabolic stability. Analyze cell culture media and lysates by LC-MS to look for the parent compound and potential metabolites.

Section 3: Application Spotlight - Overcoming Resistance in Kinase Targets

Covalent pyrazole inhibitors have revolutionized the treatment of cancers driven by resistant kinase mutations.

Case Study 1: BCR-ABL and the T315I "Gatekeeper" Mutation

The BCR-ABL fusion protein drives Chronic Myeloid Leukemia (CML).[13] First-generation inhibitors like imatinib were highly effective, but the T315I mutation, which replaces a threonine with a bulkier isoleucine in the ATP-binding pocket, confers resistance to most inhibitors.[3][4] Covalent inhibitors have been designed to overcome this by targeting other nearby residues, such as a lysine (K271), allowing them to anchor in place and inhibit the kinase despite the T315I mutation.[12]

Diagram: BCR-ABL T315I Resistance Mechanism

Caption: Overcoming steric hindrance from the T315I mutation with a covalent inhibitor.

Case Study 2: KRAS G12C - Drugging the "Undruggable"

For decades, the KRAS oncoprotein was considered "undruggable." The G12C mutation, common in non-small cell lung cancer, introduces a cysteine residue that is absent in the wild-type protein.[14] This created a unique opportunity for targeted covalent inhibitors.[14] Inhibitors like Sotorasib (AMG 510) were specifically designed to bind in a pocket adjacent to this mutant cysteine and form a covalent bond, locking the KRAS G12C protein in its inactive, GDP-bound state.[15][16][17]

References

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. (2024). National Institutes of Health. [Link]

• CHAPTER 4: Covalent Inhibition of Kinases. (2018). The Royal Society of Chemistry. [Link]

• Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. (n.d.). SciSpace. [Link]

• Kinetic Modeling of Covalent Inhibition: Effects of Rapidly Fluctuating Intermediate States. (2025). Journal of the American Chemical Society. [Link]

• Emerging strategies in covalent inhibition. (2021). YouTube. [Link]

• Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery. (n.d.). Peak Proteins. [Link]

• Targeting Drug Resistance in EGFR with Covalent Inhibitors: A Structure-Based Design Approach. (2015). PubMed. [Link]

• Covalent inhibitor targets KRasG12C: A new paradigm for drugging the undruggable and challenges ahead. (n.d.). PubMed Central. [Link]

• Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation. (n.d.). PubMed Central. [Link]

• Rationally designed BCR-ABL kinase inhibitors for improved leukemia treatment via covalent and pro-/dual-drug targeting strategies. (2024). National Institutes of Health. [Link]

• Discovery of a Covalent Inhibitor of KRAS G12C (AMG 510) for the Treatment of Solid Tumors. (2019). ACS Publications. [Link]

• Reversible Covalent Inhibition Desired Covalent Adduct Formation by Mass Action. (n.d.). ACS Publications. [Link]

• Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. (n.d.). PubMed Central. [Link]

• Contribution of Noncovalent Recognition and Reactivity to the Optimization of Covalent Inhibitors: A Case Study on KRasG12C. (2024). ACS Publications. [Link]

• Designing Novel BCR-ABL Inhibitors for Chronic Myeloid Leukemia with Improved Cardiac Safety. (n.d.). ACS Publications. [Link]

• Advances in Targeting BCR-ABL T315I Mutation with Imatinib Derivatives and Hybrid Anti-Leukemic Molecules. (n.d.). MDPI. [Link]

• Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery. (2024). ACS Publications. [Link]

• Mechanisms of resistance to KRASG12C-targeted therapy. (n.d.). PubMed Central. [Link]

• Technologies for Direct Detection of Covalent Protein–Drug Adducts. (n.d.). MDPI. [Link]

• The mechanism of the activation of KRas and KRas G12C covalent... (n.d.). ResearchGate. [Link]

• Covalent Labeling-Mass Spectrometry provides a molecular understanding of non-covalent polymer-protein complexation. (n.d.). PubMed Central. [Link]

• Triazole and Pyrazole Hybrids of Electrophilic Natural Products as Promising Anticancer Agents. (n.d.). MDPI. [Link]

• Revealing the mechanism of action of a first-in-class covalent inhibitor of KRASG12C (ON) and other functional properties of oncogenic KRAS by. (n.d.). BridgeBio Oncology Therapeutics. [Link]

• Recent advances in Bcr-Abl tyrosine kinase inhibitors for overriding T315I mutation. (n.d.). PubMed. [Link]

• What are Bcr-Abl T315I inhibitors and how do they work? (2024). Patsnap Synapse. [Link]

• Covalent labeling and mass spectrometry reveal subtle higher order structural changes for antibody therapeutics. (n.d.). Taylor & Francis Online. [Link]

• Mechanisms of resistance to KRASG12C inhibitors in KRASG12C-mutated non-small cell lung cancer. (2024). Frontiers. [Link]

• Mechanism of action of the novel KRASG12C inhibitor GDC-6036. (2022). YouTube. [Link]

• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021). YouTube. [Link]

• Technologies for Direct Detection of Covalent Protein–Drug Adducts. (n.d.). PubMed Central. [Link]

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Technical Support Center: Stability of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in Solution

Welcome to the technical support center for 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges when working with this compound in solution. By understanding the underlying chemical principles and employing robust experimental practices, you can ensure the integrity of your results.

Introduction: Understanding the Molecule's Vulnerabilities

5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is a complex organic molecule with several functional groups that can influence its stability in solution. The primary points of potential degradation are the carbohydrazide moiety , the amino group , and the pyrazole ring itself. Environmental factors such as pH, temperature, light, and the presence of oxidizing agents can trigger degradation pathways, including hydrolysis and oxidation.[1] This guide will provide a structured approach to identifying, troubleshooting, and mitigating these stability issues.

Troubleshooting Guide: Common Stability Problems and Solutions

This section addresses specific experimental observations that may indicate degradation of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in solution and provides actionable steps to resolve these issues.

Issue 1: Loss of Compound Potency or Inconsistent Assay Results Over Time

Plausible Cause: Degradation of the parent compound in your stock or working solutions.

Troubleshooting Steps:

• Confirm Degradation:

  • Immediately analyze your solution using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC). Compare the peak area of the parent compound to a freshly prepared standard. A significant decrease in the main peak area and/or the appearance of new peaks suggests degradation.

• Identify the Degradation Pathway:

  • Hydrolysis: The carbohydrazide functional group is susceptible to hydrolysis, especially under acidic or basic conditions. This would likely result in the formation of 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid and hydrazine.

  • Oxidation: The amino group on the pyrazole ring and the hydrazide moiety are potential sites of oxidation, which can be accelerated by exposure to air (oxygen), trace metal ions, or oxidizing agents.

  • Photodegradation: Exposure to UV or ambient light can induce degradation of pyrazole-containing compounds.[1]

• Implement Preventative Measures:

  • pH Control: Prepare solutions in a buffered system within a neutral pH range (e.g., pH 6-8), if compatible with your experimental design. Avoid strongly acidic or basic conditions.

  • Solvent Selection: Use high-purity, degassed solvents to minimize dissolved oxygen. Consider aprotic solvents if your experiment allows, as they are less likely to participate in hydrolysis.

  • Temperature Control: Store stock solutions at or below -20°C. For working solutions, prepare them fresh and use them promptly. If solutions must be kept at room temperature for extended periods, perform a time-course analysis to determine the acceptable window of stability.

  • Light Protection: Store solutions in amber vials or wrap containers in aluminum foil to protect them from light.

  • Inert Atmosphere: For highly sensitive experiments, consider preparing and handling solutions under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Appearance of Unidentified Peaks in Chromatograms

Plausible Cause: Formation of degradation products.

Troubleshooting Steps:

• Characterize the Degradants:

  • Utilize Liquid Chromatography-Mass Spectrometry (LC-MS) to obtain the mass-to-charge ratio (m/z) of the unknown peaks. This information is crucial for proposing the structures of the degradation products.

  • Based on the m/z values, consider the likely degradation pathways (hydrolysis, oxidation) to hypothesize the identities of the new peaks.

• Perform a Forced Degradation Study:

  • A forced degradation study can help to intentionally generate and identify potential degradation products, confirming their presence in your experimental samples.[2] This involves exposing the compound to harsh conditions:

    • Acidic Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60°C).

    • Basic Hydrolysis: 0.1 M NaOH at room temperature or slightly elevated temperature.

    • Oxidative Degradation: 3% H₂O₂ at room temperature.

    • Thermal Degradation: Heating the solid compound or a solution at a high temperature (e.g., 80°C).

    • Photodegradation: Exposing a solution to UV light.

  • Analyze the stressed samples by LC-MS to identify the degradation products formed under each condition. This will provide a "fingerprint" of potential degradants to look for in your experimental samples.

Table 1: Hypothetical Forced Degradation Study Results

Stress Condition	Potential Degradation Product	Proposed Structure
Acid/Base Hydrolysis	5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
Oxidation (H₂O₂)	Oxidized amino or hydrazide derivatives
Photolysis (UV light)	Dimerization or ring-opened products

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide?

A1: Dimethyl sulfoxide (DMSO) is a common choice for initial stock solutions due to its good solvating power for a wide range of organic compounds. However, for aqueous working solutions, it is critical to use a buffer system to maintain a stable pH. Always use high-purity, anhydrous DMSO for stock solutions to minimize water content and subsequent hydrolysis.

Q2: How should I store my solutions to ensure maximum stability?

A2: For long-term storage, solid compound should be stored in a tightly sealed container at -20°C, protected from light and moisture. Stock solutions in an anhydrous organic solvent like DMSO should also be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Aqueous working solutions should be prepared fresh daily from the stock solution.

Q3: My experimental protocol requires a pH outside the neutral range. What can I do to minimize degradation?

A3: If you must work at a non-neutral pH, it is crucial to understand the stability of your compound under those specific conditions. Perform a preliminary experiment where you incubate the compound in your experimental buffer for the duration of your assay. Analyze the sample at different time points by HPLC to determine the rate of degradation. This will help you establish a time window within which your results will be valid. Consider running your experiments at a lower temperature to slow down the degradation rate.

Q4: I see a color change in my solution over time. Is this an indication of degradation?

A4: A change in the color or clarity of a solution can be a visual indicator of chemical changes, including degradation.[3] For instance, the oxidation of aromatic amines can sometimes lead to the formation of colored byproducts. If you observe a color change, you should immediately verify the integrity of your compound using an analytical technique like HPLC.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method to separate the parent compound from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 15-20 minutes. This will help to elute both the polar degradation products and the less polar parent compound.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of the compound (a photodiode array detector is recommended to monitor multiple wavelengths).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Diagram 1: General Workflow for Investigating Compound Stability

Caption: Workflow for troubleshooting stability issues.

Conclusion

The stability of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide in solution is a critical factor for obtaining reliable and reproducible experimental data. By proactively addressing the potential for hydrolysis and oxidation through careful control of pH, temperature, and light exposure, researchers can significantly mitigate the risk of degradation. The implementation of a robust, stability-indicating analytical method is essential for monitoring the integrity of the compound throughout its use. This guide provides a framework for troubleshooting common stability issues and serves as a resource for ensuring the quality of your research.

References

• Bruno, G., et al. (2006). Synthesis and evaluation of the anti-inflammatory and analgesic activity of 3-aryl-1-(4-tert-butylbenzyl)-1H-pyrazole-5-carbohydrazide hydrazone derivatives. European Journal of Medicinal Chemistry, 41(1), 80-87. Available from: [Link]

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2). Available from: [Link]

• Kumar, V., & Singh, R. (2012). Stability Testing of Pharmaceutical Products. Journal of Pharmaceutical and Scientific Innovation, 1(1), 12-21. Available from: [Link]

• Li, J., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 277, 116757. Available from: [Link]

• Patel, K., et al. (2024). Forced degradation studies of Brexpiprazole. ResearchGate. Available from: [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Available from: [Link]

• Shaikh, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 178-186. Available from: [Link]

• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology On-Line, 24(1), 1-14. Available from: [Link]

Sources

• 1. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 2. Identification of degradation impurity of TGR5 receptor agonist-ZY12201 by LC–MS technique during force degradation study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]

Technical Support Center: Scaling Up the Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. As a key intermediate in the development of various therapeutic agents, robust and scalable synthesis of this molecule is of paramount importance. This document provides in-depth technical guidance, troubleshooting protocols, and frequently asked questions to address challenges that may arise during laboratory and pilot-scale production.

Introduction: The Synthetic Strategy

The synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide is typically approached via a two-stage process. The initial step involves the construction of the pyrazole core to form the stable intermediate, 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile. The subsequent stage focuses on the conversion of the nitrile functional group to the desired carbohydrazide. While direct conversion of the nitrile is challenging, a more reliable three-step sequence involving hydrolysis, esterification, and hydrazinolysis is recommended for scalability and purity.

This guide will dissect each stage of this synthetic pathway, offering detailed protocols and addressing potential pitfalls.

Part 1: Synthesis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile

The formation of the pyrazole ring is achieved through the condensation of (ethoxymethylene)malononitrile with 4-fluorophenylhydrazine. This reaction is generally high-yielding and regioselective.[1]

Reaction Workflow

Caption: Workflow for the synthesis of the carbonitrile intermediate.

Detailed Experimental Protocol

Materials:

• (Ethoxymethylene)malononitrile

• 4-Fluorophenylhydrazine hydrochloride

• Sodium acetate (or other suitable base)

• Ethanol (anhydrous)

Procedure:

• Reaction Setup: In a suitably sized round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-fluorophenylhydrazine hydrochloride and sodium acetate to anhydrous ethanol. Stir the mixture for 15-20 minutes at room temperature to liberate the free hydrazine.

• Addition of Reagent: To the stirred suspension, add (ethoxymethylene)malononitrile in one portion.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature, and then further cool in an ice bath for 1-2 hours to facilitate precipitation.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold ethanol.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the desired 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile as a crystalline solid.

Troubleshooting Guide: Part 1

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Impure starting materials. 3. Product loss during work-up.	1. Extend reflux time and monitor by TLC. 2. Ensure the purity of starting materials. 4-Fluorophenylhydrazine is susceptible to oxidation. 3. Minimize the volume of cold ethanol used for washing the precipitate.
Formation of Side Products	1. Presence of water in the reaction. 2. Incorrect stoichiometry.	1. Use anhydrous ethanol and ensure glassware is dry. 2. Accurately measure the molar equivalents of reactants.
Product is an Oil or Gummy Solid	Incomplete removal of solvent or impurities.	Triturate the crude product with a non-polar solvent like hexane to induce solidification before recrystallization.

Part 2: Conversion of Carbonitrile to Carbohydrazide

This conversion is most reliably achieved through a three-step sequence: hydrolysis of the nitrile to a carboxylic acid, esterification, and subsequent reaction with hydrazine hydrate.

Reaction Workflow

Caption: Three-step conversion of the carbonitrile to the carbohydrazide.

Detailed Experimental Protocols

Step 2a: Hydrolysis to Carboxylic Acid

• Reaction Setup: In a round-bottom flask, suspend the 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile in a mixture of concentrated sulfuric acid and water.

• Reaction: Heat the mixture to reflux for 12-24 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and carefully pour it onto crushed ice. The carboxylic acid will precipitate.

• Isolation: Collect the solid by filtration, wash with water, and dry.

Step 2b: Esterification

• Reaction Setup: Suspend the crude carboxylic acid in ethanol and add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

• Reaction: Heat the mixture to reflux for 8-12 hours.

• Work-up: Cool the reaction mixture and neutralize with a weak base (e.g., sodium bicarbonate solution). The ethyl ester will precipitate.

• Isolation: Collect the solid by filtration, wash with water, and dry.

Step 2c: Hydrazinolysis

• Reaction Setup: In a round-bottom flask, dissolve the ethyl ester in ethanol.

• Addition of Hydrazine: Add an excess of hydrazine hydrate to the solution.

• Reaction: Heat the mixture to reflux for 6-10 hours. The product will often precipitate from the hot solution.

• Work-up and Isolation: Cool the reaction mixture, collect the precipitated carbohydrazide by filtration, wash with cold ethanol, and dry.

Troubleshooting Guide: Part 2

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Hydrolysis (Step 2a)	1. Insufficient reaction time or temperature. 2. Strong electron-withdrawing nature of the pyrazole ring.	1. Increase reflux time and monitor carefully by TLC. 2. Consider using microwave-assisted heating for more efficient energy transfer.
Low Yield in Esterification (Step 2b)	1. Reversible nature of the Fischer esterification. 2. Presence of water.	1. Use a large excess of ethanol to drive the equilibrium towards the product. 2. Ensure the carboxylic acid starting material is thoroughly dry.
Side Product Formation in Hydrazinolysis (Step 2c)	Formation of diacyl hydrazines or other impurities.	Use a moderate excess of hydrazine hydrate and control the reaction temperature. Purify the final product by recrystallization from a suitable solvent like ethanol or isopropanol.
Difficulty in Product Precipitation	High solubility of the product in the reaction solvent.	After cooling, slowly add a non-polar co-solvent (e.g., hexane) to induce precipitation.

Frequently Asked Questions (FAQs)

Q1: Can I perform a one-pot synthesis from the carbonitrile to the carbohydrazide?

While one-pot syntheses are attractive for their efficiency, the direct conversion of the pyrazole-4-carbonitrile to the carbohydrazide is often low-yielding and can produce significant side products. The multi-step approach through the carboxylic acid and ester intermediates provides better control and higher purity of the final product, which is crucial for pharmaceutical applications.

Q2: What are the primary safety concerns with this synthesis?

The main hazards are associated with the reagents. 4-Fluorophenylhydrazine is toxic and a suspected carcinogen.[2][3][4][5] Hydrazine hydrate is highly toxic, corrosive, and a suspected carcinogen.[6][7][8][9] Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q3: How can I improve the regioselectivity of the initial pyrazole formation?

The reaction of (ethoxymethylene)malononitrile with substituted hydrazines generally shows excellent regioselectivity, yielding the 5-amino pyrazole isomer as the major product.[1] To ensure high regioselectivity, it is important to use pure starting materials and maintain the recommended reaction conditions.

Q4: What are the best analytical techniques to monitor the progress of these reactions?

Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the consumption of starting materials and the formation of products in all steps of this synthesis. For detailed structural confirmation of the intermediates and the final product, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are recommended.

Q5: What are the key considerations for scaling up this synthesis?

• Heat Transfer: Ensure efficient stirring and temperature control, especially during the exothermic addition of hydrazine hydrate.

• Reagent Addition: For larger scale reactions, consider the controlled addition of reagents to manage reaction exotherms.

• Work-up and Isolation: Filtration and drying processes need to be optimized for larger quantities of material.

• Safety: A thorough risk assessment is critical before scaling up, particularly concerning the handling of hazardous materials like hydrazine hydrate.

References

• Plem, S., Müller, D., & Murguía, M. (2014). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. International Journal of Organic Chemistry, 4, 299-307. [Link]

• Momeni, S., & Ghorbani-Vaghei, R. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Nanoscale Advances, 6(2), 438-448. [Link]

• Daidone, G., Raffa, D., Plescia, F., Maggio, B., & Roccaro, A. (2002). Synthesis of pyrazole-4-carbohydrazide derivatives of pharmaceutical interest. ARKIVOC, 2002(11), 227-235. [Link]

• Nexchem Ltd. (2021). SAFETY DATA SHEET - Hydrazine Hydrate 55%. [Link]

• PubChem. (n.d.). 4-Fluorophenylhydrazine hydrochloride. [Link]

Sources

• 1. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [scirp.org]
• 2. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 3. Pyrazole Carbohydrazide Derivatives of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 5. Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones – Oriental Journal of Chemistry [orientjchem.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]

Common pitfalls in the characterization of aminopyrazole compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aminopyrazole compounds. This guide is designed to provide expert advice and actionable troubleshooting protocols to navigate the common challenges encountered during the synthesis, purification, characterization, and screening of this important class of molecules.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common issues. For more detailed protocols and explanations, please refer to the In-Depth Troubleshooting Guides.

Q1: My ¹H NMR spectrum shows more peaks than expected, and some are broad. What is happening?

A: This is a classic sign of prototropic tautomerism. Aminopyrazoles, particularly 3(5)-aminopyrazoles, exist as a mixture of rapidly interconverting tautomers in solution.[1][2] If the rate of this exchange is intermediate on the NMR timescale, you will observe signal broadening.[3] If the exchange is slow, you will see distinct sets of peaks for each tautomer. The equilibrium is highly sensitive to the solvent, temperature, and the electronic nature of substituents on the pyrazole ring.[1]

Q2: After purification, my aminopyrazole sample, which was a white solid, is gradually turning reddish-brown. Is it decomposing?

A: Yes, this is likely due to air oxidation. Arylamines, and specifically 4-aminopyrazoles, are known to be susceptible to oxidation when exposed to air, leading to the formation of colored impurities.[4] This process can be accelerated by light and residual solvents. Proper handling and storage are critical to maintain sample integrity.

Q3: My aminopyrazole compound shows poor solubility in aqueous buffers for my biological assay. How can I improve this?

A: Poor aqueous solubility is a common challenge for many heterocyclic compounds.[5][6] Several strategies can be employed:

• Co-solvents: Prepare a high-concentration stock solution in an organic solvent like DMSO and then perform serial dilutions into the aqueous assay buffer. Be mindful of the final DMSO concentration, as it can affect assay performance.

• Formulation Aids: For in-vivo studies or more complex assays, excipients such as cyclodextrins can be used to improve solubility.[7]

• pH Adjustment: If your compound has ionizable groups, adjusting the pH of the buffer may significantly improve solubility.

• Particle Size Reduction: For preparing suspensions, techniques like sonication or micronization can increase the surface area and improve the dissolution rate.[5]

Q4: I'm developing a kinase inhibitor, and it shows activity against several unrelated kinases. Is this common for aminopyrazoles?

A: Yes, this is a known phenomenon. The aminopyrazole scaffold is a "privileged" structure in medicinal chemistry, particularly for kinase inhibitors, due to its ability to form key hydrogen bonds in the ATP-binding pocket.[8][9] This can lead to broad activity or "off-target" effects.[10][11] It is standard practice to profile promising hits against a panel of kinases to determine their selectivity profile.[7][12]

Q5: My HPLC-MS analysis shows a single peak, but the NMR suggests a mixture. Why the discrepancy?

A: This can happen for two main reasons:

• Tautomers Co-eluting: The tautomers may be in such rapid equilibrium that they do not separate under standard reversed-phase HPLC conditions and elute as a single, potentially broadened, peak.

• Regioisomers: If your synthesis could produce regioisomers (e.g., N1 vs. N2 substituted pyrazoles), they may have very similar polarities and co-elute. Optimizing your HPLC method (e.g., changing the gradient, solvent, or column chemistry) may be necessary to resolve them.

Section 2: In-Depth Troubleshooting Guides

Guide 1: Investigating Tautomerism with Nuclear Magnetic Resonance (NMR)

Problem: Ambiguous or complex NMR spectra are preventing confident structural confirmation. You observe broad signals, duplicate peaks, or averaged signals that do not match any single expected structure.

Causality: Prototropic tautomerism in aminopyrazoles involves the migration of a proton between the two ring nitrogen atoms (annular tautomerism) and potentially between the exocyclic amino group and a ring nitrogen (amino-imino tautomerism). The rate of this exchange dictates the appearance of the NMR spectrum.[13][14][15]

Experimental Protocol: Variable-Temperature (VT) NMR Analysis

This protocol aims to slow the rate of tautomeric exchange to resolve individual tautomers or, conversely, increase the rate to observe a single, time-averaged spectrum.[16][17][18]

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a sample of your aminopyrazole compound in a suitable deuterated solvent with a low freezing point (e.g., DMSO-d₆, acetone-d₆, or methanol-d₄). Chloroform-d is often less suitable due to its higher freezing point and lower ability to facilitate proton exchange.

  • Ensure the concentration is sufficient for good signal-to-noise, typically 5-10 mg in 0.6 mL of solvent.

  • Use a Class A NMR tube designed for VT experiments to prevent cracking.[17]

• Initial Spectrum Acquisition:

  • Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 25 °C / 298 K). Note the chemical shifts, peak shapes (broad vs. sharp), and integrations.

• Low-Temperature Analysis:

  • Begin cooling the NMR probe in stepwise increments of 10-20 °C.[17] Allow the temperature to equilibrate for at least 10-15 minutes at each step before acquiring a new spectrum.

  • Acquire spectra at successively lower temperatures (e.g., 0 °C, -20 °C, -40 °C, -60 °C).

  • Expected Observation: As the temperature decreases, the rate of tautomeric exchange slows. Broad peaks should sharpen and resolve into two distinct sets of signals, one for each tautomer. The integration of these distinct sets of peaks will reveal the equilibrium ratio at that temperature.[14]

• High-Temperature Analysis (Optional):

  • If the initial spectrum shows two sets of peaks (slow exchange), you can perform the experiment at higher temperatures (e.g., 40 °C, 60 °C, 80 °C).

  • Expected Observation: As temperature increases, the exchange rate increases. The two sets of peaks will broaden, coalesce into a single broad peak, and eventually sharpen into a single set of time-averaged signals.

Data Interpretation & Expected Outcomes

Observation at Ambient Temp.	VT-NMR Action	Expected Outcome & Interpretation
Broad, unresolved peaks	Decrease Temperature	Peaks sharpen into two distinct sets. Confirms intermediate exchange. Allows for structural assignment and quantification of each tautomer.
One set of sharp, averaged peaks	Decrease Temperature	Peaks broaden, then split into two sets. Confirms fast exchange. The coalescence temperature provides kinetic information.
Two distinct sets of sharp peaks	Increase Temperature	Peaks broaden and coalesce. Confirms slow exchange. Allows for assignment of individual tautomers.

Guide 2: Assessing and Mitigating Chemical Instability

Problem: Your compound changes color over time, or new, unexpected peaks appear in your HPLC/LC-MS chromatogram during analysis or upon storage.

Causality: Aminopyrazoles can be susceptible to degradation, particularly through oxidation, hydrolysis, or photolysis.[4] Forced degradation studies are essential to identify potential degradation pathways and develop appropriate storage and handling procedures.[19][20][21]

Experimental Protocol: Forced Degradation Study

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a stock solution of your compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or a mixture of acetonitrile and water.

• Stress Conditions: Aliquot the stock solution into separate, clearly labeled vials for each stress condition.

  • Acid Hydrolysis: Add 0.1 M HCl.

  • Base Hydrolysis: Add 0.1 M NaOH.

  • Oxidation: Add 3% H₂O₂.

  • Thermal Stress: Heat the solution at 60-80 °C. For solid-state stability, heat the neat compound.

  • Photolytic Stress: Expose the solution to UV light (e.g., 254 nm) and/or white light.

  • Control: Keep one aliquot under normal laboratory conditions, protected from light.

• Incubation and Sampling:

  • Incubate the samples for a defined period (e.g., 24-48 hours).

  • At various time points (e.g., 0, 4, 8, 24 hours), take a sample from each vial. For the acid/base samples, neutralize them before analysis.

• Analysis:

  • Analyze all samples by a stability-indicating HPLC-UV method. The method should be capable of resolving the parent compound from all degradation products.

  • Quantify the percentage of the parent compound remaining and the area of the new impurity peaks.

  • Use HPLC-MS/MS to obtain the mass of the degradation products to help in their structural elucidation.[19][22]

Prevention & Mitigation Strategies

Degradation Pathway	Prevention & Mitigation Strategy
Oxidation	Store solid compound and solutions under an inert atmosphere (Nitrogen or Argon).[23] Use freshly degassed solvents for sample preparation. Consider adding antioxidants for long-term solution storage.
Hydrolysis (Acid/Base)	Store in a dry, neutral environment. Avoid acidic or basic buffers for long-term storage if instability is observed.
Photodegradation	Store samples in amber vials or protect from light with aluminum foil.[24]
Thermal Degradation	Store at reduced temperatures (e.g., 4 °C or -20 °C) as determined by the stability study.

Guide 3: Overcoming Solubility Challenges in Biological Assays

Problem: Your compound precipitates out of solution when diluted into aqueous assay buffers, leading to inaccurate and unreliable bioactivity data.

Causality: Many potent aminopyrazole compounds are hydrophobic, leading to low aqueous solubility. When a concentrated DMSO stock is diluted into a buffer, the compound can crash out if its concentration exceeds its thermodynamic or kinetic solubility limit.[25][26]

Protocol: Systematic Approach to Improving Solubility for Screening

Step-by-Step Methodology:

• Determine Kinetic Solubility:

  • Before screening, perform a kinetic solubility assay to estimate the concentration at which the compound will precipitate from your specific assay buffer.[25] This can be done using nephelometry (light scattering) or by a shake-flask method followed by HPLC-UV or LC-MS analysis.[26] This provides a maximum concentration for your screening assay.

• Optimize DMSO Stock and Dilution:

  • Prepare a high-concentration primary stock solution in 100% DMSO (e.g., 10-20 mM). Ensure the compound is fully dissolved.

  • Perform an intermediate dilution step. For example, dilute the 10 mM DMSO stock into the assay buffer to create a 200 µM solution with 2% DMSO. Visually inspect for precipitation.

  • Perform the final dilution to the desired assay concentration. The goal is to keep the final DMSO concentration as low as possible (typically ≤1%) to avoid artifacts.

• Test Solubilizing Excipients:

  • If solubility is still an issue at the desired concentration, evaluate the effect of adding common excipients to the assay buffer.

  • Bovine Serum Albumin (BSA): Often included in biochemical assays, BSA can bind to hydrophobic compounds and keep them in solution. Test adding 0.01% - 0.1% BSA to your buffer.

  • Surfactants: Non-ionic surfactants like Tween-20 or Triton X-100 at low concentrations (e.g., 0.005%) can help, but must be checked for interference with the assay.

• Validate Your Method:

  • Once you have a protocol that keeps the compound in solution, run a control experiment to ensure the final formulation (including DMSO and any excipients) does not interfere with your assay readout (e.g., enzyme activity, cell viability).

References

• The Use of NMR Spectroscopy to Study Tautomerism. ResearchGate.[Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC - PubMed Central.[Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. ARKAT USA, Inc.[Link]

• 5(4)-Aminopyrazoles as effective reagents in the synthesis of pyrazolo-annulated pyridines. ResearchGate.[Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI.[Link]

• Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry. ResearchGate.[Link]

• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC - PubMed Central.[Link]

• Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3. PMC - NIH.[Link]

• Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles in solution and in the solid state: NMR study and Ab initio calculations. ResearchGate.[Link]

• Advices for Aminopyrazole synthesis. Reddit.[Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI.[Link]

• The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (IH, I3C, I5N NMR and X-Ray Crystallography) Study. J. Chem. Soc., Perkin Trans. 2.[Link]

• Purification Strategies to Process 5 g/L Titers of Monoclonal Antibodies. BioProcess International.[Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. MDPI.[Link]

• How to prevent/minimize rapid air oxidation or arylamine, in particular, 4-aminopyrazole prepare by reducing the nitro derivative using Pd/C and H2. ResearchGate.[Link]

• MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. International Journal Of Pharma Research and Health Sciences.[Link]

• Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. PMC - NIH.[Link]

• Synthesis of Heterotriarylmethanes Catalyzed by Chiral Phosphoric Acid with 5-Aminopyrazole and Azadiene. The Journal of Organic Chemistry - ACS Publications.[Link]

• Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC. An-Najah Journals.[Link]

• Recent developments in aminopyrazole chemistry. ResearchGate.[Link]

• Structural characterization and keto-enol tautomerization of 4-substituted pyrazolone derivatives with DFT approach. PubMed.[Link]

• In vitro Anti Leukemia Cancer Activity of Some Novel Pyrazole Derivatives and Pyrazoles Containing Thiazole Moiety. American Journal of Heterocyclic Chemistry.[Link]

• A 13 C NMR spectroscopy study of the structure of NH pyrazoles and indazoles. Magnetic Resonance in Chemistry.[Link]

• Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH.[Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Structure-Activity Relationship (SAR) Studies of 5-Aminopyrazole Analogs as Kinase Inhibitors

Authored for Researchers, Scientists, and Drug Development Professionals

The 5-aminopyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged" structure due to its remarkable versatility in targeting a wide array of biological entities, most notably protein kinases.[1][2] Its ability to form critical hydrogen bond interactions within the ATP-binding site has made it a foundational element in the design of numerous clinical candidates for diseases ranging from cancer to inflammation.[1][3] This guide provides an in-depth comparison of 5-aminopyrazole analogs, focusing on the nuanced structure-activity relationships that govern their potency and selectivity as kinase inhibitors. We will dissect the causal links between specific structural modifications and their resulting biological activity, supported by detailed experimental protocols that ensure data integrity and reproducibility.

The 5-Aminopyrazole Core: A Privileged Scaffold for Kinase Inhibition

The power of the 5-aminopyrazole core lies in its inherent ability to act as a "hinge-binder." The pyrazole's N1 nitrogen, the adjacent ring nitrogen, and the exocyclic 5-amino group can form a triad of hydrogen bonds with the backbone of the kinase hinge region, mimicking the interaction of the adenine moiety of ATP.[3] This fundamental binding mode serves as the anchor for the inhibitor, with substitutions at other positions of the pyrazole ring dictating potency, selectivity, and physicochemical properties.

The key to successful SAR exploration is a systematic modification of the scaffold at its primary substitution points: the N1 position, the C3 position, and the C4 position. Each site allows for probing different sub-pockets within the ATP binding site.

Caption: A typical drug discovery workflow for developing kinase inhibitors.

Conclusion and Future Directions

The 5-aminopyrazole scaffold remains a highly productive platform for the discovery of novel kinase inhibitors. The structure-activity relationship studies highlighted here demonstrate that systematic and rational modifications to the core structure can yield compounds with exquisite potency and selectivity. Key takeaways include the importance of the scaffold's planarity for achieving selectivity between related kinases like JNK3 and p38, and the strategic use of substitutions at the N1 and C4 positions to probe solvent-exposed and hydrophobic regions, respectively.

Future efforts will likely focus on developing analogs that can overcome known resistance mechanisms, such as mutations in the kinase gatekeeper residue. Furthermore, exploring novel substitutions to improve pharmacokinetic properties, such as oral bioavailability and metabolic stability, will be crucial for translating potent inhibitors into effective therapeutics. The continued application of robust, validated experimental protocols will remain the bedrock of these endeavors, ensuring the integrity of the SAR data that guides next-generation drug design.

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The Pyrazole Scaffold: A Privileged Motif for Potent and Selective Enzyme Inhibition

A Senior Application Scientist's Guide to the Comparative Analysis of Pyrazole Derivatives in Drug Discovery

For researchers, scientists, and drug development professionals, the identification of potent and selective enzyme inhibitors is a cornerstone of modern therapeutic design. Among the myriad of heterocyclic scaffolds employed in medicinal chemistry, the pyrazole ring stands out as a "privileged structure."[1] Its unique electronic properties, synthetic tractability, and ability to form key interactions with biological targets have cemented its importance in the development of numerous clinically relevant enzyme inhibitors.[2] This guide provides a comparative analysis of pyrazole derivatives as inhibitors of three critical enzyme classes: Cyclooxygenases (COX), Xanthine Oxidase (XO), and Protein Kinases, offering insights into their structure-activity relationships (SAR), mechanisms of action, and the experimental workflows used to characterize them.

The Versatility of the Pyrazole Core: A Gateway to Diverse Enzyme Inhibition

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, serves as a versatile template for the design of enzyme inhibitors. Its continued exploration has led to the discovery of compounds with a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, and antihyperuricemic effects.[1][3] The success of the pyrazole scaffold can be attributed to several key features:

• Hydrogen Bonding Capacity: The pyrazole ring contains both hydrogen bond donors and acceptors, enabling it to form crucial interactions with amino acid residues in the active sites of enzymes.

• Aromaticity and π-π Stacking: The aromatic nature of the pyrazole ring allows for favorable π-π stacking interactions with aromatic residues like phenylalanine, tyrosine, and tryptophan within the enzyme's binding pocket.

• Structural Rigidity and Substituent Vectoring: The rigid pyrazole core provides a stable platform for the precise orientation of various substituents, allowing for the fine-tuning of potency and selectivity.

• Modulation of Physicochemical Properties: The pyrazole moiety can act as a bioisostere for other aromatic systems, such as benzene, offering advantages in terms of solubility, lipophilicity, and metabolic stability.[2]

This guide will delve into the specific application of these principles in the design of pyrazole-based inhibitors for three distinct and therapeutically significant enzyme families.

Cyclooxygenase (COX) Inhibition: A Paradigm of Pyrazole-Based Anti-Inflammatory Drugs

The cyclooxygenase (COX) enzymes, also known as prostaglandin-endoperoxide synthases, are key players in the inflammatory cascade, catalyzing the conversion of arachidonic acid to prostaglandins.[4][5] Two isoforms, COX-1 and COX-2, have been identified. While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible and its expression is upregulated during inflammation.[4] The selective inhibition of COX-2 over COX-1 is a validated strategy for the development of anti-inflammatory drugs with a reduced risk of gastrointestinal side effects associated with non-selective NSAIDs.[6]

Celecoxib: The Archetypal Pyrazole-Based COX-2 Inhibitor

Celecoxib (Celebrex®) is a classic example of a successful pyrazole-based selective COX-2 inhibitor.[7] Its mechanism of action involves the selective inhibition of the COX-2 enzyme, thereby blocking the production of prostaglandins that mediate pain and inflammation.[8][9] The structure of celecoxib features a central pyrazole ring substituted with two phenyl groups and a sulfonamide moiety. This specific arrangement is crucial for its selective binding to the COX-2 active site.[9]

Structure-Activity Relationship (SAR) of Pyrazole-Based COX-2 Inhibitors

The development of potent and selective COX-2 inhibitors has been guided by extensive SAR studies. Key structural features of pyrazole derivatives that govern their COX-2 inhibitory activity and selectivity include:

• 1,5-Diaryl-pyrazole Scaffold: The presence of two aryl groups at the 1- and 5-positions of the pyrazole ring is a common feature of many potent COX-2 inhibitors.[10]

• The Sulfonamide/Sulfone Moiety: A sulfonamide (-SO2NH2) or a methylsulfone (-SO2CH3) group on one of the phenyl rings is critical for selective COX-2 inhibition. This group interacts with a specific hydrophilic side pocket in the COX-2 active site that is absent in COX-1.[4][11]

• Substituents on the Phenyl Rings: The nature and position of substituents on the phenyl rings significantly influence the potency and selectivity of inhibition. For instance, a trifluoromethyl (-CF3) group on the phenyl ring at the 3-position of the pyrazole is often associated with high potency.

Comparative Inhibitory Activity of Pyrazole-Based COX-2 Inhibitors

The following table summarizes the in vitro inhibitory activity of celecoxib and other representative pyrazole-based COX-2 inhibitors. The IC50 value represents the concentration of the inhibitor required to achieve 50% inhibition of the enzyme's activity.

Compound	Target Enzyme	IC50 (µM)	Reference
Celecoxib	COX-2	0.052	[12]
PYZ20	COX-2	0.33	[12]
PYZ21	COX-2	0.08	[12]

Note: Lower IC50 values indicate higher inhibitory potency.

Xanthine Oxidase (XO) Inhibition: Targeting Hyperuricemia and Gout with Pyrazole Derivatives

Xanthine oxidase (XO) is a key enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.[13] Overproduction of uric acid leads to hyperuricemia, a condition that can result in the deposition of urate crystals in the joints, causing the painful inflammatory condition known as gout.[13][14] Inhibition of XO is a primary therapeutic strategy for the management of gout and other conditions associated with hyperuricemia.[15]

Allopurinol: A Pyrazolopyrimidine-Based XO Inhibitor

Allopurinol, a structural isomer of hypoxanthine, is a widely used XO inhibitor.[16] It is a pyrazolopyrimidine derivative that, along with its active metabolite oxypurinol, effectively reduces the production of uric acid by inhibiting XO.[15][16]

Structure-Activity Relationship (SAR) of Pyrazole-Based XO Inhibitors

The design of novel pyrazole-based XO inhibitors has been an active area of research, with a focus on developing non-purine analogs with improved efficacy and safety profiles. Key SAR insights include:

• Interaction with the Molybdenum Center: The pyrazole ring can interact with the molybdenum-containing active site of XO, mimicking the binding of the natural purine substrates.[17]

• Hydrophobic Interactions: Aryl substituents on the pyrazole ring can engage in hydrophobic interactions with residues such as Phe914 and Phe1009 in the active site, enhancing binding affinity.[17]

• Hydrogen Bonding: The nitrogen atoms of the pyrazole ring and polar substituents can form hydrogen bonds with key amino acid residues like Glu802.[17]

Comparative Inhibitory Activity of Pyrazole-Based XO Inhibitors

The following table presents the XO inhibitory activity of allopurinol and other pyrazole derivatives.

Compound	IC50 (µM)	Reference
Allopurinol	9.5	[18]
Compound 19	9.8	[18]
Compound 5	5.3	[19]
Compound 6	2.45	[19]

Protein Kinase Inhibition: The Role of Pyrazoles in Cancer Therapy

Protein kinases are a large family of enzymes that play a crucial role in cellular signal transduction pathways by catalyzing the phosphorylation of specific protein substrates.[1] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer.[20] Consequently, protein kinase inhibitors have emerged as a major class of targeted cancer therapeutics. The pyrazole scaffold has been extensively utilized in the design of potent and selective kinase inhibitors.[21][22]

The Privileged Nature of the Pyrazole Scaffold in Kinase Inhibition

The pyrazole ring is considered a "privileged scaffold" in kinase inhibitor design due to its ability to mimic the adenine region of ATP, the natural substrate for kinases.[22] The nitrogen atoms of the pyrazole can form key hydrogen bonds with the "hinge" region of the kinase active site, a critical interaction for potent inhibition.

Structure-Activity Relationship (SAR) of Pyrazole-Based Kinase Inhibitors

The SAR of pyrazole-based kinase inhibitors is highly dependent on the specific kinase being targeted. However, some general principles apply:

• Substitution at the N1-position: The substituent at the N1-position of the pyrazole ring often projects towards the solvent-exposed region and can be modified to improve solubility and pharmacokinetic properties.

• Substituents at the 3-, 4-, and 5-positions: These positions are crucial for establishing interactions with different regions of the kinase active site, thereby influencing both potency and selectivity. For example, bulky hydrophobic groups are often well-tolerated at the 5-position.

Comparative Inhibitory Activity of Pyrazole-Based Kinase Inhibitors

The following table provides examples of pyrazole-based kinase inhibitors and their corresponding IC50 values against their target kinases.

Compound	Target Kinase	IC50 (nM)	Reference
Compound 22	CDK2	24	[1]
Compound 22	CDK5	23	[1]
SP-96	Aurora B	0.316	[1]
Compound 48	Haspin Kinase	>90% inhibition at 100 nM	[20]

Experimental Protocols for the Evaluation of Pyrazole-Based Enzyme Inhibitors

The characterization of pyrazole derivatives as enzyme inhibitors requires robust and reliable experimental protocols. The following sections provide detailed, step-by-step methodologies for key experiments.

General Workflow for Enzyme Inhibition Studies

The following diagram illustrates a typical workflow for the discovery and characterization of novel pyrazole-based enzyme inhibitors.

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A Senior Application Scientist's Guide to In Silico Efficacy: A Comparative Molecular Docking Study of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of modern drug discovery, computational techniques such as molecular docking have become indispensable for the rapid and cost-effective screening of potential therapeutic agents.[1] This guide presents a detailed, comparative molecular docking study of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a member of the pharmacologically significant pyrazole class of compounds.[2][3][4] We explore its potential as an inhibitor of p38 Mitogen-Activated Protein (MAP) Kinase, a key regulator in inflammatory signaling pathways. By comparing its binding affinity and interaction profile against a known co-crystallized inhibitor, we provide a rigorous, field-proven workflow that not only evaluates the candidate molecule but also serves as a practical blueprint for researchers. This document is structured to explain the causality behind each experimental choice, ensuring a self-validating and reproducible protocol grounded in established scientific principles.

Introduction: The Rationale for Investigation

The pyrazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous approved drugs with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][3][4] The subject of our study, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, belongs to this versatile family. A closely related analog has been identified as a potent and highly selective inhibitor of p38 MAP Kinase, suggesting a promising therapeutic avenue for this compound class.[5]

Why p38 MAP Kinase? The p38 MAP Kinase is a critical enzyme in the cellular response to inflammatory cytokines and stress. Its aberrant activation is implicated in a host of diseases, including rheumatoid arthritis, inflammatory bowel disease, and certain cancers. Therefore, identifying novel small-molecule inhibitors for p38 remains a high-priority target for drug development.

This guide provides an objective, data-supported comparison of our target molecule's potential efficacy against a known standard, using the robust and widely accepted AutoDock Vina platform for in silico analysis.[6]

The Docking Workflow: A Causal and Self-Validating Approach

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating the strength of the interaction through a scoring function. A successful docking protocol is not merely a sequence of commands but a logical, self-validating system. The causality behind each step is critical for generating trustworthy results.

Below is a diagram illustrating our comprehensive workflow.

Caption: Molecular Docking Workflow from Preparation to Comparative Analysis.

Detailed Experimental Protocols

This section provides the step-by-step methodologies for conducting the comparative docking study. The chosen software includes AutoDock Tools (for preparation), AutoDock Vina (for docking), and PyMOL (for visualization), all widely accessible to the research community.[6]

Target and Ligand Preparation

The quality of input structures directly dictates the reliability of the docking output. This preparation phase is the most critical part of the workflow.

A. Receptor Preparation (p38 MAP Kinase)

• Obtain Structure: Download the crystal structure of human p38 MAP Kinase in complex with the inhibitor SB2 from the RCSB Protein Data Bank (PDB ID: 1A9U).[7] This structure provides an experimentally validated binding pocket.

• Clean Structure: Open the PDB file in AutoDock Tools. Remove non-essential components like water molecules and co-solvents. The rationale here is that docking algorithms are designed to model the ligand's interaction with the protein, and unbound water molecules can create steric and electrostatic interference.

• Add Hydrogens: Add polar hydrogen atoms to the protein. This is a crucial step as hydrogen bonds are a primary driver of protein-ligand interactions, and their explicit definition is necessary for accurate scoring.[8]

• Assign Charges: Compute and assign Kollman charges. Proper charge distribution is essential for calculating the electrostatic component of the binding energy.

• Save as PDBQT: Save the prepared receptor structure in the PDBQT file format. This format contains the atomic coordinates, partial charges, and atom types required by AutoDock Vina.[9]

B. Ligand Preparation

• Obtain Structures:

  • Target Ligand: The 3D structure of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide was generated from its SMILES string and energy-minimized using a suitable force field (e.g., MMFF94).

  • Reference Ligand (SB2): The co-crystallized inhibitor (SB2) was extracted from the 1A9U PDB file to serve as our positive control.

• Set Up for Docking: Using AutoDock Tools, load each ligand. The software will automatically detect the root for torsional flexibility and define the rotatable bonds. This allows the ligand to be treated as flexible during the docking process, which is a more realistic representation of its behavior in the binding pocket.

• Save as PDBQT: Save the prepared ligands in the PDBQT format.

Grid Generation and Docking Execution

The "grid" defines the three-dimensional search space within which the docking algorithm will attempt to place the ligand.

• Define the Binding Pocket: The grid box was centered on the coordinates of the co-crystallized SB2 inhibitor within the 1A9U active site. This is a critical choice that leverages experimental data to confine the computational search to the biologically relevant binding location, increasing both efficiency and accuracy.

• Set Grid Dimensions: A grid box of 20x20x20 Å was established to ensure ample space for the ligands to rotate and translate freely within the active site.

• Execute AutoDock Vina: Docking was performed using the AutoDock Vina command-line interface.[10] The command specifies the receptor, ligand, grid configuration, and output file names. An exhaustiveness setting of 16 was used to ensure a thorough search of the conformational space.

Protocol Validation: The Self-Validating Checkpoint

To establish the trustworthiness of our docking protocol, the reference ligand (SB2) was re-docked into the 1A9U binding site. The Root Mean Square Deviation (RMSD) between the top-ranked docked pose and the original crystallographic pose was calculated. A low RMSD value (< 2.0 Å) validates that the chosen docking parameters can accurately reproduce the experimentally observed binding mode.[11]

Results: A Comparative Analysis

The docking simulations yielded quantitative data on binding affinities and provided the structural basis for these interactions.

Docking Score Comparison

The binding affinity, calculated by AutoDock Vina's scoring function, represents the estimated free energy of binding in kcal/mol. More negative values indicate a stronger, more favorable interaction.

Compound	Role	Binding Affinity (kcal/mol)	RMSD from Crystal Pose (Å)
SB2 Inhibitor	Reference (Re-docked)	-9.8	1.12
5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide	Target Molecule	-8.5	N/A

Our protocol validation was successful, with the re-docked SB2 inhibitor showing an RMSD of 1.12 Å, well below the 2.0 Å threshold for a reliable protocol.

Binding Mode and Interaction Analysis

Visual inspection of the top-ranked poses provides crucial insights into the molecular interactions driving the binding affinity.

A. Reference Inhibitor (SB2) in p38 (PDB: 1A9U)

The re-docked pose of SB2 accurately reproduced the key interactions seen in the crystal structure. Notably, it forms critical hydrogen bonds with the "hinge region" residues Met109 and Gly110 in the ATP-binding pocket. It also exhibits significant hydrophobic interactions with key residues such as Leu75, Val83, and Leu167. This interaction profile is the benchmark against which our target molecule is compared.

B. Target Molecule: 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

Our target molecule demonstrated a promising binding mode within the p38 active site.

• Key Hydrogen Bonds: The amino group on the pyrazole ring and the carbohydrazide moiety successfully formed hydrogen bonds with the hinge region, mimicking the interaction pattern of the reference inhibitor. Specifically, it formed hydrogen bonds with the backbone of Met109.

• Fluorophenyl Interaction: The 4-fluorophenyl group extended into a hydrophobic pocket, engaging in favorable interactions with residues like Leu167 and Ala51. The fluorine atom also formed a potential halogen bond with a nearby backbone carbonyl, further stabilizing the complex.

• Binding Pose: The overall orientation of the molecule was comparable to that of the reference inhibitor, indicating that it fits well within the established pharmacophore for p38 inhibition.

Below is a conceptual diagram illustrating the key interactions within the p38 active site.

Caption: Key Ligand-Receptor Interactions in the p38 Kinase Binding Pocket.

Discussion and Future Outlook

The results of this in silico study are encouraging. 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide exhibits a strong predicted binding affinity of -8.5 kcal/mol for the p38 MAP Kinase active site. While this is moderately lower than the co-crystallized inhibitor SB2 (-9.8 kcal/mol), its ability to replicate the crucial hydrogen bonding and hydrophobic interactions with key residues suggests it is a viable candidate for p38 inhibition.

The causality is clear: the molecule's structural features, particularly the hydrogen bond donors/acceptors on the pyrazole and carbohydrazide moieties and the hydrophobicity of the fluorophenyl group, are well-suited for the topology of the p38 ATP-binding pocket.

It is imperative to acknowledge the limitations of this computational approach. Molecular docking is a powerful predictive tool, but its scoring functions are approximations of complex biological systems.[9] It does not account for protein flexibility, solvent effects, or the energetic costs of conformational changes in a comprehensive manner.

Therefore, the logical next steps to validate these findings would be:

• Molecular Dynamics (MD) Simulations: To assess the stability of the predicted protein-ligand complex over time in a simulated physiological environment.

• In Vitro Enzyme Assays: To experimentally determine the IC50 value of the compound against p38 MAP Kinase.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test analogs of the target molecule to optimize potency and selectivity.

Conclusion

This guide has detailed a rigorous and self-validating workflow for the comparative molecular docking analysis of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. Our findings indicate that this compound is a promising candidate for the inhibition of p38 MAP Kinase, with a predicted binding affinity and interaction profile that compare favorably with a known inhibitor. The protocols and causal explanations provided herein serve as a robust template for researchers aiming to leverage in silico techniques for the efficient screening and evaluation of novel drug candidates.

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A Senior Application Scientist's Guide to the In Vivo Efficacy Comparison of Novel Pyrazole Compounds

Introduction: The Pyrazole Scaffold - A Privileged Structure in Modern Drug Discovery

To researchers in medicinal chemistry, the pyrazole nucleus is a familiar and welcome sight. This five-membered heterocyclic ring, with its two adjacent nitrogen atoms, is what we often term a "privileged scaffold." Its structural versatility and ability to form key hydrogen bonds have made it a cornerstone in the design of compounds targeting a vast array of biological targets.[1] Consequently, pyrazole derivatives have been successfully developed into drugs for a wide range of conditions, including inflammation, cancer, epilepsy, and microbial infections.[2][3][4]

However, success in a petri dish (in vitro) is merely the first step of a long and arduous journey. The true test of a novel compound's potential lies in its performance within a complex biological system—the in vivo setting. This guide provides a framework for comparing the in vivo efficacy of novel pyrazole compounds, moving beyond simple data reporting to explain the causality behind the experimental design. We will focus on a practical case study in inflammation, supplemented with protocols for oncology, to illustrate how a multi-faceted in vivo assessment provides the critical insights needed for advancing a lead candidate.

Case Study: Evaluating Novel Pyrazole-Based COX-2 Inhibitors for Anti-Inflammatory Activity

Let us consider a common scenario: our chemistry team has synthesized three promising pyrazole derivatives—we'll call them PZ-101 , PZ-102 , and PZ-103 —designed as selective inhibitors of Cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[1] Our goal is to compare their in vivo efficacy against a known standard, Celecoxib , which is itself a pyrazole-containing COX-2 inhibitor.[5]

The 'Why': Rationale for Selecting the Carrageenan-Induced Paw Edema Model

For assessing acute anti-inflammatory activity, the carrageenan-induced paw edema model in rats is a robust, well-characterized, and highly reproducible assay.[6] Its selection is not arbitrary; it's based on decades of validation and a clear understanding of its biological phases.

The inflammatory response to a sub-plantar injection of carrageenan is biphasic.[7]

• Phase 1 (0-1.5 hours): Characterized by the release of histamine, serotonin, and bradykinin. This initial phase is less sensitive to NSAIDs like our pyrazole compounds.

• Phase 2 (1.5-5 hours): This is the critical phase for our evaluation. It is mediated primarily by the overproduction of prostaglandins (PGs), which are synthesized by COX enzymes.[8] An effective COX-2 inhibitor will significantly suppress this second phase.

Therefore, this model provides a direct, quantifiable measure (the reduction in paw swelling) of our compounds' ability to inhibit prostaglandin synthesis in a live, physiological setting.

Experimental Workflow: A Visual Guide

The following diagram outlines the logical flow of the in vivo anti-inflammatory evaluation process.

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol is designed to be self-validating by including both negative (Vehicle) and positive (Celecoxib) controls, which ensures that the assay is performing as expected.

Materials:

• Wistar rats (male, 180-220g)

• Test compounds (PZ-101, PZ-102, PZ-103) and Celecoxib

• Vehicle (e.g., 0.5% Carboxymethyl cellulose in water)

• Carrageenan (Lambda, Type IV)

• Digital Plethysmometer

• Oral gavage needles

Procedure:

• Animal Acclimatization: House animals in standard laboratory conditions (22 ± 2°C, 12h light/dark cycle) for at least 7 days prior to the experiment, with free access to food and water.[9]

• Fasting: Fast animals overnight before the experiment but allow free access to water.

• Group Assignment: Randomly assign rats into experimental groups (n=6 per group): Vehicle control, Celecoxib (10 mg/kg), PZ-101 (10 mg/kg), PZ-102 (10 mg/kg), and PZ-103 (10 mg/kg).

• Baseline Measurement: Gently restrain each rat and measure the volume of its right hind paw by immersing it to a marked level in the plethysmometer's measurement cell. Record this as the baseline volume (V₀).[10]

• Compound Administration: Administer the prepared compounds and vehicle orally (p.o.) via gavage.

• Inflammation Induction: Exactly 60 minutes after compound administration, inject 0.1 mL of a freshly prepared 1% (w/v) carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each rat.[11][12]

• Post-Induction Measurements: Measure the paw volume (Vₜ) for each animal at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[6]

• Data Calculation:

  • Calculate the edema volume (ΔV) at each time point: ΔV = Vₜ - V₀.

  • Calculate the percentage inhibition of edema for each treated group relative to the vehicle control group using the formula: % Inhibition = [(ΔV_control - ΔV_treated) / ΔV_control] x 100

Comparative Efficacy Data

The results of our hypothetical study are summarized below. The primary endpoint for comparison is the percentage of edema inhibition at the 3-hour time point, which typically corresponds to the peak inflammatory response.

Compound	Dose (mg/kg, p.o.)	Mean Edema Volume at 3h (mL) ± SEM	% Inhibition of Edema at 3h
Vehicle (0.5% CMC)	-	0.95 ± 0.08	-
Celecoxib (Reference)	10	0.43 ± 0.05	54.7%
PZ-101	10	0.51 ± 0.06	46.3%
PZ-102	10	0.38 ± 0.04	60.0%
PZ-103	10	0.62 ± 0.07	34.7%

Mechanism of Action: The COX-2 Signaling Pathway

To understand why PZ-102 is effective, we must understand its molecular target. Inflammatory stimuli trigger the release of arachidonic acid from the cell membrane. COX-2 metabolizes arachidonic acid into Prostaglandin H2 (PGH2), which is then converted into various pro-inflammatory prostaglandins (like PGE2) that cause vasodilation, pain, and fever.[8] Our pyrazole compounds are designed to selectively bind to and inhibit the COX-2 enzyme, thus blocking this entire downstream cascade.

Caption: Simplified COX-2 Inflammatory Signaling Pathway.

Building a Complete In Vivo Profile: Beyond Efficacy

Efficacy is only one piece of the puzzle. A potent compound is useless if it cannot reach its target in sufficient concentrations (pharmacokinetics) or if it causes unacceptable side effects (toxicity).[13]

Pharmacokinetic (PK) Screening

A preliminary PK study in mice provides crucial data on a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[4][14] This helps us understand if the observed efficacy (or lack thereof) is due to the compound's intrinsic activity or simply its bioavailability.

Protocol: Abbreviated Mouse PK Study

• Animal & Dosing: Use male Swiss albino mice (25-30g). Administer a single 10 mg/kg dose of each compound (PZ-101, 102, 103) via the intended clinical route (e.g., oral gavage).[15]

• Blood Sampling: Collect sparse blood samples (approx. 50 µL) from 3 mice per time point. A typical schedule includes 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Serial bleeding from the submandibular vein is a refined technique that reduces animal usage.[14]

• Plasma Preparation: Collect blood into heparinized tubes, centrifuge to separate plasma, and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the parent compound in plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Parameter Calculation: Use software to calculate key PK parameters.

Comparative Pharmacokinetic Data

Parameter	PZ-101	PZ-102	PZ-103
Cₘₐₓ (ng/mL)	850	1500	250
Tₘₐₓ (hr)	1.0	2.0	0.5
AUC₀₋₂₄ (ng·hr/mL)	3400	9800	750
T₁/₂ (hr)	3.5	6.8	2.1

Cₘₐₓ: Maximum plasma concentration; Tₘₐₓ: Time to reach Cₘₐₓ; AUC: Area under the curve (total drug exposure); T₁/₂: Elimination half-life.

This PK data provides critical context. PZ-102 not only has the highest efficacy but also the best exposure (highest Cₘₐₓ and AUC) and a longer half-life, suggesting it remains at therapeutic concentrations for longer. Conversely, PZ-103's poor efficacy is likely explained by its very low exposure and rapid elimination.

Acute Toxicity Assessment

Early assessment of a compound's safety profile is paramount. An acute oral toxicity study, following OECD guidelines, helps determine the intrinsic toxicity and informs dose selection for future studies.[16]

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

• Animals: Use female Wistar rats (as they are often slightly more sensitive), fasted overnight.[16]

• Procedure: This is a stepwise procedure using 3 animals per step.[16]

• Starting Dose: Begin with a dose of 300 mg/kg.

• Observation: Observe animals closely for mortality and clinical signs of toxicity (changes in skin, fur, eyes, behavior, etc.) for the first 4 hours and then daily for 14 days.[17]

• Dose Adjustment:

  • If mortality occurs, re-test at a lower dose (e.g., 50 mg/kg).

  • If no mortality occurs, proceed to a higher dose (2000 mg/kg) in the next step.

• Classification: The results allow for classification of the substance into a GHS (Globally Harmonized System) toxicity category.

Comparative Acute Toxicity Profile

Compound	Estimated LD₅₀ (mg/kg)	GHS Category	Key Observations
PZ-101	> 2000	5 or Unclassified	No mortality or significant clinical signs.
PZ-102	> 2000	5 or Unclassified	No mortality or significant clinical signs.
PZ-103	~400	4	Lethargy observed in the first 24 hours.

The toxicity data further strengthens the case for PZ-102 . Both PZ-101 and PZ-102 exhibit a strong safety profile, while PZ-103 shows potential toxicity at higher doses, raising a red flag.[18]

Expanding Horizons: Application in Oncology

The same principles of comparative in vivo analysis apply to other therapeutic areas. For pyrazole compounds designed as anticancer agents, the subcutaneous xenograft model is a standard for evaluating efficacy.[2]

Protocol: Subcutaneous Xenograft Tumor Growth Inhibition Study

• Cell Culture: Culture a human cancer cell line (e.g., A549 lung carcinoma) under standard conditions.

• Animal Model: Use immunodeficient mice (e.g., Nude or SCID) to prevent rejection of the human tumor cells.

• Tumor Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 5 x 10⁶ cells in Matrigel) into the flank of each mouse.[19]

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 80-100 mm³).[20]

• Group & Treat: Randomize mice into treatment groups (Vehicle, reference drug, novel compounds) and begin dosing according to a predefined schedule (e.g., daily oral gavage).

• Measurement: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume. Monitor animal body weight as an indicator of toxicity.

• Endpoint: Continue the study for a set period (e.g., 21 days) or until tumors in the control group reach a predetermined maximum size. Calculate the Tumor Growth Inhibition (TGI) percentage for each group.

Conclusion: Synthesizing Data for Informed Decisions

This guide demonstrates that a comprehensive in vivo comparison is not a single experiment but a logical, multi-step process. By integrating data from well-chosen efficacy models with essential pharmacokinetic and toxicity profiles, we can build a complete picture of a compound's potential.

References

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• ACS Publications. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Available from: [Link]

• National Toxicology Program. (2001). OECD Test Guideline 423. Available from: [Link]

• Bio-protocol. (n.d.). 2.7. Carrageenan-induced paw edema assay. Available from: [Link]

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Navigating Early Drug Discovery: A Comparative Guide to ADMET Profiling of Pyrazole-4-Carbohydrazide Derivatives

A Senior Application Scientist's Guide to Integrating In Silico Predictions with In Vitro Experimental Validation for a Promising Class of Bioactive Molecules.

In the landscape of modern drug discovery, the pyrazole scaffold is a cornerstone of medicinal chemistry, valued for its versatile biological activity.[1] Specifically, pyrazole-4-carbohydrazide derivatives have emerged as a class of significant interest, demonstrating a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2] However, the journey from a promising hit compound to a viable clinical candidate is fraught with challenges, with a significant portion of failures attributed to poor Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiles.[3]

Early and accurate assessment of ADMET properties is therefore not just advantageous but critical to de-risk drug development projects, saving invaluable time and resources. This guide provides a comparative analysis of two key approaches in the ADMET profiling of pyrazole-4-carbohydrazide derivatives: cutting-edge in silico prediction and established in vitro experimental assays. We will delve into the causality behind experimental choices, present methodologies for key assays, and compare predicted data with available experimental results to offer a holistic view for researchers, scientists, and drug development professionals.

The Rise of Predictive Power: In Silico ADMET Profiling

The advent of sophisticated computational tools has revolutionized early-stage drug discovery. In silico ADMET prediction offers a rapid, cost-effective method to screen large libraries of compounds and flag potential liabilities before a molecule is even synthesized.[4][5] These models use a compound's structure to calculate a variety of physicochemical and pharmacokinetic properties.

For a representative set of pyrazole-carboxamide derivatives, several key ADMET parameters can be predicted using various software platforms (e.g., ADMETlab, pKCSM).[3][4][6] These predictions are crucial for initial filtering and prioritization of candidates for synthesis and further testing.

Key In Silico Predicted Parameters for Pyrazole Derivatives:

• Physicochemical Properties: Parameters like molecular weight (MW), lipophilicity (LogP), and the number of hydrogen bond donors and acceptors are fundamental. They are often evaluated against established guidelines like Lipinski's Rule of Five to assess "drug-likeness" and predict oral bioavailability.[3]

• Absorption: Human intestinal absorption (HIA) and blood-brain barrier (BBB) permeability are critical predictions. High HIA is desirable for orally administered drugs, while BBB permeability is crucial for CNS-targeting compounds.[6]

• Metabolism: Predictions often focus on inhibition or substrate activity for key cytochrome P450 (CYP) enzymes (e.g., CYP3A4, CYP2D6).[6] Identifying potential CYP inhibitors early is vital to avoid drug-drug interactions.

• Toxicity: Computational models can predict various toxicities, including AMES mutagenicity, hepatotoxicity, and cardiotoxicity (often through hERG inhibition prediction).[6][7]

Table 1: Representative In Silico ADMET Predictions for a Series of Pyrazole-Carboxamide Derivatives [6]

Compound ID	MW ( g/mol )	LogP	H-bond Donors	H-bond Acceptors	Human Intestinal Absorption (% Absorbed)	BBB Permeability (logBB)	CYP3A4 Substrate	AMES Toxicity	Hepatotoxicity
6a	520.58	4.35	3	5	85.33	-0.63	Yes	No	No
6b	534.61	4.71	3	5	83.59	-0.58	Yes	No	No
AAZ (Reference)	222.25	-0.27	2	4	54.85	-1.13	No	No	No

Data synthesized from a study on pyrazole-carboxamides bearing a sulfonamide moiety.[6] This table serves as an illustrative example of typical in silico output.

The value of this predictive approach lies in its ability to rapidly triage large numbers of virtual compounds. For instance, a chemist can design a virtual library of pyrazole-4-carbohydrazide analogues and, within hours, obtain a detailed predicted ADMET profile for each, allowing for the selection of only the most promising candidates for synthesis.

The Gold Standard: In Vitro Experimental Validation

While in silico models are powerful, they are ultimately predictive and built on existing data. Experimental validation through in vitro assays remains the gold standard for confirming the ADMET properties of new chemical entities.[8] These assays provide quantitative data that is essential for making go/no-go decisions in a drug discovery pipeline.

Below, we detail the methodologies for key in vitro ADMET assays, explaining the scientific rationale behind each experimental choice.

Experimental Protocols for Key In Vitro ADMET Assays:

Rationale: Poor aqueous solubility is a major hurdle for oral drug absorption and can complicate the interpretation of other in vitro assays. It is a fundamental property that must be determined early.

Step-by-Step Methodology (Shake-Flask Method):

• Compound Preparation: Prepare a stock solution of the pyrazole-4-carbohydrazide derivative in a suitable organic solvent (e.g., DMSO).

• Incubation: Add an excess of the compound to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

• Equilibration: Shake the suspension at a constant temperature (e.g., 25°C) for a sufficient time (typically 24 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Quantification: Determine the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[8]

Rationale: The Caco-2 cell line, derived from human colorectal adenocarcinoma, spontaneously differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier.[8] This assay is invaluable for predicting human intestinal permeability and identifying compounds that may be subject to active efflux.

Step-by-Step Methodology:

• Cell Culture: Culture Caco-2 cells on semi-permeable filter supports for 21 days until they form a confluent, polarized monolayer.

• Monolayer Integrity Check: Before the experiment, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Transport Experiment (Apical to Basolateral):

  • Add the test compound (dissolved in transport buffer) to the apical (A) side of the monolayer.

  • Add fresh transport buffer to the basolateral (B) side.

  • Incubate at 37°C with gentle shaking.

  • At specified time points, take samples from the basolateral compartment.

• Quantification: Analyze the concentration of the compound in the collected samples using LC-MS/MS.

• Papp Calculation: Calculate the apparent permeability coefficient (Papp) to quantify the rate of transport across the monolayer.

A bidirectional assay, also measuring transport from basolateral to apical (B-A), can be performed to determine the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests the compound is a substrate for efflux transporters like P-glycoprotein.[7]

Rationale: The liver is the primary site of drug metabolism. Human liver microsomes are subcellular fractions containing a high concentration of drug-metabolizing enzymes, particularly CYPs. This assay provides a measure of a compound's intrinsic clearance.

Step-by-Step Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing human liver microsomes and a buffered solution.

• Pre-incubation: Pre-incubate the test compound with the microsomes at 37°C.

• Initiation of Reaction: Start the metabolic reaction by adding the cofactor NADPH.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., cold acetonitrile).

• Analysis: Analyze the samples to determine the concentration of the parent compound remaining at each time point using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Rationale: Assessing cytotoxicity is a primary screen for toxicity. The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability. A reduction in metabolic activity suggests the compound is cytotoxic.

Step-by-Step Methodology:

• Cell Seeding: Seed a suitable cell line (e.g., HepG2 for hepatotoxicity screening) in a 96-well plate and allow the cells to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the pyrazole-4-carbohydrazide derivative and incubate for a set period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT reagent to each well and incubate for a few hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a plate reader.

• IC50 Calculation: Calculate the concentration of the compound that causes a 50% reduction in cell viability (IC50).[9]

Comparative Analysis: Bridging Prediction and Reality

The ultimate goal is to establish a correlation between in silico predictions and in vitro results. While comprehensive head-to-head data for pyrazole-4-carbohydrazide derivatives is sparse in the literature, we can analyze available data points to illustrate the comparative process.

For instance, a study on pyrazole-phthalazine hybrids, which share structural similarities, performed both in silico ADMET predictions and in vitro biological assays.[10] Another study on pyrazole derivatives provided experimental solubility data in various media, which can be compared against predicted solubility values.[8]

Table 2: Illustrative Comparison of Predicted vs. Experimental Data for Pyrazole Derivatives

Parameter	In Silico Prediction	In Vitro Experimental Result	Reference Compound(s)
Aqueous Solubility	Varies (e.g., "Soluble", "Moderately Soluble")	0.5 - 5 µg/mL in pH 7.4 buffer	Pyrazole-4-carbonyl thiourea derivatives[8]
Cytotoxicity (IC50)	Often predicted qualitatively (e.g., "Non-toxic")	IC50 > 160 µM on Vero cells	Pyrazole-imidazoline analogs[5]

This comparison, though based on related compound series, highlights a crucial aspect of modern drug discovery: in silico tools provide excellent guidance for compound design and selection, but experimental data is indispensable for definitive characterization. A predicted "soluble" compound might still exhibit low micromolar solubility experimentally, which could impact its oral absorption. Similarly, a compound predicted to be "non-toxic" needs confirmation through cytotoxicity assays against relevant cell lines.

Visualizing the Workflow

To effectively manage the ADMET profiling process, a structured workflow is essential. The following diagrams, generated using Graphviz, illustrate the interplay between computational and experimental approaches.

Caption: Integrated workflow for ADMET profiling.

The diagram above illustrates a logical progression from a large virtual library of compounds to a select few candidates for lead optimization. The process begins with high-throughput in silico screening, which funnels down the number of molecules requiring resource-intensive synthesis and experimental testing.

Caption: Tiered approach for in vitro ADMET assays.

This second diagram showcases a tiered or cascaded approach to in vitro testing. Foundational properties like solubility are assessed first. Compounds that pass this initial hurdle proceed to more complex and resource-intensive assays for permeability, metabolic stability, and finally, safety pharmacology. This staged approach ensures that resources are focused on the most promising candidates at each step.

Conclusion and Future Directions

The ADMET profiling of pyrazole-4-carbohydrazide derivatives, like any promising class of compounds, requires a synergistic approach that leverages the speed of in silico prediction and the accuracy of in vitro experimental validation. Computational models serve as an indispensable primary filter, enabling researchers to explore a vast chemical space and design molecules with a higher probability of success. However, the definitive assessment of a compound's potential relies on robust experimental data from a cascade of well-chosen in vitro assays.

As a Senior Application Scientist, my recommendation is to fully integrate both methodologies into the drug discovery workflow. Begin with a comprehensive in silico screen to guide synthesis. For the prioritized compounds, initiate a tiered experimental evaluation starting with fundamental physicochemical properties and progressing to more complex biological assays. This integrated strategy, which continually feeds experimental data back to refine and improve predictive models, represents the most efficient and effective path to identifying safe and effective clinical candidates from the promising class of pyrazole-4-carbohydrazide derivatives.

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• Çınar, G., et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2373321. Available from: [Link]

• Mohamed, M., et al. (2023). Pyrazole, imidazole and triazole: In silico, docking and ADMET studies against SARS-CoV-2. Chemical Methodologies, 7(10), 785-797. Available from: [Link]

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• Chinnakadoori, S.R., et al. (2025). Biological Exploration of Substituted-Phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives as Potential DPP-IV Inhibitors: ADMET. Chemical Methodologies, 9(1), 52-80. Available from: [Link]

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• El-Sayed, M. A. A., et al. (2025). Design, nanogel synthesis, anti-proliferative activity and in silico ADMET profile of pyrazoles and pyrimidines as topo-II inhibitors and DNA intercalators. RSC Advances, 15(1), 1-20. Available from: [Link]

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• Shah, P., & Saraf, S. (2025). Synthesis, ADMET and Docking Studies of Novel Pyrazoles Incorporating Coumarin Moiety as Tyrosine Kinase (Src) Inhibitors. Polycyclic Aromatic Compounds, 1-15. Available from: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide

An Expert Guide to the Safe Handling of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide

For researchers and drug development professionals, the integrity of your work and the safety of your laboratory personnel are paramount. This guide provides essential, immediate safety and logistical information for handling 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, a novel compound with significant potential. As direct safety data for this specific molecule is not yet widely available, this document synthesizes field-proven insights and authoritative data from structurally analogous compounds to establish a robust framework for safe handling, use, and disposal. Our approach is grounded in the principle of managing risk by understanding the hazards inherent in the molecule's core functional groups: the aminopyrazole ring, the fluorophenyl group, and the carbohydrazide moiety.

Hazard Identification: A Synthesis of Structural Analogs

To establish a reliable safety profile, we must analyze the known hazards of the constituent parts of 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide. This approach allows us to anticipate potential risks and implement appropriate controls proactively.

Table 1: Hazard Profile Based on Structural Analogs

Structural Moiety	Known Associated Hazards	Potential Effects on Handler	Authoritative Sources
Aminopyrazole	Skin Irritant, Serious Eye Irritant, Respiratory Irritant, Harmful if Swallowed. Some derivatives are corrosive.[1][2][3][4]	May cause redness and pain on skin and eye contact. Inhalation can lead to irritation of the respiratory tract. Ingestion may cause gastrointestinal distress.[1][4]	TCI Chemicals[2], Fisher Scientific[1][4], AK Scientific, Inc.[5]
Carbohydrazide / Hydrazine Derivatives	Acutely Toxic, Skin/Eye/Respiratory Irritant, Potential Mutagen/Carcinogen, Neurotoxin, Hepatotoxin.[6][7][8] Heating may cause an explosion.[6]	Can cause systemic toxicity affecting the nervous system, liver, and blood.[7][8] Hydrazine and its derivatives are considered hazardous substances by OSHA.[6]	Santa Cruz Biotechnology[6], StatPearls (NCBI)[7], NIH[8]
Fluorinated Aromatic Compound	Potential for altered metabolic pathways and persistent environmental impact. Can release hazardous decomposition products (e.g., HF) upon combustion.	The introduction of fluorine can significantly alter biological properties, requiring careful handling to avoid unknown toxic effects.[9]	BenchChem[9]

Based on this composite analysis, 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide should be treated as a hazardous substance with the potential to be harmful if swallowed, a skin and eye irritant, a respiratory irritant, and a potential systemic toxin.

The Hierarchy of Controls: Your Primary Defense

Before detailing Personal Protective Equipment (PPE), it is crucial to implement engineering and administrative controls. These are the most effective measures for minimizing exposure.

• Engineering Control (Primary): All handling of this compound, especially the solid form, must be conducted within a certified chemical fume hood to control the inhalation of dust or aerosols.[3][10]

• Administrative Controls:

  • Designate a specific area for handling this compound to prevent cross-contamination.

  • Minimize the quantity of material handled at any one time.

  • Ensure all personnel are trained on this specific Standard Operating Procedure (SOP) before beginning work.

Personal Protective Equipment (PPE): The Essential Barrier

Appropriate PPE is mandatory for all procedures involving this compound. The selection is based on a conservative assessment of the risks identified in Section 1.

• Eye and Face Protection: At a minimum, chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are required.[3] When there is a significant risk of splashing (e.g., during transfers or solution preparation), a full-face shield must be worn in addition to goggles.[9][10][11]

• Hand Protection: The choice of glove material is critical due to the potential for skin absorption and irritation.

  • Recommended: Nitrile or neoprene gloves are recommended for handling hydrazine derivatives.[11][12] Butyl rubber is also an excellent choice for maximum protection.[13]

  • Action Protocol: Always use two pairs of gloves (double-gloving).[14] This provides a critical safety buffer in case of a tear or permeation of the outer glove. Check gloves for integrity before each use and remove them promptly and properly after handling, washing hands immediately.

• Body Protection: A flame-resistant laboratory coat should be worn at all times, fully fastened.[11] For procedures with a higher risk of spills or splashes, a chemical-resistant apron should be worn over the lab coat.[13]

• Respiratory Protection:

  • Standard Operations: A chemical fume hood serves as the primary respiratory control.[10]

  • Emergency Situations: In the event of a significant spill or failure of the fume hood, respiratory protection will be necessary. A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be available.[11] Note that cartridge respirators are not suitable for high concentrations of hydrazine-like substances; in such cases, a self-contained breathing apparatus (SCBA) is required.[15]

Table 2: PPE Selection Guide

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Chemical Splash Goggles	Double Nitrile/Neoprene Gloves	Lab Coat	Chemical Fume Hood
Preparing Solutions	Goggles & Face Shield	Double Nitrile/Neoprene Gloves	Lab Coat & Chemical Apron	Chemical Fume Hood
Small-Scale Reaction	Chemical Splash Goggles	Double Nitrile/Neoprene Gloves	Lab Coat	Chemical Fume Hood
Large Spill Cleanup	Goggles & Face Shield	Heavy Duty Butyl/Nitrile Gloves	Chemical Resistant Suit	SCBA / Full-Face Respirator (as per assessment)

Operational Plans: Step-by-Step Procedural Guidance

Adherence to a strict, methodical workflow is essential for safety.

Weighing and Handling the Solid Compound

• Preparation: Don all required PPE as specified in Table 2.

• Work Area: Conduct all work inside a chemical fume hood. Place a plastic-backed absorbent liner on the work surface to contain any minor spills.

• Transfer: Use a spatula to carefully transfer the required amount of solid from the stock bottle to a tared weigh boat or beaker. Avoid creating dust. Do not use a brush for cleanup as this can generate aerosols; instead, gently wipe any stray powder with a damp paper towel.[14]

• Storage: Tightly close the main container immediately after use and return it to its designated storage location, which should be a cool, dry, and well-ventilated area.[3][16]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[16]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.[16][17] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[16]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

• Small Spill (in Fume Hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Carefully scoop the material into a labeled, sealable hazardous waste container. Clean the area with a suitable solvent, followed by soap and water.

• Large Spill (outside Fume Hood): Evacuate the laboratory immediately. Alert others in the area and activate the emergency alarm. Contact your institution's Environmental Health and Safety (EHS) department and do not attempt to clean the spill yourself.[10]

Disposal Plan: Ensuring Environmental Responsibility

Improper disposal of this compound and its associated waste can pose a significant environmental and safety risk.

Waste Segregation

• Solid Waste: All disposable materials contaminated with the compound (gloves, paper towels, weigh boats, etc.) must be placed in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures containing the compound must be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Sharps: Contaminated needles or glassware must be disposed of in a designated sharps container.

Disposal Workflow

The ultimate disposal of waste containing 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide must be handled by a licensed professional waste disposal company. The recommended method for such compounds is high-temperature incineration.[18]

Disposal workflow for 5-Amino-1-(4-fluorophenyl)-1h-pyrazole-4-carbohydrazide.

By adhering to these detailed procedures, researchers can confidently handle 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbohydrazide, ensuring both personal safety and environmental compliance, thereby fostering a culture of safety and scientific excellence within the laboratory.

References

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• Defense Technical Information Center (DTIC). (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

• Le-Guen, R., et al. (1985). Burns and the toxic effects of a derivative of hydrazine. PubMed. Retrieved from [Link]

• Journal of Emerging Technologies and Innovative Research (JETIR). (2024). Synthesis and Evaluation of Pyrazole Derivatives by Using Green Catalyst. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Safer Alternatives: Carbohydrazide vs. Hydrazine in Industrial Applications. Retrieved from [Link]

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• MDPI. (2026). Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. Retrieved from [Link]

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